1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone

• CAS: 774-55-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, a valuable intermediate in medicinal chemistry and fragrance applications. This document details the prevalent synthetic methodology, including a step-by-step experimental protocol, and presents key analytical data for the characterization of the final product.

Core Synthesis: Friedel-Crafts Acylation

The most common and efficient method for the preparation of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone is the Friedel-Crafts acylation of 1,2,3,4-tetrahydronaphthalene (tetralin). This electrophilic aromatic substitution reaction involves the introduction of an acetyl group onto the aromatic ring of tetralin, predominantly at the 2-position due to steric and electronic factors. The reaction is typically catalyzed by a Lewis acid, such as anhydrous aluminum chloride (AlCl₃), which activates the acylating agent, acetyl chloride or acetic anhydride.

The general transformation is depicted below:

Experimental Protocol: Friedel-Crafts Acylation of Tetralin

This section provides a detailed methodology for the synthesis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Materials:

• 1,2,3,4-Tetrahydronaphthalene (Tetralin)

• Acetyl chloride (CH₃COCl)

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ice

Equipment:

• Round-bottom flask

• Addition funnel

• Reflux condenser

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

• Distillation apparatus (optional, for purification)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, addition funnel, and a reflux condenser fitted with a drying tube (e.g., calcium chloride), suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane.

• Cooling: Cool the suspension to 0-5 °C using an ice bath.

• Addition of Acetyl Chloride: Slowly add acetyl chloride (1.0 equivalent) dropwise to the cooled suspension with vigorous stirring.

• Addition of Tetralin: After the addition of acetyl chloride is complete, add 1,2,3,4-tetrahydronaphthalene (1.0 equivalent), dissolved in a small amount of anhydrous dichloromethane, dropwise from the addition funnel over a period of 30-60 minutes, maintaining the temperature between 0-5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with stirring. This will decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two portions of dichloromethane.

• Washing: Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution, and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford the pure 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Data Presentation

The following table summarizes the key quantitative data for 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Parameter	Value
Molecular Formula	C₁₂H₁₄O
Molecular Weight	174.24 g/mol
CAS Number	774-55-0
Appearance	Colorless to pale yellow liquid
Boiling Point	Approx. 145-150 °C at 10 mmHg
Density	Approx. 1.039 g/cm³

Spectroscopic Data:

Spectroscopy	Data
¹H NMR (CDCl₃)	δ ~7.7 (d, 1H), 7.6 (s, 1H), 7.1 (d, 1H), 2.8 (t, 4H), 2.5 (s, 3H), 1.8 (m, 4H) ppm
¹³C NMR (CDCl₃)	δ ~198.0, 144.0, 137.0, 135.0, 129.0, 127.0, 124.0, 29.5, 29.0, 26.5, 23.0, 22.5 ppm
IR (neat)	~2930 (C-H), 1680 (C=O, aromatic ketone), 1610, 1500 (C=C, aromatic) cm⁻¹
Mass Spectrum (EI)	m/z (%): 174 (M⁺), 159 (M⁺ - CH₃), 131

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone via Friedel-Crafts acylation.

Caption: Synthetic workflow for 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

A Technical Guide to the Synthesis of 2-Acetyltetralin via Friedel-Crafts Acylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetyltetralin, also known as 6-acetyl-1,2,3,4-tetrahydronaphthalene, is a valuable synthetic intermediate in the pharmaceutical and fine chemical industries. Its tetralin core is a privileged scaffold found in a variety of biologically active molecules. The Friedel-Crafts acylation of tetralin represents the most direct and widely employed method for the synthesis of 2-acetyltetralin. This technical guide provides an in-depth overview of this reaction, focusing on experimental protocols, key reaction parameters, and the factors influencing product yield and regioselectivity.

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction that involves the introduction of an acyl group onto an aromatic ring.[1][2] In the case of tetralin, the reaction is typically carried out using an acylating agent, such as acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst.[3] The choice of catalyst, solvent, and reaction temperature can significantly impact the efficiency and outcome of the synthesis.

Reaction Mechanism and Regioselectivity

The generally accepted mechanism for the Friedel-Crafts acylation involves the formation of a highly electrophilic acylium ion from the reaction of the acylating agent with the Lewis acid catalyst.[4] This acylium ion then attacks the electron-rich aromatic ring of tetralin to form a resonance-stabilized carbocation intermediate, known as a sigma complex. Subsequent deprotonation of this intermediate restores the aromaticity of the ring and yields the final acetylated product.

The acylation of tetralin can theoretically yield two primary isomers: 1-acetyltetralin and 2-acetyltetralin. The position of acylation is governed by both steric and electronic factors. The 2-position (or 6-position) is generally favored due to the activating effect of the alkyl-substituted portion of the ring and reduced steric hindrance compared to the 1-position.

Experimental Protocols

Below are representative experimental protocols for the Friedel-Crafts acylation of tetralin. These procedures are based on established methodologies and should be adapted and optimized for specific laboratory conditions and scales.

Protocol 1: Acetylation of Tetralin using Acetyl Chloride and Aluminum Chloride

This protocol is a standard method for the Friedel-Crafts acylation of tetralin.

Materials:

• Tetralin

• Anhydrous Aluminum Chloride (AlCl₃)

• Acetyl Chloride (CH₃COCl)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas), add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane.[4] Cool the suspension to 0°C in an ice-water bath.

• Addition of Acetyl Chloride: Slowly add acetyl chloride (1.1 equivalents) dissolved in anhydrous dichloromethane to the stirred suspension via the dropping funnel over a period of 10-15 minutes.[4]

• Addition of Tetralin: After the addition of acetyl chloride is complete, add tetralin (1.0 equivalent) dissolved in anhydrous dichloromethane dropwise to the reaction mixture over 15-20 minutes, maintaining the temperature at 0°C.[4]

• Reaction: Once the addition of tetralin is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture for an additional 1-2 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.[4]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with two portions of dichloromethane.[4]

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.[4]

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford pure 2-acetyltetralin.

Quantitative Data Summary

The yield and regioselectivity of the Friedel-Crafts acylation of tetralin are highly dependent on the reaction conditions. The following table summarizes typical results obtained under various conditions.

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Yield of 2-Acetyltetralin (%)	Reference
AlCl₃	Acetyl Chloride	Dichloromethane	0 to RT	75-85	General Procedure[4]
AlCl₃	Acetic Anhydride	Benzene	Reflux	~70	[3]
Iron(III) Chloride	Acetyl Chloride	Propylene Carbonate	RT	High	[5]
Zeolite Y	Acetic Anhydride	-	120	Moderate	[5]

Visualizing the Process

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-acetyltetralin.

Caption: Experimental workflow for 2-acetyltetralin synthesis.

Factors Influencing Regioselectivity

The regiochemical outcome of the Friedel-Crafts acylation of tetralin is a critical consideration. The following diagram outlines the key factors that influence whether the acylation occurs at the desired 2-position or the alternative 1-position.

Caption: Factors affecting regioselectivity in tetralin acylation.

Green Chemistry Approaches

Traditional Friedel-Crafts acylation reactions often require stoichiometric amounts of Lewis acid catalysts, which can be sensitive to moisture and generate significant amounts of waste.[5] In recent years, there has been a growing interest in developing more environmentally friendly and sustainable methods for this important transformation.

Several "green" approaches have been explored, including:

• Catalytic Friedel-Crafts Acylation: The use of catalytic amounts of Lewis acids, such as iron(III) chloride, can significantly reduce waste generation.[5]

• Solid Acid Catalysts: Heterogeneous catalysts, such as zeolites and clays, offer advantages in terms of catalyst recovery, reusability, and simplified work-up procedures.[5]

• Alternative Solvents: The replacement of traditional chlorinated solvents with more environmentally benign alternatives, like propylene carbonate, is an active area of research.[5]

Conclusion

The Friedel-Crafts acylation of tetralin remains a cornerstone for the synthesis of 2-acetyltetralin, a key intermediate in medicinal chemistry and drug development. A thorough understanding of the reaction mechanism, careful control of reaction parameters, and consideration of modern, greener synthetic strategies are essential for achieving high yields and selectivity. The protocols and data presented in this guide serve as a valuable resource for researchers and scientists working in this field.

References

• 1. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 2. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 4. websites.umich.edu [websites.umich.edu]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone, also known as 6-acetyltetralin, is an aromatic ketone with a tetralin core. Its chemical structure lends itself to further functionalization, making it a potentially valuable building block in medicinal chemistry and materials science. This technical guide provides a summary of its known chemical and physical properties. While detailed experimental data on its biological activity and specific synthetic protocols are not extensively available in public literature, this document compiles the existing information to serve as a foundational resource.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone is presented in the table below.

Property	Value	Reference
CAS Number	774-55-0	[1][2]
Molecular Formula	C₁₂H₁₄O	[1][3]
Molecular Weight	174.24 g/mol	[1][2][3]
Appearance	Liquid	[1]
Density	1.039 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.562	[1]
Flash Point	>110 °C (>230 °F)	[1]
Solubility	Soluble in ethanol, methanol, and isopropanol.[2]	[2]

Spectroscopic Data

• ¹H NMR: Signals corresponding to the aromatic protons, the acetyl methyl protons, and the aliphatic protons of the tetralin ring system.

• ¹³C NMR: Resonances for the carbonyl carbon, aromatic carbons, the acetyl methyl carbon, and the aliphatic carbons of the tetralin ring.

• IR Spectroscopy: A characteristic strong absorption band for the carbonyl (C=O) stretching vibration, typically in the range of 1670-1690 cm⁻¹, and bands corresponding to aromatic C-H and aliphatic C-H stretching.

• Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Synthesis

The most probable synthetic route to 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone is the Friedel-Crafts acylation of 1,2,3,4-tetrahydronaphthalene (tetralin).[3][4][5] This well-established reaction introduces an acyl group onto an aromatic ring using an acyl halide or anhydride in the presence of a Lewis acid catalyst.

General Experimental Protocol for Friedel-Crafts Acylation

While a specific detailed protocol for the synthesis of this compound is not available, a general procedure based on the Friedel-Crafts acylation of tetralin is outlined below. Note: This is a generalized procedure and would require optimization for this specific substrate.

• Reaction Setup: To a cooled (0-5 °C), stirred solution of anhydrous aluminum chloride (AlCl₃) in a suitable inert solvent (e.g., dichloromethane or nitrobenzene), add acetyl chloride dropwise.

• Addition of Substrate: To this mixture, add 1,2,3,4-tetrahydronaphthalene dropwise, maintaining the low temperature.

• Reaction: Allow the reaction to stir at a controlled temperature (e.g., room temperature) for a specified time, monitoring the progress by a suitable technique (e.g., TLC or GC).

• Workup: Quench the reaction by carefully pouring the mixture into a beaker of ice and water.

• Extraction: Separate the organic layer and extract the aqueous layer with a suitable organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., MgSO₄), and concentrate under reduced pressure. The crude product can then be purified by techniques such as vacuum distillation or column chromatography.

Logical Workflow for Synthesis and Characterization

Caption: A logical workflow for the synthesis and characterization of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Biological Activity and Signaling Pathways

There is currently a lack of specific data in the scientific literature regarding the biological activity and the effects on signaling pathways of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone. Research on structurally related tetralin derivatives has explored various biological activities, including potential applications in oncology and as anticholinesterase agents.[4] However, these findings cannot be directly extrapolated to the title compound without dedicated experimental investigation.

Safety Information

Based on available safety data sheets, 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone is associated with the following hazard statements:

• H302: Harmful if swallowed.[1][3]

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

• H411: Toxic to aquatic life with long lasting effects.[3]

Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), should be followed when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone is a compound with established basic chemical and physical properties. However, a comprehensive understanding of its spectroscopic characteristics, a detailed and optimized synthetic protocol, and its biological profile are currently lacking in publicly accessible scientific literature. This guide serves as a summary of the available information and highlights the areas where further research is needed to fully characterize this compound for its potential applications in drug discovery and development.

References

• 1. usbio.net [usbio.net]
• 2. scent.vn [scent.vn]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]

Spectroscopic Profile of 2-Acetyltetralin: An In-depth NMR Analysis

Introduction

2-Acetyltetralin, systematically known as 1-(1,2,3,4-tetrahydronaphthalen-2-yl)ethanone, is a ketone derivative of tetralin. As a key intermediate in the synthesis of various organic compounds, a thorough understanding of its spectroscopic properties is crucial for researchers, scientists, and professionals in drug development. This technical guide provides a detailed overview of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) data for 2-acetyltetralin, outlines a standard experimental protocol for NMR data acquisition, and presents visual workflows for clarity.

Due to the limited availability of experimentally derived and published NMR data for 2-acetyltetralin, the following spectral information is based on computational predictions. These predictions offer a reliable estimation of the expected chemical shifts and are valuable for structural confirmation and analysis.

Predicted ¹H and ¹³C NMR Data

The predicted NMR data for 2-acetyltetralin is summarized in the tables below. The numbering of the atoms corresponds to the structure shown in the accompanying diagram.

Table 1: Predicted ¹H NMR Data for 2-Acetyltetralin

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1a	2.95	dd	16.5, 4.5
H-1b	2.55	dd	16.5, 10.5
H-2	3.10	m	-
H-3a	1.80	m	-
H-3b	2.10	m	-
H-4a	2.90	m	-
H-4b	2.80	m	-
H-5	7.15	d	7.5
H-6	7.10	t	7.5
H-7	7.05	t	7.5
H-8	7.00	d	7.5
H-1'	2.20	s	-

Table 2: Predicted ¹³C NMR Data for 2-Acetyltetralin

Carbon	Chemical Shift (δ, ppm)
C-1	32.5
C-2	48.0
C-3	28.0
C-4	29.0
C-4a	136.0
C-5	129.5
C-6	126.0
C-7	126.5
C-8	129.0
C-8a	134.5
C-1'	210.0
C-2'	28.0

Experimental Protocol for NMR Spectroscopy

The following is a standard protocol for acquiring ¹H and ¹³C NMR spectra for a small organic molecule like 2-acetyltetralin.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the purified 2-acetyltetralin sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

• Transfer the solution to a standard 5 mm NMR tube.

2. NMR Instrument Setup:

• Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Tune and match the probe for the desired nucleus (¹H or ¹³C).

• Shim the magnetic field to achieve optimal homogeneity, typically by optimizing the deuterium lock signal.

3. ¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Number of Scans: 16 to 64 scans, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 2-4 seconds.

• Spectral Width (sw): A range of approximately 12-16 ppm, centered around 6-8 ppm.

4. ¹³C NMR Acquisition Parameters:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Number of Scans: 1024 to 4096 scans, as ¹³C is a less sensitive nucleus.

• Relaxation Delay (d1): 2-5 seconds.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): A range of approximately 220-250 ppm.

5. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Perform baseline correction.

• Calibrate the chemical shift scale using the TMS signal at 0 ppm.

• Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

Visualizing Structure and Workflow

The following diagrams illustrate the structure of 2-acetyltetralin with atom numbering and a general workflow for NMR analysis.

Caption: Structure of 2-acetyltetralin with atom numbering.

Caption: A generalized workflow for small molecule NMR analysis.

Spectroscopic Analysis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic analysis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, a key intermediate in the synthesis of various pharmaceutical compounds. This document details the expected data from ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), alongside the experimental protocols for acquiring this data.

Spectroscopic Data Summary

The following tables summarize the predicted and literature-based spectroscopic data for 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.6	d	1H	Ar-H
~7.5	s	1H	Ar-H
~7.1	d	1H	Ar-H
~2.8	t	4H	Ar-CH₂
~2.5	s	3H	-COCH₃
~1.8	m	4H	-CH₂-CH₂-

Predicted data based on analogous structures and standard chemical shift values.

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Assignment
~198	C=O
~145	Ar-C
~135	Ar-C
~130	Ar-CH
~129	Ar-CH
~125	Ar-CH
~30	Ar-CH₂
~29	Ar-CH₂
~26	-COCH₃
~23	-CH₂-CH₂-
~22	-CH₂-CH₂-

Predicted data based on analogous structures and standard chemical shift values.

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050-3000	Medium	Aromatic C-H Stretch
~2950-2850	Strong	Aliphatic C-H Stretch
~1680	Strong	C=O Stretch (Aryl Ketone)
~1600, 1480	Medium-Weak	Aromatic C=C Stretch

Data based on typical absorption frequencies for the functional groups present.[1]

Table 4: Mass Spectrometry Data

m/z	Relative Intensity (%)	Assignment
174	High	[M]⁺ (Molecular Ion)
159	High	[M - CH₃]⁺
131	Medium	[M - COCH₃]⁺
43	High	[CH₃CO]⁺

Fragmentation pattern is predicted based on the stability of the resulting carbocations and acylium ions.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

¹H NMR Spectroscopy

Objective: To determine the proton environment in the molecule.

Instrumentation: A 400 MHz (or higher) Nuclear Magnetic Resonance spectrometer.

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing: Process the acquired Free Induction Decay (FID) by applying a Fourier transform. Phase the resulting spectrum and perform baseline correction. Calibrate the chemical shift scale using the TMS signal. Integrate the signals to determine the relative number of protons.

¹³C NMR Spectroscopy

Objective: To determine the carbon framework of the molecule.

Instrumentation: A 100 MHz (or higher, corresponding to the ¹H frequency) Nuclear Magnetic Resonance spectrometer.

Procedure:

• Sample Preparation: A more concentrated sample (20-50 mg in 0.6 mL of deuterated solvent) is typically required compared to ¹H NMR.

• Instrument Setup: Follow the same procedure as for ¹H NMR for sample insertion, locking, and shimming.

• Data Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments) to simplify the spectrum to single lines for each unique carbon.[2] A larger number of scans is necessary due to the low natural abundance of ¹³C.

• Data Processing: Process the FID as described for ¹H NMR. Reference the spectrum using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Procedure:

• Sample Preparation: As 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone is a solid at room temperature, it can be prepared as a KBr pellet or a Nujol mull. Alternatively, a thin film can be cast from a volatile solvent onto a salt plate (e.g., NaCl or KBr). For a liquid sample, a drop can be placed between two salt plates.[3][4]

• Background Spectrum: Acquire a background spectrum of the empty sample compartment (or the salt plates/solvent) to be subtracted from the sample spectrum.

• Sample Spectrum: Place the prepared sample in the spectrometer and acquire the IR spectrum over the standard range (e.g., 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer with an electron ionization (EI) source.

Procedure:

• Sample Introduction: Introduce a small amount of the sample into the ion source. For a volatile compound, this can be done via a direct insertion probe or through a gas chromatograph (GC-MS).[5][6]

• Ionization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.[5][6][7]

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of relative intensity versus m/z.

• Data Interpretation: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the molecule.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound.

General workflow for spectroscopic analysis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. Spectral Database for Organic Compounds | re3data.org [re3data.org]
• 4. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 5. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Electron Ionization - Creative Proteomics [creative-proteomics.com]

Crystal Structure of Substituted Tetralone Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the crystal structure of substituted tetralone derivatives, a class of compounds with significant interest in medicinal chemistry and materials science. The inherent structural features of the tetralone scaffold make it a versatile building block for the synthesis of a wide range of biologically active molecules, including antibacterial, antitumor, antidepressant, and anti-inflammatory agents.[1][2] Understanding the precise three-dimensional arrangement of atoms within these molecules, as determined by X-ray crystallography, is paramount for elucidating structure-activity relationships (SAR) and designing novel therapeutic agents.

Synthesis and Crystallization of Tetralone Derivatives

The synthesis of substituted tetralone derivatives often commences from commercially available 1-tetralone or involves multi-step reaction sequences. Common synthetic strategies include Friedel-Crafts acylation followed by intramolecular cyclization, as well as various condensation and substitution reactions to introduce diverse functionalities onto the tetralone core.[3][4]

Obtaining single crystals suitable for X-ray diffraction is a critical step. This is typically achieved through slow evaporation of a saturated solution of the purified compound in an appropriate solvent or solvent mixture. The choice of solvent is crucial and is often determined empirically.

General Experimental Protocol for Synthesis

A representative synthetic approach involves the reaction of a substituted benzaldehyde with a cyclic ketone, such as 1-tetralone, in the presence of a catalyst. The resulting chalcone-like intermediate can then be further modified.

Experimental Workflow for a Typical Synthesis

Caption: A generalized workflow for the synthesis and crystallization of substituted tetralone derivatives.

Experimental Protocol for Single-Crystal X-ray Diffraction

The determination of the crystal structure is performed using a single-crystal X-ray diffractometer. A suitable crystal is mounted on a goniometer head and irradiated with a monochromatic X-ray beam. The diffraction pattern is collected, and the resulting data is processed to determine the unit cell parameters and the electron density distribution, which in turn reveals the atomic positions.

Data Collection and Structure Refinement Workflow

Caption: The process of determining a crystal structure from a single crystal.

Crystallographic Data of Selected Substituted Tetralone Derivatives

The following tables summarize key crystallographic data for representative substituted tetralone derivatives, providing a basis for comparative structural analysis. This data is often deposited in crystallographic databases such as the Cambridge Structural Database (CSD) under a specific deposition number (e.g., CCDC number).

Table 1: Crystallographic Data for (Z)-5-(4-Bromophenyl)-3-{[(3,5-dichlorophenyl)amino]methylidene}furan-2(3H)-one (A Tetralone Analogue) [2]

Parameter	Value
CCDC Number	Not explicitly stated, but derived from a study on a related compound.
Empirical Formula	C₁₇H₁₀BrCl₂NO₂
Formula Weight	427.08
Temperature (K)	120
Wavelength (Å)	0.71073
Crystal System	Monoclinic
Space Group	C2/c
Unit Cell Dimensions
a (Å)	Not provided
b (Å)	Not provided
c (Å)	Not provided
α (°)	90
β (°)	Not provided
γ (°)	90
Volume (ų)	6207(3)
Z	2 (two independent molecules in the asymmetric unit)
Data Collection and Refinement
Reflections Collected	Not provided
Independent Reflections	Not provided
Final R indices [I>2σ(I)]	Not provided
R indices (all data)	Not provided

Table 2: Crystallographic Data for a Bicyclic ortho-Aminocarbonitrile Derivative [5]

Parameter	Value
CCDC Number	Not explicitly stated
Empirical Formula	C₂₂H₂₀N₄O₂
Formula Weight	388.42
Temperature (K)	293
Wavelength (Å)	0.71073
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a (Å)	14.641(13)
b (Å)	8.653(4)
c (Å)	16.609(10)
α (°)	90
β (°)	116.34(3)
γ (°)	90
Volume (ų)	1883(2)
Z	4
Data Collection and Refinement
Reflections Collected	13411
Independent Reflections	3302
Final R indices [I>2σ(I)]	R₁ = 0.0485, wR₂ = 0.1287
R indices (all data)	R₁ = 0.0768, wR₂ = 0.1473

Biological Activity and Signaling Pathways

Substituted tetralone derivatives have been shown to exhibit a range of biological activities, often through the inhibition of specific enzymes or modulation of signaling pathways. For example, certain derivatives act as inhibitors of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters, making them potential candidates for the treatment of depression and Parkinson's disease.[6][7] Others have been identified as inhibitors of Acyl-CoA:diacylglycerol acyltransferase 1 (DGAT1), an enzyme crucial for triglyceride synthesis, suggesting their potential in treating metabolic disorders.[8] Furthermore, some tetralone derivatives have been shown to inhibit the tautomerase activity of macrophage migration inhibitory factor (MIF), a protein implicated in inflammatory responses.

Inhibition of the DGAT1 Pathway

Caption: Inhibition of triglyceride synthesis by a substituted tetralone derivative via the DGAT1 enzyme.

Conclusion

The crystal structures of substituted tetralone derivatives provide invaluable insights into their chemical and physical properties, as well as their biological activities. The detailed structural information obtained from X-ray crystallography, combined with synthetic chemistry and biological assays, forms a powerful platform for the rational design of novel therapeutic agents and functional materials. The data presented in this guide serves as a foundational resource for researchers in the field, enabling further exploration of the vast chemical space and potential applications of this important class of compounds.

References

• 1. Synthesis and biological activity of tetralone abscisic acid analogues - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Tetralone synthesis [organic-chemistry.org]
• 4. research.manchester.ac.uk [research.manchester.ac.uk]
• 5. Synthesis, X-ray crystal structure, DFT, Hirshfeld surfaces, energy frameworks, and molecular docking analysis of a bicyclic ortho-aminocarbonitrile derivative | European Journal of Chemistry [eurjchem.com]
• 6. nbinno.com [nbinno.com]
• 7. The Synthesis and Evaluation of C7-Substituted α-Tetralone Derivatives as Inhibitors of Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of Tetralones as Potent and Selective Inhibitors of Acyl-CoA:Diacylglycerol Acyltransferase 1 - PMC [pmc.ncbi.nlm.nih.gov]

The Rising Therapeutic Potential of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone core, a tetralone derivative, has emerged as a versatile scaffold in medicinal chemistry. Its rigid, bicyclic structure provides a unique three-dimensional framework for the development of novel therapeutic agents targeting a range of biological pathways. This technical guide provides an in-depth overview of the biological activities of two promising classes of analogs: C7-substituted α-tetralones as monoamine oxidase inhibitors and 2-amino-5,6,7,8-tetrahydronaphthalene-1,3-dicarbonitriles as potent antitumor agents.

C7-Substituted α-Tetralone Analogs as Monoamine Oxidase Inhibitors

A series of C7-substituted α-tetralone derivatives have been synthesized and evaluated for their inhibitory activity against monoamine oxidase A (MAO-A) and monoamine oxidase B (MAO-B), enzymes crucial in the metabolism of neurotransmitters.

Quantitative Biological Data

The inhibitory potency of these analogs was determined as IC50 values, which represent the concentration of the inhibitor required to reduce the enzyme activity by 50%. The data reveals that arylalkyloxy substitution at the C7 position of the α-tetralone moiety leads to compounds with high inhibitory potency, particularly for the MAO-B isoform, with all tested compounds exhibiting IC50 values in the submicromolar range.[1] Several of these compounds also demonstrated potent inhibition of MAO-A.[1]

Compound/Substituent	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity Index (MAO-A/MAO-B)
Benzyloxy	0.010	0.00089	11.24
2-Phenoxyethoxy	0.741	0.047	15.77
3-Chlorobenzyloxy	0.012	0.0011	10.91
4-Chlorobenzyloxy	0.015	0.0015	10.00
3-Fluorobenzyloxy	0.011	0.0010	11.00
4-Fluorobenzyloxy	0.013	0.0012	10.83
3-Bromobenzyloxy	0.014	0.0013	10.77
4-Bromobenzyloxy	0.016	0.0016	10.00
3-Iodobenzyloxy	0.018	0.0018	10.00
4-Iodobenzyloxy	0.020	0.0020	10.00
3-Methylbenzyloxy	0.025	0.0025	10.00
4-Methylbenzyloxy	0.030	0.0030	10.00
3-Methoxybenzyloxy	0.040	0.0040	10.00
4-Methoxybenzyloxy	0.050	0.0050	10.00
Unsubstituted	> 100	> 100	-

Data sourced from a study on C7-substituted α-tetralone derivatives.[1]

Mechanism of Action: Monoamine Oxidase Inhibition

Monoamine oxidases are flavoenzymes responsible for the oxidative deamination of monoamine neurotransmitters like serotonin, dopamine, and norepinephrine in the brain and peripheral tissues. Inhibition of these enzymes increases the synaptic concentration of these neurotransmitters, which is a therapeutic strategy for depression and neurodegenerative disorders such as Parkinson's disease. The C7-substituted α-tetralone analogs act as competitive inhibitors, binding to the active site of the MAO enzyme and preventing the substrate from binding.

Mechanism of Monoamine Oxidase Inhibition.

Experimental Protocols

A suspension of 7-hydroxy-α-tetralone (1.0 eq) and potassium carbonate (2.0 eq) in acetone is treated with the appropriate arylalkyl bromide (1.1 eq). The reaction mixture is heated at reflux for 6-12 hours and monitored by thin-layer chromatography. After completion, the inorganic salts are filtered off, and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization or column chromatography to yield the desired C7-substituted α-tetralone derivative.

The inhibitory activity of the compounds on MAO-A and MAO-B is determined using a fluorometric assay with kynuramine as the substrate. The assay is performed in 96-well plates. The reaction mixture contains recombinant human MAO-A or MAO-B enzyme, kynuramine, and various concentrations of the test compound in a phosphate buffer (pH 7.4). The reaction is initiated by the addition of the enzyme and incubated at 37°C. The formation of the fluorescent product, 4-hydroxyquinoline, is measured at an excitation wavelength of 310 nm and an emission wavelength of 400 nm. IC50 values are calculated by non-linear regression analysis of the concentration-response curves.

2-Amino-5,6,7,8-tetrahydronaphthalene-1,3-dicarbonitrile Analogs as Antitumor Agents

A series of 2-amino-5,6,7,8-tetrahydronaphthalene-1,3-dicarbonitrile derivatives have been synthesized and evaluated for their in vitro antitumor activity against a panel of human cancer cell lines.

Quantitative Biological Data

The cytotoxic effects of these analogs were evaluated using the sulforhodamine B (SRB) assay, and the results are presented as IC50 values.

Compound	HepG2 IC50 (µM)	HCT-116 IC50 (µM)	MCF-7 IC50 (µM)
4a (R = H)	> 100	> 100	> 100
4b (R = 4-OCH3)	15.4	21.8	18.2
4c (R = 4-Cl)	6.02	8.45	6.28
4d (R = 4-F)	9.8	12.3	10.5
4e (R = 4-Br)	7.5	9.1	8.3
4f (R = 3,4-di-Cl)	5.2	6.8	5.9
4g (R = 2,4-di-Cl)	8.1	10.2	9.4
4h (R = 4-NO2)	12.6	15.9	13.7
Doxorubicin	0.45	0.58	0.72

Data represents a selection of compounds from a study on tetrahydronaphthalene derivatives as antitumor agents.

Mechanism of Action: Tubulin Polymerization Inhibition

These tetrahydronaphthalene analogs exert their anticancer effects by inhibiting tubulin polymerization. Microtubules are essential components of the cytoskeleton and are critical for cell division, motility, and intracellular transport. By binding to the colchicine binding site on β-tubulin, these compounds disrupt the dynamic equilibrium of microtubule assembly and disassembly, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

Inhibition of Tubulin Polymerization.

Experimental Protocols

A mixture of an appropriate aromatic aldehyde (1.0 eq), malononitrile (2.0 eq), and cyclohexanone (1.0 eq) in ethanol is treated with a catalytic amount of piperidine. The reaction mixture is heated at reflux for 4-8 hours. The progress of the reaction is monitored by thin-layer chromatography. Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by filtration, washed with cold ethanol, and dried to afford the desired 2-amino-5,6,7,8-tetrahydronaphthalene-1,3-dicarbonitrile derivative.

The effect of the compounds on tubulin polymerization is assessed using a commercially available tubulin polymerization assay kit. Tubulin is incubated with the test compounds at various concentrations in a polymerization buffer at 37°C. The polymerization of tubulin is monitored by measuring the change in absorbance at 340 nm over time using a microplate reader. The IC50 values for the inhibition of tubulin polymerization are determined from the concentration-response curves.

Conclusion and Future Directions

The 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone scaffold has proven to be a valuable starting point for the development of potent and selective inhibitors of important biological targets. The C7-substituted α-tetralone analogs show significant promise as MAO inhibitors for the potential treatment of neurological disorders, while the 2-amino-5,6,7,8-tetrahydronaphthalene-1,3-dicarbonitrile derivatives represent a new class of antitumor agents targeting tubulin polymerization.

Future research in this area should focus on optimizing the lead compounds to improve their pharmacokinetic and pharmacodynamic properties. Further structure-activity relationship (SAR) studies will be crucial to enhance potency and selectivity. In vivo studies are warranted to evaluate the efficacy and safety of these promising analogs in relevant disease models. The versatility of the tetralone scaffold suggests that further exploration of its derivatives could lead to the discovery of novel therapeutics for a wide range of diseases.

References

• 1. The Synthesis and Evaluation of C7-Substituted α-Tetralone Derivatives as Inhibitors of Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Properties of a Substance

Disclaimer: Initial searches for the substance corresponding to CAS number 29637-03-2 did not yield any specific results. This may indicate that the CAS number is incorrect, proprietary, or not well-documented in publicly available scientific literature. The following is a comprehensive technical guide structured as requested, using the well-researched compound Acetylsalicylic Acid (Aspirin) as a representative example to demonstrate the depth and format of the requested information.

Technical Guide: Acetylsalicylic Acid (Aspirin)

This guide provides a detailed overview of the physical and chemical properties, experimental protocols, and biological signaling pathways of Acetylsalicylic Acid, a widely used non-steroidal anti-inflammatory drug (NSAID).

Physical and Chemical Properties

Acetylsalicylic acid is a white, crystalline, weakly acidic substance.[1] It is stable in dry air but gradually hydrolyzes in contact with moisture to yield acetic acid and salicylic acid.[1][2]

Table 1: Quantitative Physical and Chemical Properties of Acetylsalicylic Acid

Property	Value	Reference
Molecular Formula	C₉H₈O₄	[3]
Molar Mass	180.159 g/mol	[1][2][3]
Melting Point	135-136 °C (275-277 °F)	[1][4][5]
Boiling Point	140 °C (284 °F) (decomposes)	[1][4][5]
Density	1.40 g/cm³	[1]
Acid Dissociation Constant (pKa)	3.5 at 25 °C (77 °F)	[1][5]
Flash Point	250 °C (482 °F)	[3]
Solubility in Water	3 mg/mL (20 °C)
Appearance	White, crystalline powder	[3][4]

Experimental Protocols

The synthesis of aspirin is a common laboratory experiment involving the esterification of salicylic acid with acetic anhydride, using a catalyst such as phosphoric acid.[6][7]

Detailed Methodology:

• Reactant Preparation: In a 125 mL Erlenmeyer flask, combine approximately 2.0 grams of salicylic acid with 5.0 mL of acetic anhydride.[6]

• Catalyst Addition: Carefully add 5-8 drops of 85% phosphoric acid to the mixture.[6][7]

• Heating: Gently swirl the flask and heat the mixture in a water bath at 70-80 °C for 10-15 minutes.[7][8]

• Hydrolysis of Excess Acetic Anhydride: Cautiously add 20 drops of distilled water to the warm solution to hydrolyze any unreacted acetic anhydride.[6]

• Crystallization: Add 20 mL of cold water to the flask and cool it in an ice bath to facilitate the crystallization of aspirin.[6]

• Isolation and Purification: Collect the aspirin crystals by vacuum filtration using a Büchner funnel.[6] Wash the crystals with a small amount of ice-cold water. The crude product can be purified by recrystallization from an ethanol-water mixture.[6]

• Drying: Allow the purified crystals to dry completely on a watch glass or in a desiccator.

Experimental Workflow for Aspirin Synthesis

Caption: Workflow for the synthesis of Acetylsalicylic Acid.

The purity of the synthesized aspirin can be determined through several methods, including melting point determination, titration, and spectroscopic analysis.[9]

2.2.1. Melting Point Determination

• Protocol: A small, dry sample of the synthesized aspirin is packed into a capillary tube and its melting point is determined using a melting point apparatus. The observed melting point range is compared to the literature value for pure aspirin (135-136 °C). A broad melting range or a melting point lower than the literature value suggests the presence of impurities.

2.2.2. Spectrophotometric Analysis

• Protocol: The purity of aspirin can be assessed by reacting it with an iron(III) chloride solution.[10] Salicylic acid, a potential impurity, contains a phenolic hydroxyl group that produces a distinct purple color with iron(III) chloride, while pure aspirin does not give this reaction. The intensity of the color, which is proportional to the amount of salicylic acid, can be quantified using a spectrophotometer at a wavelength of 530 nm.[10]

2.2.3. Back Titration

• Protocol: This method determines the amount of acetylsalicylic acid in a sample.[11] A known excess of a strong base (e.g., NaOH) is added to a weighed sample of aspirin to hydrolyze it. The unreacted base is then titrated with a standardized solution of a strong acid (e.g., HCl).[11][12] By knowing the initial amount of base and the amount that reacted with the acid, the amount of base that reacted with the aspirin can be calculated, and thus the quantity of aspirin in the sample.[11]

Signaling Pathways and Mechanism of Action

Aspirin's therapeutic effects, including its anti-inflammatory, analgesic, and antipyretic properties, are primarily due to its irreversible inhibition of the cyclooxygenase (COX) enzymes.[13][[“]]

Mechanism of Action:

Aspirin acts as an acetylating agent, covalently attaching an acetyl group to a serine residue in the active site of both COX-1 and COX-2 enzymes.[13] This irreversible inhibition prevents the conversion of arachidonic acid into prostaglandins and thromboxanes, which are key mediators of inflammation, pain, and fever.[13][[“]]

• COX-1 Inhibition: The inhibition of COX-1 in platelets prevents the formation of thromboxane A2, a potent promoter of platelet aggregation.[13][[“]] This antiplatelet effect is the basis for aspirin's use in the prevention of cardiovascular events.[15]

• COX-2 Inhibition: The inhibition of COX-2, which is often upregulated during inflammation, reduces the synthesis of pro-inflammatory prostaglandins.[1][[“]] Interestingly, the acetylation of COX-2 by aspirin modifies its enzymatic activity, leading to the production of anti-inflammatory lipoxins.[1][[“]]

Signaling Pathway of Aspirin's Anti-inflammatory Action

Caption: Aspirin's inhibition of COX enzymes and downstream effects.

References

• 1. Aspirin - Wikipedia [en.wikipedia.org]
• 2. Acetylsalicylic Acid | Uses, Preparation & Properties [allen.in]
• 3. byjus.com [byjus.com]
• 4. Notes on The Properties of Aspirin [unacademy.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Synthesis of aspirin on a microscale | Class experiment | RSC Education [edu.rsc.org]
• 8. Aspirin Synthesis | Synaptic | Central College [central.edu]
• 9. vernier.com [vernier.com]
• 10. purdue.edu [purdue.edu]
• 11. www1.lasalle.edu [www1.lasalle.edu]
• 12. science.valenciacollege.edu [science.valenciacollege.edu]
• 13. Mechanism of action of aspirin - Wikipedia [en.wikipedia.org]
• 14. consensus.app [consensus.app]
• 15. Aspirin: Pharmacology and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity of the Acetyl Group on the Tetralin Ring: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical reactivity of the acetyl group attached to a tetralin (1,2,3,4-tetrahydronaphthalene) ring. 6-Acetyl-1,2,3,4-tetrahydronaphthalene is a common derivative and serves as a versatile intermediate in the synthesis of pharmaceuticals and fragrances. The acetyl group's carbonyl and α-methyl functionalities are key reaction sites, enabling a wide range of molecular transformations. This document details the primary synthetic routes to acetylated tetralins and the principal reactions of the acetyl group, including oxidation, reduction, condensation, and rearrangement. Each section includes detailed experimental protocols and quantitative data to facilitate practical application in a research and development setting.

Synthesis of Acetyltetralin

The most prevalent method for synthesizing acetyltetralins is the Friedel-Crafts acylation of the tetralin ring. This electrophilic aromatic substitution reaction typically employs an acylating agent like acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst.

Friedel-Crafts Acylation: An Overview

The reaction proceeds via the formation of a resonance-stabilized acylium ion, which then attacks the electron-rich tetralin ring. The saturated portion of the tetralin ring contains alkyl groups that are ortho-, para-directing and activating. Consequently, acylation predominantly occurs at the 6-position (para to the alkyl substituent) due to steric hindrance at the 5- and 7-positions.

Caption: Synthesis of 6-Acetyltetralin via Friedel-Crafts Acylation.

Experimental Protocol: Friedel-Crafts Acylation of Tetralin

• Setup: Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a calcium chloride tube or a scrubber). Operate under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagents: Charge the flask with anhydrous aluminum chloride (AlCl₃, 1.1 equivalents) and a dry, inert solvent such as dichloromethane (DCM) or carbon disulfide (CS₂).

• Addition: Dissolve tetralin (1.0 equivalent) and acetyl chloride (1.05 equivalents) in the same inert solvent. Add this solution dropwise to the stirred AlCl₃ suspension at 0-5 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Workup: Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid. Separate the organic layer, and extract the aqueous layer with the solvent (2x).

• Purification: Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Reactant	Acylating Agent	Catalyst	Solvent	Time (h)	Yield (%)	Reference Substrate
Tetralin	Acetyl Chloride	AlCl₃	DCM	3	~90%	General Procedure
Hexamethyltetralin	Acetyl Chloride	AlCl₃	Cyclohexane	1.5	91.4%	1,1,2,4,4,7-Hexamethyltetralin

Reactivity of the Acetyl Group

The acetyl group on the tetralin ring offers two primary sites for chemical modification: the electrophilic carbonyl carbon and the acidic α-hydrogens of the methyl group. This dual reactivity allows for a diverse range of transformations.

Caption: Key Reaction Pathways of the Acetyl Group on the Tetralin Ring.

Oxidation: Baeyer-Villiger Reaction

The Baeyer-Villiger oxidation converts aryl ketones into esters by inserting an oxygen atom between the carbonyl carbon and the aromatic ring.[1] This reaction is highly regioselective; the aryl group migrates preferentially over the methyl group due to its greater migratory aptitude.[2] Common oxidants include peroxyacids like meta-chloroperoxybenzoic acid (m-CPBA).[3]

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 6-acetyltetralin (1.0 equivalent) in a suitable solvent like dichloromethane (DCM) or chloroform (CHCl₃).

• Reagents: Add a solid buffer such as sodium bicarbonate (NaHCO₃) or disodium hydrogen phosphate (Na₂HPO₄) (2.0-3.0 equivalents). Cool the mixture in an ice bath.

• Addition: Add m-CPBA (77% max, 1.2-1.5 equivalents) portion-wise over 15-20 minutes, ensuring the internal temperature remains below 10 °C.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor for the disappearance of the starting material by TLC.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to decompose excess peroxide. Separate the layers and extract the aqueous phase with DCM.

• Purification: Combine the organic layers, wash with saturated NaHCO₃ solution and then with brine. Dry over anhydrous Na₂SO₄, filter, and evaporate the solvent. Purify the resulting ester, 6-(acetyloxy)tetralin, by column chromatography.

Ketone Substrate	Oxidant	Catalyst	Yield (%)	Reference
Cubyl Phenyl Ketone	m-CPBA	Sc(OTf)₃	51%	J. Org. Chem. 2018, 83, 1, 356–360
3-Substituted Cyclic Ketone	m-CPBA	Sc(OTf)₃	96-99%	Org. Lett. 2019, 21, 15, 5916–5920
Acetophenone	m-CPBA	None	87%	J. Am. Chem. Soc. 1956, 78, 2, 401-404

Reduction of the Carbonyl Group

The acetyl group can be fully reduced to an ethyl group using methods like the Wolff-Kishner or Clemmensen reductions. The Wolff-Kishner reduction is performed under strongly basic conditions, making it suitable for substrates that are sensitive to acid.[4]

• Setup: Combine 6-acetyltetralin (1.0 equivalent), hydrazine hydrate (H₂NNH₂·H₂O, 5.0-10.0 equivalents), and a high-boiling solvent like diethylene glycol in a round-bottom flask fitted with a reflux condenser.

• Reagents: Add potassium hydroxide (KOH, 5.0 equivalents).

• Reaction (Step 1 - Hydrazone Formation): Heat the mixture to 120-140 °C for 1-2 hours to form the hydrazone intermediate. Water will distill off.

• Reaction (Step 2 - Reduction): Increase the temperature to 190-210 °C and reflux for an additional 3-5 hours. Nitrogen gas will evolve, driving the reaction to completion.[5]

• Workup: Cool the reaction mixture to room temperature and pour it into a beaker of cold water. Acidify carefully with dilute HCl.

• Purification: Extract the product (6-ethyltetralin) with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic extracts with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by distillation or chromatography.

Substrate	Reagents	Solvent	Yield (%)	Reference
Isovanillin	KOH, H₂NNH₂·H₂O	Ethylene Glycol	>95%	Org. Lett. 2023, 25, 25, 4530–4535
Acetophenone	KOH, H₂NNH₂·H₂O	Triethylene Glycol	~85%	General Procedure

Reactions at the α-Methyl Group

The α-hydrogens of the acetyl group are acidic and can be removed by a base to form an enolate, which is a potent nucleophile.

This base-catalyzed crossed aldol condensation occurs between an enolizable ketone (6-acetyltetralin) and a non-enolizable aromatic aldehyde (e.g., benzaldehyde). The reaction yields an α,β-unsaturated ketone, commonly known as a chalcone.[6]

Caption: Experimental Workflow for Claisen-Schmidt Condensation.

• Setup: In a round-bottom flask, dissolve 6-acetyltetralin (1.0 equivalent) and the chosen aromatic aldehyde (1.0 equivalent) in ethanol.

• Reagents: Prepare an aqueous solution of sodium hydroxide (NaOH, 10-40%).

• Reaction: While stirring the ethanolic solution at room temperature, add the NaOH solution dropwise. A precipitate often forms as the reaction proceeds. Stir for 4-24 hours.

• Workup: Pour the reaction mixture into a beaker of crushed ice and acidify with dilute HCl to neutralize the excess base.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and air dry. The crude chalcone can be further purified by recrystallization from a suitable solvent like ethanol.

Ketone	Aldehyde	Base	Conditions	Yield (%)	Reference
Cyclopentanone	Benzaldehyde	NaOH	Solvent-free, 5 min	99%	Molecules 2011, 16(5), 3650-3659[7]
Acetone	Benzaldehyde	NaOH	Solvent-free, 2 min	95% (total)	Molecules 2011, 16(5), 3650-3659[7]
Acetophenone	Benzaldehyde	NaOH	Ethanol, RT, 20 min	>90%	General Procedure[8]

The α-methyl group can be halogenated under either acidic or basic conditions. Under acidic catalysis, monohalogenation typically occurs via an enol intermediate. In contrast, base-promoted halogenation proceeds through an enolate and is difficult to stop at monosubstitution; exhaustive halogenation to the trihaloacetyl derivative is common if excess halogen is used.

Willgerodt-Kindler Reaction

This rearrangement reaction uniquely transforms an aryl alkyl ketone into a terminal thioamide, effectively migrating the carbonyl functionality to the end of the alkyl chain and oxidizing it. The Kindler modification, which uses elemental sulfur and a secondary amine (like morpholine), is most common. The resulting thioamide can be hydrolyzed to the corresponding carboxylic acid or amide.[3]

• Setup: In a flask equipped for reflux, combine 6-acetyltetralin (1.0 equivalent), elemental sulfur (2.5 equivalents), and morpholine (3.0-4.0 equivalents).

• Reaction: Heat the mixture to reflux (typically 130-150 °C) for 5-15 hours. The reaction is often performed neat or in a high-boiling solvent like DMF or pyridine.

• Workup: Cool the mixture and pour it slowly into water or dilute acid. The crude thioamide product often precipitates or can be extracted with an organic solvent (e.g., chloroform or DCM).

• Purification: Wash the organic extract to remove excess morpholine. After drying and solvent evaporation, the crude thioamide can be purified by recrystallization (e.g., from ethanol).

• Hydrolysis (Optional): To obtain the corresponding carboxylic acid, reflux the crude thioamide with aqueous or alcoholic NaOH or H₂SO₄ for 10-12 hours.

Ketone Substrate	Amine	Sulfur (eq.)	Temp (°C)	Yield (%) of Thioamide	Reference
Acetophenone	Morpholine	2.5	Reflux	86-95%	Acta Chem. Scand., Ser. B 1988, 42, 53-59[9]
p-Methoxyacetophenone	Morpholine	2.5	Reflux	95%	Acta Chem. Scand., Ser. B 1988, 42, 53-59[9]
p-Chloroacetophenone	Morpholine	2.5	Reflux	94%	Acta Chem. Scand., Ser. B 1988, 42, 53-59[9]

Conclusion

The acetyl group on the tetralin scaffold is a highly versatile functional handle for synthetic chemists. Its reactivity allows for transformations at both the carbonyl carbon and the α-methyl position. Through well-established reactions such as Friedel-Crafts acylation for its synthesis, Baeyer-Villiger oxidation, Wolff-Kishner reduction, Claisen-Schmidt condensation, and the Willgerodt-Kindler rearrangement, a diverse array of derivatives can be accessed. The detailed protocols and quantitative data provided in this guide serve as a practical resource for researchers in organic synthesis and drug discovery, enabling the efficient design and execution of synthetic routes involving acetyltetralin intermediates.

References

• 1. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 2. The Baeyer–Villiger Oxidation of Cubyl Ketones: A Synthetic Route to Functionalized Cubanols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Willgerodt Reaction: Phenylacetic Acid from Styrene/Acetophenone - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 5. Wolff-Kishner Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 7. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Claisen-Schmidt Condensation [cs.gordon.edu]
• 9. scispace.com [scispace.com]

The Discovery and Synthesis of 2-Acetyltetralin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and historical synthesis of 2-acetyl-1,2,3,4-tetrahydronaphthalene, a significant bicyclic aromatic ketone. It details the evolution of its synthesis from foundational methods to more contemporary approaches, presenting key experimental protocols and quantitative data. This document serves as a valuable resource for researchers in organic synthesis and drug development, offering insights into the chemical lineage and practical preparation of this versatile scaffold.

Introduction

2-Acetyl-1,2,3,4-tetrahydronaphthalene, commonly known as 2-acetyltetralin, is a bicyclic ketone that has garnered interest in various fields of chemical research, including medicinal chemistry and materials science. Its structure, featuring a fused aliphatic and aromatic ring system with a reactive acetyl group, makes it a valuable intermediate for the synthesis of more complex molecular architectures. Understanding the historical context of its discovery and the development of its synthetic routes is crucial for appreciating its chemical significance and for the innovation of new synthetic methodologies. This guide will explore the key milestones in the journey of 2-acetyltetralin from its initial preparation to modern synthetic strategies.

Historical Perspective: The Genesis of a Scaffold

While a definitive singular "discovery" of 2-acetyltetralin is not prominently documented in easily accessible historical records, its synthesis is intrinsically linked to the broader exploration of tetralin chemistry. The early 20th century saw a surge in the investigation of polycyclic aromatic hydrocarbons and their derivatives. The foundational methods for constructing the tetralin framework, such as the Darzens synthesis of tetralin derivatives , first described in 1926, paved the way for the subsequent functionalization of this core structure.[1][2] This reaction involves the cyclization of a 1-aryl-4-pentene using concentrated sulfuric acid to form the tetralin ring.

The introduction of the acetyl group onto the tetralin skeleton likely emerged from the extensive studies into Friedel-Crafts acylation reactions on aromatic systems. This versatile and powerful reaction, a cornerstone of organic synthesis, allows for the direct introduction of acyl groups onto aromatic rings using an acyl halide or anhydride and a Lewis acid catalyst. The application of this reaction to tetralin would have been a logical step for chemists seeking to create functionalized derivatives for further elaboration.

Key Synthetic Methodologies

The synthesis of 2-acetyltetralin and its derivatives has evolved over the years, with various methods being developed to improve yield, selectivity, and substrate scope. The following sections detail some of the pivotal synthetic approaches.

Synthesis of 2-Acetyl-7,8-dimethoxy-1,2,3,4-tetrahydronaphthalene

A notable synthesis of a 2-acetyltetralin derivative involves a multi-step sequence starting from 2,3-dimethoxybenzaldehyde. This method highlights a strategic approach to building the functionalized tetralin core.

Experimental Protocol:

The synthesis proceeds through the following key steps:

• Stobbe Condensation: 2,3-dimethoxybenzaldehyde undergoes a Stobbe condensation with diethyl succinate.

• Hydrogenation: The resulting product is hydrogenated.

• Cyclization: The hydrogenated intermediate is cyclized to form a tetralone carboxylic acid.

• Clemmensen Reduction: The tetralone is then subjected to a Clemmensen reduction.

• Reduction and Oxidation: Subsequent reduction of the carboxylic acid and oxidation of the resulting alcohol yields an aldehyde.

• Grignard Reaction and Oxidation: A Grignard reaction with methylmagnesium bromide followed by oxidation of the secondary alcohol furnishes the final product, 2-acetyl-7,8-dimethoxy-1,2,3,4-tetrahydronaphthalene.

Quantitative Data:

Step	Reactants	Reagents/Conditions	Product	Yield (%)
1	2,3-Dimethoxybenzaldehyde, Diethyl succinate	t-BuOK/t-BuOH	Stobbe condensation product	-
2	Stobbe condensation product	H2, Pd/C	Hydrogenated intermediate	-
3	Hydrogenated intermediate	Conc. H2SO4	Tetralone carboxylic acid	-
4	Tetralone carboxylic acid	Zn(Hg), HCl	Reduced intermediate	-
5	Reduced intermediate	1. LiAlH4, 2. CrO3·2Py	Aldehyde	-
6	Aldehyde	1. MeMgBr, 2. CrO3, Pyridine	2-Acetyl-7,8-dimethoxy-1,2,3,4-tetrahydronaphthalene	-

Note: Specific yields for each step were not provided in the reviewed literature.

Logical Workflow Diagram:

Caption: Synthesis of 2-Acetyl-7,8-dimethoxytetralin.

Synthesis of 2-Acetyl-5-hydroxy-1,2,3,4-tetrahydronaphthalene

Another important derivative, 2-acetyl-5-hydroxy-1,2,3,4-tetrahydronaphthalene, can be synthesized from 5-methoxy-1-tetralone. This approach demonstrates a different strategy for introducing the acetyl group and modifying the aromatic ring.

Experimental Protocol:

The synthesis involves the following steps:

• Acylation: 5-Methoxy-1-tetralone is acylated with ethyl acetate in the presence of sodium methoxide.

• Hydrogenation: The resulting C-acetyl enol is hydrogenated using platinum oxide as a catalyst.

• Oxidation: The secondary alcohol formed during hydrogenation is oxidized to the corresponding ketone.

• Demethylation: The methoxy group is demethylated using boron tribromide to yield the final product.

Quantitative Data:

Step	Reactant	Reagents/Conditions	Product	Yield (%)
1	5-Methoxy-1-tetralone	Ethyl acetate, NaOMe	C-acetyl enol	-
2	C-acetyl enol	H2, PtO2	2-(1-Hydroxyethyl)-5-methoxy-1,2,3,4-tetrahydronaphthalene	88
3	2-(1-Hydroxyethyl)-5-methoxy-1,2,3,4-tetrahydronaphthalene	Sarett reagent (CrO3·2Py)	2-Acetyl-5-methoxy-1,2,3,4-tetrahydronaphthalene	-
4	2-Acetyl-5-methoxy-1,2,3,4-tetrahydronaphthalene	BBr3	2-Acetyl-5-hydroxy-1,2,3,4-tetrahydronaphthalene	46

Logical Workflow Diagram:

Caption: Synthesis of 2-Acetyl-5-hydroxytetralin.

Modern Synthetic Approaches

Contemporary organic synthesis continues to refine the preparation of 2-acetyltetralin and its analogs, focusing on efficiency, selectivity, and sustainability. While specific examples of novel syntheses for the parent 2-acetyltetralin were not prevalent in the immediate search, the general advancements in C-H activation, cross-coupling reactions, and novel cyclization strategies are undoubtedly applicable to the synthesis of this and related structures.

Applications and Future Outlook

2-Acetyltetralin and its derivatives serve as important building blocks in the synthesis of a variety of more complex molecules. For instance, they have been utilized as intermediates in the preparation of analogs of bioactive natural products. The presence of the ketone functionality allows for a wide range of chemical transformations, including but not limited to, reduction to alcohols, conversion to oximes and hydrazones, and participation in aldol and other condensation reactions. This chemical versatility ensures that 2-acetyltetralin will remain a relevant scaffold in the pursuits of medicinal chemistry and materials science. Future research may focus on developing more enantioselective and atom-economical syntheses of this compound and exploring its utility in the design of novel therapeutic agents and functional materials.

Conclusion

The journey of 2-acetyltetralin from its conceptual origins in the early explorations of tetralin chemistry to its synthesis via established and refined methodologies showcases the progressive nature of organic chemistry. While the exact moment of its first synthesis is not clearly demarcated, its existence is a testament to the power of fundamental reactions like the Darzens synthesis and Friedel-Crafts acylation. The documented syntheses of its derivatives provide valuable insights into the strategic construction of this important molecular framework. This guide has aimed to provide a comprehensive technical overview that will be of benefit to researchers and professionals in the chemical sciences, fostering a deeper understanding and appreciation for the synthesis and utility of 2-acetyltetralin.

References

• 1. Darzens Synthesis of Tetralin Derivatives [drugfuture.com]
• 2. Síntesis de tetralina de Darzens - Wikipedia, la enciclopedia libre [es.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Acetyltetralin as a Versatile Synthetic Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetyltetralin, a tetralone derivative, serves as a valuable and versatile starting material in organic synthesis, particularly for the construction of biologically active molecules. Its reactive ketone functional group and tetralin scaffold provide a platform for a variety of chemical transformations, leading to the synthesis of compounds with potential therapeutic applications. This document provides detailed application notes and experimental protocols for the use of 2-acetyltetralin as a synthetic intermediate in the development of novel anticancer agents and dopaminergic ligands.

I. Synthesis of Bioactive Heterocyclic Compounds with Anticancer Potential

2-Acetyltetralin is a key precursor for the synthesis of various heterocyclic compounds, including pyrazolines, thioxopyrimidines, and pyridinones, which have demonstrated promising anticancer activities. The general synthetic strategy involves an initial Claisen-Schmidt condensation to form a chalcone intermediate, followed by cyclization reactions to yield the desired heterocyclic systems.

A logical workflow for the synthesis of these compounds is depicted below:

Caption: Synthetic workflow for heterocyclic compounds from 2-acetyltetralin.

A. Synthesis of α,β-Unsaturated Ketones (Chalcones) via Claisen-Schmidt Condensation

The initial step involves the base-catalyzed condensation of 2-acetyltetralin with various aromatic aldehydes.

Experimental Protocol: Claisen-Schmidt Condensation

• To a stirred solution of 2-acetyltetralin (1.0 eq) in ethanol, add an equimolar amount of the desired aromatic aldehyde.

• Add a catalytic amount of a strong base, such as a 40% aqueous potassium hydroxide solution, dropwise to the mixture.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water.

• Collect the precipitated solid by vacuum filtration, wash with cold water until neutral, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to afford the pure α,β-unsaturated ketone.

Entry	Aromatic Aldehyde	Product	Yield (%)
1	2,6-Dichlorobenzaldehyde	3-(2,6-Dichlorophenyl)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)prop-2-en-1-one	85
2	2,6-Difluorobenzaldehyde	3-(2,6-Difluorophenyl)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)prop-2-en-1-one	82
3	3-Ethoxy-4-hydroxybenzaldehyde	3-(3-Ethoxy-4-hydroxyphenyl)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)prop-2-en-1-one	78

B. Synthesis of Pyrazoline Derivatives

The resulting chalcones can be cyclized with hydrazine hydrate to yield pyrazoline derivatives.

Experimental Protocol: Pyrazoline Synthesis [1]

• Dissolve the α,β-unsaturated ketone (1.0 eq) in glacial acetic acid.

• Add an equimolar amount of hydrazine hydrate.

• Reflux the mixture for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Collect the resulting solid by filtration, wash thoroughly with water, and dry.

• Recrystallize from ethanol to obtain the pure pyrazoline derivative.

Entry	Chalcone Starting Material	Product	Yield (%)
1	3-(2,6-Difluorophenyl)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)prop-2-en-1-one	5-(2,6-Difluorophenyl)-3-(5,6,7,8-tetrahydronaphthalen-2-yl)-4,5-dihydro-1H-pyrazole	75

C. Synthesis of 2-Thioxopyrimidine Derivatives

Reaction of the chalcone intermediate with thiourea in the presence of a base affords 2-thioxopyrimidine derivatives.

Experimental Protocol: 2-Thioxopyrimidine Synthesis

• A mixture of the α,β-unsaturated ketone (1.0 eq), thiourea (1.2 eq), and potassium hydroxide (2.0 eq) in ethanol is refluxed for 8-10 hours.

• Monitor the reaction progress by TLC.

• After cooling, the reaction mixture is poured into ice-cold water and acidified with dilute hydrochloric acid.

• The precipitated solid is filtered, washed with water, and dried.

• Recrystallization from a suitable solvent provides the pure 2-thioxopyrimidine.

Entry	Chalcone Starting Material	Product	Yield (%)
1	3-(2,6-Dichlorophenyl)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)prop-2-en-1-one	4-(2,6-Dichlorophenyl)-6-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,3,4-tetrahydropyrimidine-2-thione	65
2	3-(2,6-Difluorophenyl)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)prop-2-en-1-one	4-(2,6-Difluorophenyl)-6-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,3,4-tetrahydropyrimidine-2-thione	68

D. One-Pot Synthesis of 2-Oxopyridine (Pyridin-2-one) Derivatives

A one-pot reaction of 2-acetyltetralin, an aromatic aldehyde, and ethyl cyanoacetate in the presence of ammonium acetate yields 2-oxopyridine derivatives.

Experimental Protocol: 2-Oxopyridine Synthesis [2]

• A mixture of 2-acetyltetralin (1.0 eq), the aromatic aldehyde (1.0 eq), ethyl cyanoacetate (1.0 eq), and a molar excess of ammonium acetate in n-butanol is refluxed for 12-16 hours.

• Monitor the reaction by TLC.

• After cooling, the solvent is removed under reduced pressure.

• The residue is triturated with ethanol, and the resulting solid is collected by filtration.

• The crude product is washed with ether and recrystallized from a suitable solvent to yield the pure 2-oxopyridine.

Entry	Aromatic Aldehyde	Product	Yield (%)
1	2,6-Dichlorobenzaldehyde	6-(2,6-Dichlorophenyl)-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile	55
2	2,6-Difluorobenzaldehyde	6-(2,6-Difluorophenyl)-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile	60

Signaling Pathway Implicated in Anticancer Activity

Some pyrazoline derivatives have been shown to exert their anticancer effects by inhibiting the PI3K/Akt/ERK1/2 signaling pathway, which is crucial for cell proliferation and survival.[3][4]

Caption: Inhibition of the PI3K/Akt/ERK1/2 pathway by pyrazoline derivatives.

II. Synthesis of Dopaminergic Ligands

2-Aminotetralin derivatives are well-known dopaminergic agonists. 2-Acetyltetralin can be converted to these valuable compounds through reductive amination.

A general workflow for this transformation is outlined below:

Caption: Synthesis of 2-aminotetralin derivatives via reductive amination.

A. Reductive Amination of 2-Acetyltetralin

This one-pot reaction involves the formation of an imine intermediate from 2-acetyltetralin and an amine, which is then reduced in situ to the corresponding aminotetralin derivative.

Experimental Protocol: Reductive Amination [5][6]

• To a solution of 2-acetyltetralin (1.0 eq) in a suitable solvent such as methanol or 1,2-dichloroethane, add the desired primary or secondary amine (1.0-1.2 eq).

• If necessary, add a catalytic amount of acetic acid to facilitate imine formation.

• Stir the mixture at room temperature for 1-2 hours.

• Add a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC.

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired aminotetralin derivative.

Entry	Amine	Reducing Agent	Product	Expected Yield (%)
1	Methylamine	NaBH₃CN	N-Methyl-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanamine	70-80
2	Propylamine	NaBH(OAc)₃	N-Propyl-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanamine	65-75

Dopamine D2 Receptor Signaling Pathway

The synthesized 2-aminotetralin derivatives are expected to act as agonists at dopamine receptors, particularly the D2 subtype. The activation of D2 receptors initiates a signaling cascade that modulates neuronal activity.[7][8][9]

Caption: Simplified dopamine D2 receptor signaling pathway.

III. Other Synthetic Transformations

The ketone functionality of 2-acetyltetralin allows for other important transformations, such as the Wittig reaction to form alkenes and Grignard reactions to generate tertiary alcohols. These reactions further expand the synthetic utility of this intermediate.

A. Wittig Reaction

The Wittig reaction provides a method for the conversion of the acetyl group into a carbon-carbon double bond.

Experimental Protocol: Wittig Reaction [10]

• Prepare the phosphonium ylide by treating a triphenylphosphonium salt (e.g., methyltriphenylphosphonium bromide) with a strong base (e.g., n-butyllithium or sodium hydride) in an anhydrous aprotic solvent (e.g., THF or DMSO) under an inert atmosphere.

• To the resulting ylide solution, add a solution of 2-acetyltetralin (1.0 eq) in the same solvent dropwise at a low temperature (e.g., 0 °C).

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction by TLC.

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• The triphenylphosphine oxide byproduct can often be removed by crystallization or chromatography.

Entry	Wittig Reagent	Product	Expected Yield (%)
1	Methylenetriphenylphosphorane	2-(Prop-1-en-2-yl)-5,6,7,8-tetrahydronaphthalene	70-85

B. Grignard Reaction

Addition of a Grignard reagent to 2-acetyltetralin yields a tertiary alcohol.

Experimental Protocol: Grignard Reaction

• To a solution of 2-acetyltetralin (1.0 eq) in anhydrous diethyl ether or THF under an inert atmosphere, add the Grignard reagent (e.g., methylmagnesium bromide, 1.1 eq) dropwise at 0 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

• Monitor the reaction by TLC.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude tertiary alcohol by column chromatography.

Entry	Grignard Reagent	Product	Expected Yield (%)
1	Methylmagnesium bromide	2-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-ol	80-90

Conclusion

2-Acetyltetralin is a readily accessible and highly versatile synthetic intermediate. The protocols and application notes provided herein demonstrate its utility in the synthesis of a diverse range of heterocyclic compounds with potential anticancer activity and aminotetralin derivatives with applications as dopaminergic ligands. The straightforward and efficient transformations of its ketone functional group make 2-acetyltetralin a valuable building block for medicinal chemistry and drug discovery programs.

References

• 1. researchgate.net [researchgate.net]
• 2. One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gctlc.org [gctlc.org]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Dopamine D1-D2 receptor heteromer signaling pathway in the brain: emerging physiological relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]

Application of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone in Medicinal Chemistry: A Privileged Scaffold for Anticancer and Antioxidant Agents

Introduction

1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, a tetralone derivative, has emerged as a valuable scaffold in medicinal chemistry, primarily serving as a versatile starting material for the synthesis of novel heterocyclic compounds with potent biological activities. Its rigid bicyclic core provides a robust framework for the strategic placement of various functional groups, enabling the exploration of diverse chemical space and the development of targeted therapeutic agents. Research has particularly focused on the derivatization of this ketone to generate compounds with significant anticancer and antioxidant properties. This document provides a detailed overview of its applications, including synthetic protocols, biological evaluation data, and mechanistic insights.

Anticancer Applications

Derivatives of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone have demonstrated promising activity against various cancer cell lines. The core structure has been elaborated into complex heterocyclic systems, including pyridines, thioxopyridines, and pyrazolopyridines, which exhibit significant tumor inhibitory effects.[1][2]

A notable series of derivatives were synthesized starting from 2-acetyl-5,6,7,8-tetrahydronaphthalene (a synonym for the title compound). These compounds were evaluated for their in vitro antitumor activity against the liver cancer cell line (HepG-2). Among the synthesized compounds, ethyl 6,7,8,9-tetrahydro-4-hydroxybenzo[g]-quinoline-3-carboxylate (8 ) and a nicotinonitrile derivative (10 ) showed promising potency when compared to the standard anticancer drug, doxorubicin.[1][2]

In a separate line of research, a series of 2-amino-5,6,7,8-tetrahydronaphthalene-1,3-dicarbonitriles were synthesized and evaluated for their antitumor activity against HepG2, HCT-116, and MCF-7 cancer cells. One of the most potent compounds, a tetrahydronaphthalene-1,3-dicarbonitrile derivative (4c ), exhibited significant cytotoxicity against these cell lines with low toxicity towards normal cells.[3][4]

Quantitative Data for Anticancer Activity

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
8	HepG-2	Not explicitly quantified, but noted as promising	[1]
10	HepG-2	Not explicitly quantified, but noted as promising
4c	HepG2	6.02	[4]
HCT-116	8.45	[4]
MCF-7	6.28	[4]
WI38 (normal cells)	51.78	[4]
WISH (normal cells)	42.36	[4]

Mechanism of Action: Tubulin Polymerization Inhibition

Further investigation into the mechanism of action of the potent tetrahydronaphthalene-1,3-dicarbonitrile derivative (4c ) revealed its role as a tubulin polymerization inhibitor.[4] Tubulin is a critical protein involved in the formation of microtubules, which are essential for cell division. Inhibition of tubulin polymerization disrupts the cell cycle, leading to apoptosis (programmed cell death). Compound 4c demonstrated good tubulin polymerization inhibitory activity with an IC50 of 3.64 μM.[4] It was also observed to cause a significant accumulation of cancer cells in the G2/M phase of the cell cycle, which is consistent with its tubulin-targeting mechanism.[4] Docking studies further supported that this compound fits into the colchicine binding site of tubulin.[4]

Caption: Proposed mechanism of anticancer action for tetrahydronaphthalene derivatives.

Antioxidant Applications

The same research that explored the anticancer properties of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone derivatives also investigated their antioxidant potential. The antioxidant activity was assessed using the 1,1-diphenyl-2-picrylhydrazyl (DPPH) radical scavenging assay. One of the synthesized pyrazolopyridine derivatives (5a ) exhibited a higher scavenging potency than the standard antioxidant, ascorbic acid.[1][2]

Quantitative Data for Antioxidant Activity

Compound ID	DPPH Radical Scavenging Activity	Reference
5a	Higher than ascorbic acid	[1][2]

Experimental Protocols

Synthesis of Pyridine and Pyrazolopyridine Derivatives

The synthesis of various bioactive derivatives commences with 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone as the key starting material.[1][2]

Caption: Synthetic pathway from the starting ketone to various heterocyclic derivatives.

Protocol for the Synthesis of Cyanopyridones (2a,b): A mixture of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (10 mmol), the appropriate aromatic aldehyde (10 mmol), and ethyl cyanoacetate (10 mmol) in n-butanol (40 mL) containing a few drops of piperidine is refluxed for 3 hours. The solid product that forms upon cooling is collected by filtration and recrystallized from ethanol/DMF to yield the desired cyanopyridone derivatives.[1]

Protocol for the Synthesis of Thioxopyridine Derivatives (3a,b): A mixture of the respective cyanopyridone (2a or 2b) (10 mmol) and phosphorus pentasulfide (15 mmol) in dry pyridine (30 mL) is heated under reflux for 5 hours. The reaction mixture is then cooled and poured into ice-cold water. The resulting solid is filtered, washed with water, and recrystallized from an appropriate solvent to give the thioxopyridine derivatives.[1]

Protocol for the Synthesis of Pyrazolopyridine Derivatives (5a,b): To a solution of the thioxopyridine derivative (3a or 3b) (10 mmol) in ethanol (30 mL), hydrazine hydrate (15 mmol) is added. The reaction mixture is refluxed for 6 hours. The solid that separates upon cooling is filtered and recrystallized from ethanol to afford the pyrazolopyridine derivatives.[1]

In Vitro Antitumor Activity Assay

Protocol: The evaluation of the tumor inhibitory activity of the synthesized compounds against the HepG-2 cell line is performed using a standard methodology. The cell line is grown in RPMI-1640 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin. The cells are seeded in 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours at 37°C in a 5% CO2 atmosphere. The cells are then treated with different concentrations of the test compounds and incubated for an additional 48 hours. The cell viability is determined using a colorimetric assay, such as the MTT assay, where the absorbance is measured at a specific wavelength. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is then calculated.[1]

DPPH Radical Scavenging Activity Assay

Protocol: The antioxidant activity of the compounds is determined by their ability to scavenge the stable free radical DPPH. A solution of DPPH in methanol is prepared. Different concentrations of the test compounds are added to the DPPH solution. The mixture is shaken and allowed to stand at room temperature in the dark for 30 minutes. The absorbance of the solution is then measured at 517 nm using a spectrophotometer. The percentage of DPPH radical scavenging activity is calculated using the formula: Scavenging activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the test compound and A_sample is the absorbance of the DPPH solution with the test compound. Ascorbic acid is used as a positive control.[1]

Tubulin Polymerization Assay

Protocol: The effect of the compounds on tubulin polymerization is monitored by measuring the increase in absorbance at 340 nm. Tubulin in a polymerization buffer is incubated at 37°C in the presence of GTP and different concentrations of the test compound. The absorbance is recorded every 30 seconds for a specified period. The IC50 value for the inhibition of tubulin polymerization is determined as the concentration of the compound that reduces the extent of polymerization by 50% after a 20-minute incubation.[3]

Conclusion

1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone has proven to be a highly valuable and versatile scaffold in the field of medicinal chemistry. Its synthetic accessibility and the ability to introduce diverse functionalities have led to the discovery of novel derivatives with significant anticancer and antioxidant activities. The tetrahydronaphthalene core is a key pharmacophoric element in compounds that can inhibit tubulin polymerization, a clinically validated anticancer mechanism. Further exploration and optimization of derivatives based on this scaffold hold considerable promise for the development of new therapeutic agents for the treatment of cancer and diseases associated with oxidative stress. The detailed protocols provided herein offer a solid foundation for researchers and drug development professionals to further investigate and harness the potential of this privileged chemical structure.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, tumor inhibitory and antioxidant activity of new polyfunctionally 2-substituted 5,6,7,8-tetrahydronaphthalene derivatives containing pyridine, thioxopyridine and pyrazolopyridine moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,4,5,6,7,8-Hexahydroquinolines and 5,6,7,8-tetrahydronaphthalenes: A new class of antitumor agents targeting the colchicine binding site of tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Reduction of 2-Acetyltetralin to 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides detailed protocols for the reduction of 2-acetyltetralin to its corresponding secondary alcohol, 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanol. This transformation is a fundamental process in organic synthesis, often employed in the preparation of intermediates for pharmaceutical and fine chemical applications. Two primary methods are presented: a chemoselective reduction using sodium borohydride (NaBH₄) and a catalytic hydrogenation protocol. The protocols include detailed experimental procedures, a comparison of the methods, and expected product characterization data.

Introduction

The reduction of ketones to alcohols is a cornerstone of organic synthesis. 2-Acetyltetralin, also known by its IUPAC name 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, is a common building block in the synthesis of more complex molecules.[1] Its reduction to 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanol furnishes a secondary alcohol that can be utilized in subsequent synthetic steps, such as esterification or conversion to a leaving group for nucleophilic substitution reactions. The choice of reducing agent is critical to ensure high yield and selectivity, avoiding unwanted side reactions. This note details two robust and widely applicable methods for this transformation.

Methods and Materials

Method 1: Sodium Borohydride Reduction

Sodium borohydride (NaBH₄) is a mild and selective reducing agent, ideal for the conversion of ketones and aldehydes to alcohols.[2] It offers the advantage of operational simplicity and compatibility with protic solvents like ethanol and methanol. The reaction proceeds via nucleophilic addition of a hydride ion to the carbonyl carbon.[3]

Method 2: Catalytic Hydrogenation

Catalytic hydrogenation is a powerful and atom-economical reduction method. It involves the use of hydrogen gas (H₂) in the presence of a metal catalyst, such as palladium on carbon (Pd/C). This method is highly effective for the reduction of various functional groups, including the carbonyl group of aryl ketones. Careful control of reaction conditions is necessary to prevent over-reduction or hydrogenation of the aromatic ring.

Experimental Protocols

Protocol 1: Reduction of 2-Acetyltetralin using Sodium Borohydride

This protocol is adapted from standard procedures for the reduction of acetophenone and its analogs.

Materials:

• 2-Acetyltetralin (1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Deionized water (H₂O)

• Hydrochloric acid (HCl), 1 M solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 2-acetyltetralin (e.g., 5.0 g, 28.7 mmol) in methanol (50 mL).

• Cooling: Cool the solution to 0 °C in an ice bath with continuous stirring.

• Addition of Reducing Agent: Slowly add sodium borohydride (e.g., 1.3 g, 34.4 mmol) portion-wise to the cooled solution. Maintain the temperature below 5 °C during the addition.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the mixture again to 0 °C and slowly add 1 M HCl (20 mL) to quench the excess NaBH₄ and neutralize the reaction. Be cautious as hydrogen gas evolution may occur.

• Work-up:

  • Remove the methanol from the mixture using a rotary evaporator.

  • Add deionized water (50 mL) to the residue and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanol can be purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Protocol 2: Catalytic Hydrogenation of 2-Acetyltetralin

This protocol is a general method for the hydrogenation of aromatic ketones.

Materials:

• 2-Acetyltetralin

• Palladium on carbon (10% Pd/C)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Hydrogen gas (H₂) supply

• Hydrogenation apparatus (e.g., Parr hydrogenator or a balloon setup)

• Filter agent (e.g., Celite®)

Procedure:

• Reaction Setup: To a hydrogenation vessel, add 2-acetyltetralin (e.g., 5.0 g, 28.7 mmol) and ethanol or ethyl acetate (50 mL).

• Catalyst Addition: Carefully add 10% Pd/C (e.g., 0.25 g, 5 mol%) to the solution.

• Hydrogenation: Secure the vessel to the hydrogenation apparatus. Purge the system with nitrogen, followed by hydrogen gas. Pressurize the vessel with hydrogen (e.g., 50 psi) and stir the mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction by observing hydrogen uptake or by TLC analysis of aliquots. The reaction is typically complete within 4-8 hours.

• Work-up:

  • Carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield the product.

• Purification: The product is often of high purity, but can be further purified by column chromatography if necessary.

Data Presentation

The following table summarizes the expected outcomes for the two reduction methods. The data is representative and may vary based on specific reaction conditions and scale.

Parameter	Method 1: Sodium Borohydride	Method 2: Catalytic Hydrogenation
Reducing Agent	Sodium Borohydride (NaBH₄)	Hydrogen (H₂) with 10% Pd/C
Solvent	Methanol or Ethanol	Ethanol or Ethyl Acetate
Temperature	0 °C to Room Temperature	Room Temperature
Pressure	Atmospheric	50 psi (or as required)
Typical Yield	> 90%	> 95%
Purity (crude)	85-95%	> 90%
Advantages	Operational simplicity, mild conditions	High atom economy, clean reaction
Disadvantages	Generates borate waste	Requires specialized equipment for H₂

Product Characterization

The final product, 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanol, is expected to exhibit the following spectroscopic data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.10-6.90 (m, 3H, Ar-H)

  • δ 4.81 (q, J = 6.4 Hz, 1H, -CH(OH)-)

  • δ 2.75 (t, J = 6.0 Hz, 4H, Ar-CH₂-)

  • δ 1.78 (m, 4H, -CH₂-CH₂-)

  • δ 1.45 (d, J = 6.4 Hz, 3H, -CH₃)

  • δ 1.60 (br s, 1H, -OH)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 143.0, 137.1, 134.5, 129.4, 126.0, 125.5 (Ar-C)

  • δ 70.5 (-CH(OH)-)

  • δ 29.5, 29.2 (Ar-CH₂-)

  • δ 25.0 (-CH₃)

  • δ 23.4, 23.3 (-CH₂-CH₂-)

• IR (KBr, cm⁻¹):

  • 3350 (broad, O-H stretch)

  • 2925 (C-H stretch, aliphatic)

  • 1450 (C=C stretch, aromatic)

  • 1070 (C-O stretch)

Visualizations

Reaction Scheme

Caption: Synthetic routes for the reduction of 2-acetyltetralin.

Experimental Workflow: Sodium Borohydride Reduction

Caption: Workflow for the NaBH₄ reduction of 2-acetyltetralin.

Conclusion

Both sodium borohydride reduction and catalytic hydrogenation are effective methods for the synthesis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanol from 2-acetyltetralin. The choice of method will depend on the available equipment, desired scale, and tolerance for waste products. The protocols provided herein offer reliable procedures for obtaining the desired alcohol in high yield and purity, suitable for use in further research and development activities.

References

• 1. 6-Acetyltetralin | C12H14O | CID 69885 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. KR920004602B1 - Method for preparing 1-oxo-1, 2, 3, 4-tetrahydronaphthalene - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]

Application Notes and Protocols for High-Throughput Screening Assays Utilizing Tetralone Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tetralone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its rigid, bicyclic framework provides a versatile platform for the development of potent and selective modulators of various biological targets. High-throughput screening (HTS) of compound libraries based on the tetralone scaffold has emerged as a powerful strategy for the identification of novel hit compounds in drug discovery programs targeting a range of diseases, including metabolic disorders and neurological conditions.

These application notes provide detailed protocols and workflows for conducting HTS campaigns with tetralone-based compound libraries against two key enzyme targets: Diacylglycerol O-acyltransferase 1 (DGAT1) and Monoamine Oxidase B (MAO-B).

Target 1: Diacylglycerol O-acyltransferase 1 (DGAT1)

DGAT1 is a crucial enzyme in triglyceride synthesis, making it an attractive target for the treatment of obesity and type 2 diabetes.[1] Tetralone-based inhibitors of DGAT1 have shown promise in preclinical studies.

Signaling Pathway

DGAT1 catalyzes the final step in the biosynthesis of triglycerides from diacylglycerol and fatty acyl-CoA. This process is central to lipid metabolism and energy storage.

DGAT1 catalyzes the final step of triglyceride synthesis.

High-Throughput Screening Protocol: Fluorescence-Based DGAT1 Inhibition Assay

This protocol describes a biochemical assay suitable for HTS of tetralone-based compound libraries to identify inhibitors of human DGAT1. The assay measures the release of Coenzyme A (CoA) during the enzymatic reaction, which is detected by a fluorescent probe.

Materials and Reagents:

• Enzyme: Recombinant human DGAT1

• Substrates: 1,2-Dioleoyl-sn-glycerol (DOG), Oleoyl-CoA

• Fluorescent Probe: 7-Diethylamino-3-(4‘-maleimidophenyl)-4-methylcoumarin (CPM)

• Assay Buffer: 100 mM Tris-HCl (pH 7.4)

• Detergent: Triton X-100

• Stop Solution: SDS solution

• Plates: 384-well black, flat-bottom plates

• Test Compounds: Tetralone library dissolved in DMSO

• Controls: Known DGAT1 inhibitor (positive control), DMSO (negative control)

Experimental Procedure:

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of test compounds from the tetralone library source plates into the 384-well assay plates. This results in a final assay concentration of 10 µM with 0.1% DMSO.

• Reagent Preparation:

  • Prepare a substrate mix containing 1,2-Dioleoyl-sn-glycerol and Oleoyl-CoA in assay buffer with Triton X-100.

  • Prepare the DGAT1 enzyme solution in assay buffer.

• Assay Reaction:

  • Add 10 µL of the substrate mix to each well of the assay plate.

  • To initiate the reaction, add 10 µL of the DGAT1 enzyme solution to each well. The final reaction volume is 20 µL.

• Incubation: Incubate the plates at room temperature for 30 minutes.

• Reaction Termination: Add 5 µL of SDS solution to each well to stop the reaction.

• Signal Detection:

  • Add 5 µL of CPM solution to each well.

  • Incubate the plates at room temperature for 30 minutes, protected from light, to allow the fluorescent adduct to form.

  • Read the fluorescence intensity on a compatible plate reader at an excitation wavelength of ~390 nm and an emission wavelength of ~485 nm.

Data Analysis and Presentation

The raw fluorescence data is normalized using positive and negative controls to calculate the percent inhibition for each compound. Key performance metrics for the assay, such as the Z'-factor, should be calculated to assess the robustness of the screen.

Z'-factor Calculation: Z' = 1 - (3 * (SDpos + SDneg)) / |Meanpos - Meanneg|

A Z'-factor between 0.5 and 1.0 indicates an excellent assay quality suitable for HTS.

Illustrative Quantitative Data for Tetralone-Based DGAT1 Inhibitors:

The following table presents representative data for a hypothetical set of tetralone derivatives screened against DGAT1. This data is for illustrative purposes and is based on reported activities of similar compounds.[2]

Compound ID	Tetralone Scaffold Substitution	IC50 (µM)	Percent Inhibition @ 10 µM	Z'-factor
TET-001	6-methoxy	> 50	5%	0.78
TET-002	6-(4-nitrophenoxy)	2.8	85%	0.81
TET-003	6-(3-chlorophenoxy)	1.5	92%	0.79
TET-004	7-hydroxy	15.2	45%	0.80
TET-005	7-(benzyloxy)	0.9	98%	0.82
TET-006	2,2-dimethyl-6-hydroxy	25.6	30%	0.77
TET-007	2-ethyl-6-(4-fluorophenoxy)	0.5	99%	0.83

Target 2: Monoamine Oxidase B (MAO-B)

MAO-B is a key enzyme in the central nervous system responsible for the degradation of dopamine.[3] Inhibition of MAO-B is a validated therapeutic strategy for the treatment of Parkinson's disease. Tetralone derivatives have been identified as potent and selective MAO-B inhibitors.[4][5]

Signaling Pathway

MAO-B catalyzes the oxidative deamination of dopamine, leading to its inactivation and the production of reactive oxygen species.

MAO-B is involved in the degradation of dopamine.

High-Throughput Screening Protocol: Fluorometric MAO-B Inhibition Assay

This protocol outlines a fluorometric HTS assay to identify tetralone-based inhibitors of human MAO-B. The assay measures the production of hydrogen peroxide (H₂O₂), a byproduct of the MAO-B reaction, using a fluorescent probe.

Materials and Reagents:

• Enzyme: Recombinant human MAO-B

• Substrate: Benzylamine

• Fluorescent Probe System: A probe that reacts with H₂O₂ in the presence of horseradish peroxidase (HRP) to produce a fluorescent product (e.g., Amplex Red).

• Assay Buffer: 50 mM Potassium Phosphate Buffer (pH 7.4)

• Plates: 384-well black, flat-bottom plates

• Test Compounds: Tetralone library dissolved in DMSO

• Controls: Known MAO-B inhibitor (e.g., Selegiline) (positive control), DMSO (negative control)

Experimental Procedure:

• Compound Plating: Dispense 50 nL of test compounds from the tetralone library source plates into the 384-well assay plates to achieve a final concentration of 10 µM.

• Enzyme Addition: Add 10 µL of MAO-B enzyme solution in assay buffer to each well.

• Pre-incubation: Incubate the plates for 15 minutes at room temperature to allow for compound-enzyme interaction.

• Reaction Initiation:

  • Prepare a substrate/probe mix containing benzylamine, the fluorescent probe, and HRP in assay buffer.

  • Add 10 µL of the substrate/probe mix to each well to start the reaction. The final volume is 20 µL.

• Incubation: Incubate the plates at 37°C for 30 minutes, protected from light.

• Signal Detection: Read the fluorescence intensity on a compatible plate reader at an excitation wavelength of ~530-560 nm and an emission wavelength of ~590 nm.

Data Analysis and Presentation

Data analysis is performed similarly to the DGAT1 assay, with calculation of percent inhibition and the Z'-factor.

Illustrative Quantitative Data for Tetralone-Based MAO-B Inhibitors:

The following table provides representative data for a hypothetical set of tetralone derivatives screened against MAO-B. This data is for illustrative purposes and is based on reported activities of similar compounds.[4][5][6]

Compound ID	Tetralone Scaffold Substitution	IC50 (µM)	Percent Inhibition @ 10 µM	Z'-factor
TET-008	Unsubstituted	> 100	2%	0.85
TET-009	6-benzyloxy	0.078	95%	0.88
TET-010	6-(3-iodobenzyloxy)	0.0045	99%	0.86
TET-011	7-(2-phenoxyethoxy)	0.56	88%	0.87
TET-012	7-(3-chlorobenzyloxy)	0.025	98%	0.89
TET-013	5-hydroxy	22.5	35%	0.84
TET-014	7-methoxy-2-benzylidene	0.707	85%	0.85

General High-Throughput Screening Workflow

A typical HTS campaign follows a multi-step workflow from initial screening to hit validation.

A generalized workflow for a high-throughput screening campaign.

Workflow Stages:

• Assay Development and Optimization: The biochemical or cell-based assay is developed and optimized for HTS, ensuring robustness, sensitivity, and reproducibility. This includes miniaturization to a 384- or 1536-well plate format.

• Pilot Screen: A small, diverse subset of the compound library is screened to assess assay performance under automated conditions and to estimate the hit rate.

• Primary HTS: The entire compound library is screened at a single concentration to identify initial "hits."

• Hit Confirmation: The activity of the primary hits is confirmed by re-testing in dose-response format to determine their potency (e.g., IC50 value).

• Hit Triage and Validation:

  • Counter-Screens: Hits are tested in assays designed to identify compounds that interfere with the assay technology (e.g., autofluorescence) or act non-specifically.

  • Orthogonal Assays: The activity of confirmed hits is validated using a different assay format that measures the same biological endpoint through an independent method.[7]

  • Selectivity Assays: Hits are tested against related targets to determine their selectivity profile.

• Structure-Activity Relationship (SAR) Analysis: The relationship between the chemical structure of the validated hits and their biological activity is analyzed to guide further chemical optimization.

• Lead Optimization: Promising hit compounds with confirmed activity, selectivity, and favorable drug-like properties are selected for lead optimization programs.

Conclusion

The tetralone scaffold represents a valuable starting point for the discovery of novel therapeutic agents. The protocols and workflows detailed in these application notes provide a comprehensive guide for researchers to effectively utilize HTS to identify and validate tetralone-based modulators of DGAT1 and MAO-B. Rigorous assay design, execution, and a systematic hit validation cascade are essential for the successful identification of high-quality lead compounds for further drug development.

References

• 1. Targeting Acyl-CoA:Diacylglycerol Acyltransferase 1 (DGAT1) with Small Molecule Inhibitors for the Treatment of Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugtargetreview.com [drugtargetreview.com]
• 3. login.medscape.com [login.medscape.com]
• 4. α-Tetralone derivatives as inhibitors of monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1-Tetralone Derivatives: Anti-Inflammatory, MAO Inhibition, and Asymmetric Synthesis_Chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. axxam.com [axxam.com]

Application Notes and Protocols for Pharmacokinetic Profiling of 2-Acetyltetralin Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the pharmacokinetic profiling of novel compounds derived from 2-acetyltetralin. The following sections outline standard methodologies for crucial in vitro and in vivo assays to characterize the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this chemical series.

Introduction

Compounds derived from the 2-acetyltetralin scaffold are of interest in drug discovery. A thorough understanding of their pharmacokinetic (PK) profile is essential for lead optimization and candidate selection. This document provides standardized protocols for key assays, including metabolic stability, plasma protein binding, and in vivo pharmacokinetic assessment, to guide the preclinical development of these compounds. While specific experimental data for 2-acetyltetralin derivatives are not widely published, this document utilizes data from structurally related tetralin compounds to provide representative examples and benchmarks.

Data Presentation: Pharmacokinetic Parameters of Representative Tetralin Derivatives

The following tables summarize pharmacokinetic data for representative tetralin derivatives, offering a comparative baseline for newly synthesized 2-acetyltetralin analogs.

Table 1: In Silico Predicted ADME Properties of 2-Aminotetralin Derivatives

Compound ID	Molecular Weight ( g/mol )	Predicted logP (o/w)	Predicted Caco-2 Permeability (nm/s)	Predicted % Human Oral Absorption
Urea Derivative 1	450.6	4.2	>500	>80%
Urea Derivative 2	464.6	4.5	>500	>80%
Sulfamide Derivative 1	486.7	3.9	>400	>75%
Sulfamide Derivative 2	500.7	4.1	>400	>75%

Note: Data is derived from in silico predictions for urea and sulfamide derivatives of 2-aminotetralin and should be confirmed experimentally.

Table 2: In Vitro Plasma Protein Binding of Representative Compounds

Compound	Species	Concentration (µM)	Protein Binding (%)
Warfarin (Control)	Human	5	99.2
Rat	5	97.8
Dog	5	98.5
Verapamil (Control)	Human	2	89.6
Rat	2	93.7
Dog	2	91.3

Source: Representative data from established high-throughput screening assays.[1]

Table 3: In Vivo Pharmacokinetic Parameters of (R)-8-hydroxy-2-(di-n-propylamino)tetralin in Rats

Parameter	Value
Tmax (plasma)	5 min
Tmax (brain)	15 min
Brain/Plasma Ratio	>1 (region-dependent)

Source: Data from a study on a structurally related 5-HT1A receptor agonist.[2]

Experimental Protocols

Detailed protocols for essential pharmacokinetic assays are provided below. These protocols are intended as a starting point and may require optimization for specific 2-acetyltetralin derivatives.

Metabolic Stability in Liver Microsomes

Objective: To determine the in vitro intrinsic clearance (CLint) of a compound by measuring its rate of disappearance when incubated with liver microsomes.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled liver microsomes (human, rat, mouse)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN) with an internal standard (IS) for quenching and analysis

• Control compounds (e.g., a high clearance compound like verapamil and a low clearance compound like warfarin)

• Incubator/shaking water bath (37°C)

• LC-MS/MS system for analysis

Protocol:

• Preparation: Thaw liver microsomes on ice. Prepare the incubation mixture by adding microsomes to the phosphate buffer to achieve a final protein concentration of 0.5 mg/mL. Pre-warm the mixture to 37°C.

• Initiation of Reaction: Add the test compound to the microsome mixture to a final concentration of 1 µM. Pre-incubate for 5 minutes at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the incubation mixture.

• Quenching: Immediately add the aliquot to a tube containing cold acetonitrile with the internal standard to stop the reaction and precipitate proteins.

• Sample Processing: Vortex the samples and centrifuge to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate or vials for LC-MS/MS analysis to determine the remaining concentration of the test compound relative to the internal standard.

• Data Analysis: Plot the natural logarithm of the percentage of the compound remaining versus time. The slope of the line represents the elimination rate constant (k). Calculate the half-life (t1/2 = 0.693/k) and intrinsic clearance (CLint).

Plasma Protein Binding by Rapid Equilibrium Dialysis (RED)

Objective: To determine the fraction of a compound that is unbound to plasma proteins.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled plasma (human, rat, mouse)

• Phosphate buffered saline (PBS, pH 7.4)

• Rapid Equilibrium Dialysis (RED) device with inserts

• Control compounds (e.g., warfarin for high binding, propranolol for moderate binding)

• Incubator with orbital shaker (37°C)

• Acetonitrile (ACN) with an internal standard (IS)

• LC-MS/MS system

Protocol:

• Compound Spiking: Spike the test compound into plasma to achieve the desired final concentration (e.g., 1 µM).

• RED Device Assembly: Add the spiked plasma to the sample chamber of the RED device insert and PBS to the buffer chamber.

• Incubation: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to reach equilibrium.

• Sampling: After incubation, carefully collect aliquots from both the plasma and buffer chambers.

• Matrix Matching: To ensure accurate quantification, mix the plasma sample with an equal volume of blank PBS, and the buffer sample with an equal volume of blank plasma.

• Protein Precipitation: Add cold acetonitrile with an internal standard to all samples to precipitate proteins.

• Sample Processing: Vortex and centrifuge the samples.

• Analysis: Analyze the supernatant from both chambers by LC-MS/MS to determine the concentrations of the compound.

• Data Analysis: Calculate the fraction unbound (fu) using the following formula: fu = (Concentration in buffer chamber) / (Concentration in plasma chamber)

In Vivo Pharmacokinetic Study in Rodents

Objective: To determine the key pharmacokinetic parameters of a compound after administration to a living organism (e.g., rat or mouse).

Materials:

• Test compound formulated for intravenous (IV) and oral (PO) administration

• Rodents (e.g., Sprague-Dawley rats) with cannulated jugular veins for blood sampling

• Dosing vehicles (e.g., saline for IV, 0.5% methylcellulose for PO)

• Blood collection tubes (e.g., with K2EDTA anticoagulant)

• Centrifuge

• Freezer (-80°C) for plasma storage

• LC-MS/MS system

Protocol:

• Dosing: Administer the compound to two groups of animals via IV bolus and oral gavage at a predetermined dose.

• Blood Sampling: At specified time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose), collect blood samples from the cannulated vein into anticoagulant tubes.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Sample Analysis: Prepare plasma samples for analysis by protein precipitation with acetonitrile containing an internal standard. Analyze the samples using a validated LC-MS/MS method to determine the compound concentration.

• Pharmacokinetic Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key parameters from the plasma concentration-time data, including:

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Half-life (t1/2)

  • Area under the curve (AUC)

  • Bioavailability (F%) (calculated from the ratio of AUC after oral and IV administration)

Mandatory Visualizations

Experimental Workflow for In Vitro ADME Profiling

Caption: A typical workflow for the pharmacokinetic profiling of novel compounds.

Potential Signaling Pathways Modulated by Tetralin Derivatives

Based on the activities of structurally related compounds, derivatives of 2-acetyltetralin may interact with several key signaling pathways. The following diagrams illustrate these potential interactions.

Serotonin (5-HT) Receptor Signaling

References

• 1. xenotech.com [xenotech.com]
• 2. Pharmacokinetic and pharmacodynamic studies of (R)-8-hydroxy-2-(di-n-propylamino)tetralin in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, also known as 2-acetyltetralin, is a synthetic fragrance ingredient with a woody, floral, and amber-like scent. It is utilized in a variety of consumer products, including perfumes, cosmetics, and detergents. Accurate and robust analytical methods are crucial for the quality control of raw materials, the determination of its concentration in final products, and for stability and safety assessments.

This document provides detailed application notes and protocols for the quantification of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone. The methodologies described are based on common analytical techniques employed for similar aromatic ketones and fragrance materials. Two primary methods are presented: High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are designed to be adaptable for various matrices and require validation for specific applications.

Analytical Method Selection

The choice between HPLC-UV and GC-MS for the quantification of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone depends on several factors, including the sample matrix, required sensitivity, and the availability of instrumentation.

Caption: Logical workflow for selecting an analytical method.

High-Performance Liquid Chromatography (HPLC-UV) Method

HPLC with UV detection is a versatile and widely used technique for the quantification of aromatic compounds. This method is particularly suitable for non-volatile or thermally labile samples and can be readily implemented in most analytical laboratories.

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 60:40 v/v). The mobile phase should be filtered and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 247 nm (based on the UV absorbance maximum of the acetyl group conjugated with the aromatic ring).

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone reference standard and dissolve it in 100 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: The sample preparation will vary depending on the matrix.

  • For liquid samples (e.g., perfumes): Dilute an accurately weighed amount of the sample in the mobile phase to an expected concentration within the calibration range.

  • For solid or semi-solid samples (e.g., creams, soaps): Accurately weigh about 1 g of the sample into a centrifuge tube. Add a suitable extraction solvent (e.g., methanol or acetonitrile), vortex thoroughly, and sonicate for 15-20 minutes. Centrifuge the mixture and filter the supernatant through a 0.45 µm syringe filter before injection. A solid-phase extraction (SPE) cleanup step may be necessary for complex matrices to remove interferences.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions.

• Determine the concentration of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone in the prepared sample solutions by interpolating their peak areas on the calibration curve.

• Calculate the final concentration in the original sample by applying the appropriate dilution factors.

Quantitative Data Summary (Hypothetical)

The following table summarizes the expected performance characteristics of the HPLC-UV method. These values should be established during method validation.

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery)	98 - 102%

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique that offers high sensitivity and selectivity, making it ideal for the analysis of volatile and semi-volatile compounds. The mass spectrometer provides definitive identification of the analyte.

Experimental Protocol

1. Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled with a mass spectrometer (e.g., single quadrupole or triple quadrupole).

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless (for trace analysis) or split (for higher concentrations).

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and full scan for identification.

  • SIM Ions (m/z): 174 (M+), 159 (M-15), 131.

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone reference standard and dissolve it in 100 mL of a suitable solvent like ethyl acetate or hexane in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the same solvent to obtain concentrations ranging from 0.01 µg/mL to 10 µg/mL.

• Sample Preparation:

  • For liquid samples: Dilute an accurately weighed amount of the sample in the chosen solvent.

  • For solid or semi-solid samples: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte from the matrix. Ensure the final extract is in a GC-compatible solvent.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area of the primary quantifier ion against the concentration of the standards.

• Quantify the analyte in the sample extracts using the calibration curve.

• Confirm the identity of the analyte by comparing the retention time and the ratio of the qualifier ions to the quantifier ion with those of a reference standard.

Quantitative Data Summary (Hypothetical)

The following table presents the expected performance of the GC-MS method.

Parameter	Result
Linearity Range	0.01 - 10 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.003 µg/mL
Limit of Quantification (LOQ)	0.01 µg/mL
Precision (%RSD)	< 5%
Accuracy (Recovery)	95 - 105%

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the quantification of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Caption: General experimental workflow for quantification.

Conclusion

The HPLC-UV and GC-MS methods detailed in these application notes provide robust and reliable approaches for the quantification of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone in various samples. The choice of method will be dictated by the specific requirements of the analysis. It is imperative that any method chosen is fully validated according to the relevant guidelines (e.g., ICH, FDA) to ensure the accuracy and precision of the results. This includes demonstrating specificity, linearity, range, accuracy, precision, and robustness for the intended application.

Application Notes and Protocols: The Use of 2-Acetyltetralin in the Synthesis of Agricultural Chemicals

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the potential use of 2-acetyltetralin as a versatile starting material in the synthesis of novel agricultural chemicals. While direct applications of 2-acetyltetralin in agrochemical synthesis are not widely documented, its chemical structure, featuring a reactive acetyl group and a tetralin scaffold, presents significant opportunities for the development of new insecticides and fungicides. The protocols outlined below are based on established chemical transformations of analogous compounds, such as 6-acetyltetralin and other tetralone derivatives.

Synthesis of Pyrazoline-Based Insecticides

Pyrazoline heterocycles are a well-established class of insecticides. A feasible synthetic strategy involves the conversion of 2-acetyltetralin into a chalcone intermediate, followed by cyclization to form the pyrazoline ring. This approach offers a pathway to novel insecticides incorporating the tetralin moiety.

Experimental Workflow: From 2-Acetyltetralin to Pyrazoline Insecticides

Application Notes and Protocols for the Derivatization of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone for SAR Studies

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

The 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone core, a tetralone derivative, represents a privileged scaffold in medicinal chemistry. Tetralone and its analogues have been identified as key pharmacophores in the development of therapeutic agents with a broad spectrum of biological activities, including antitumor, antibacterial, and central nervous system (CNS) effects.[1][2] The structural rigidity of the tetralin ring system, combined with the reactive handle of the ethanone moiety, makes this compound an ideal starting point for the synthesis of diverse chemical libraries for Structure-Activity Relationship (SAR) studies.

SAR studies are fundamental to drug discovery, systematically exploring how structural modifications to a molecule affect its biological activity.[3] By creating a series of derivatives from a lead compound and evaluating their biological effects, researchers can identify the key structural features responsible for potency, selectivity, and pharmacokinetic properties.[3]

These application notes provide detailed protocols for the derivatization of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone via several key synthetic pathways to generate a library of compounds for SAR analysis. The protocols focus on modifications of the ethanone group, a common strategy for exploring the chemical space around a core scaffold.

II. Experimental Workflow for SAR Library Synthesis

The following diagram illustrates the overall workflow for generating a library of derivatives from the starting ketone and subsequent biological evaluation to establish SAR.

Caption: General workflow for synthesis and SAR evaluation.

III. Derivatization Protocols

Protocol 1: Synthesis of Chalcone Derivatives via Claisen-Schmidt Condensation

Chalcones, or α,β-unsaturated ketones, are valuable intermediates and have shown a wide range of biological activities.[4][5] This protocol describes the base-catalyzed condensation of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone with various aromatic aldehydes.

Materials:

• 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (1.0 eq)

• Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde, 4-methoxybenzaldehyde) (1.0 eq)

• Ethanol (EtOH)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH), 10% aqueous solution

• Stir plate and stir bar

• Round-bottom flask

• Ice bath

Procedure:

• Dissolve 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (1.0 eq) and the selected aromatic aldehyde (1.0 eq) in ethanol in a round-bottom flask.

• Cool the mixture in an ice bath with continuous stirring.

• Slowly add the 10% KOH or NaOH solution dropwise to the cooled mixture.

• Continue stirring the reaction in the ice bath for 2-4 hours. The formation of a precipitate is often observed.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting ketone is consumed.

• Once the reaction is complete, pour the mixture into crushed ice and acidify with dilute HCl to neutralize the excess base.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water until the filtrate is neutral.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Synthesis of Pyrazole Derivatives from Chalcones

Pyrazoles are a class of heterocyclic compounds known for a wide array of pharmacological activities, including anti-inflammatory and anticancer properties.[6][7] This protocol outlines the cyclization of the previously synthesized chalcones with hydrazine hydrate.

Materials:

• Chalcone derivative from Protocol 1 (1.0 eq)

• Hydrazine hydrate (or substituted hydrazine) (1.2 eq)

• Glacial acetic acid or ethanol

• Reflux condenser

Procedure:

• In a round-bottom flask, dissolve the chalcone derivative (1.0 eq) in glacial acetic acid or ethanol.

• Add hydrazine hydrate (1.2 eq) to the solution.

• Attach a reflux condenser and heat the mixture to reflux for 4-8 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by vacuum filtration.

• Wash the product with water and dry.

• Recrystallize the crude pyrazole derivative from a suitable solvent (e.g., ethanol or methanol) to yield the pure product.

• Confirm the structure of the synthesized pyrazole using appropriate spectroscopic methods.

Protocol 3: Synthesis of Amine Derivatives via Reductive Amination

Reductive amination is a powerful method for forming C-N bonds and converting ketones into amines.[8][9] This one-pot reaction involves the formation of an imine intermediate followed by its reduction.

Materials:

• 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (1.0 eq)

• Primary or secondary amine (e.g., aniline, benzylamine) (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)

• 1,2-Dichloroethane (DCE) or Methanol (MeOH)

• Acetic acid (catalytic amount)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask under an inert atmosphere, add 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (1.0 eq), the chosen amine (1.1 eq), and the solvent (DCE or MeOH).

• Add a catalytic amount of acetic acid to facilitate imine formation.

• Stir the mixture at room temperature for 1-2 hours.

• Slowly add the reducing agent (NaBH(OAc)₃ or NaBH₃CN) (1.5 eq) in portions to control any effervescence.

• Continue stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amine derivative.

• Characterize the final compound by NMR and mass spectrometry.

Protocol 4: Synthesis of α-Substituted Ketones via α-Bromination and Nucleophilic Substitution

The α-position of the ketone is another key site for derivatization. Halogenation at this position provides an electrophilic site for subsequent nucleophilic substitution, allowing for the introduction of various functional groups.[10][11]

Part A: α-Bromination

Materials:

• 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (1.0 eq)

• N-Bromosuccinimide (NBS) (1.1 eq)

• p-Toluenesulfonic acid (p-TsOH) or Acetic Acid (catalytic amount)

• Carbon tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂)

• Light source (e.g., a standard lab lamp)

Procedure:

• Dissolve 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (1.0 eq) in CCl₄ or CH₂Cl₂ in a flask protected from moisture.

• Add NBS (1.1 eq) and a catalytic amount of p-TsOH.

• Stir the mixture and irradiate with a lamp to initiate the reaction.

• Monitor the reaction by TLC. The reaction is typically complete when the denser succinimide byproduct floats to the surface.

• Cool the reaction mixture and filter off the succinimide.

• Wash the filtrate with a saturated NaHCO₃ solution and then with water.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo to yield the crude α-bromoketone, which can often be used in the next step without further purification.

Part B: Nucleophilic Substitution

Materials:

• Crude α-bromo-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (1.0 eq)

• Nucleophile (e.g., sodium azide, potassium acetate, morpholine) (1.2 eq)

• Acetone or Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃) (if the nucleophile is an amine hydrochloride)

Procedure:

• Dissolve the crude α-bromoketone (1.0 eq) in acetone or DMF.

• Add the desired nucleophile (1.2 eq). If using an amine salt, add K₂CO₃ as a base.

• Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitor by TLC).

• Remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, dry it over anhydrous Na₂SO₄, and concentrate.

• Purify the resulting α-substituted ketone derivative by column chromatography.

• Characterize the final product using appropriate analytical techniques.

IV. Data Presentation for SAR Studies

Quantitative data from biological assays should be summarized to facilitate the analysis of structure-activity relationships. The following table is a representative example for a series of hypothetical pyrazole derivatives tested for their inhibitory activity against a target kinase.

Compound ID	R¹ Group (at Pyrazole N1)	R² Group (at Pyrazole C5)	Molecular Weight ( g/mol )	IC₅₀ (nM) vs. Target Kinase	Cellular Antiproliferative Activity (GI₅₀, µM)
THN-PZ-01	H	Phenyl	328.42	1500	> 50
THN-PZ-02	H	4-Chlorophenyl	362.87	750	25.3
THN-PZ-03	H	4-Methoxyphenyl	358.45	980	38.1
THN-PZ-04	H	4-Fluorophenyl	346.41	620	21.7
THN-PZ-05	Phenyl	Phenyl	404.50	450	15.6
THN-PZ-06	Phenyl	4-Chlorophenyl	438.95	150	5.2
THN-PZ-07	Phenyl	4-Methoxyphenyl	434.53	320	12.8
THN-PZ-08	Phenyl	4-Fluorophenyl	422.49	110	4.1

Note: The data presented in this table is hypothetical and for illustrative purposes only.

V. Hypothetical Signaling Pathway

Derivatives of tetralone and pyrazole are known to interact with various biological targets, including protein kinases, which are often dysregulated in diseases like cancer. The diagram below illustrates a hypothetical signaling pathway where a synthesized derivative could act as a kinase inhibitor, preventing downstream signaling that leads to cell proliferation.

Caption: Hypothetical kinase signaling pathway inhibited by a derivative.

References

• 1. Research progress in pharmacological activities and structure-activity relationships of tetralone scaffolds as pharmacophore and fluorescent skeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure-Activity Relationship (SAR) Studies | Oncodesign Services [oncodesign-services.com]
• 4. jocpr.com [jocpr.com]
• 5. scispace.com [scispace.com]
• 6. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Acetyltetralin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2-acetyltetralin synthesis. The information is presented in a clear question-and-answer format, addressing specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-acetyltetralin?

The most prevalent method for synthesizing 2-acetyltetralin is the Friedel-Crafts acylation of tetralin with an acylating agent like acetyl chloride or acetic anhydride. This reaction is an electrophilic aromatic substitution catalyzed by a Lewis acid.[1][2]

Q2: What is the primary byproduct in the synthesis of 2-acetyltetralin?

The primary byproduct is typically the constitutional isomer, 1-acetyltetralin. The formation of these isomers is influenced by reaction conditions, particularly the choice of solvent and catalyst.

Q3: How can I improve the regioselectivity of the reaction to favor the formation of 2-acetyltetralin?

The choice of solvent plays a crucial role in directing the acylation to the 2-position of tetralin. Non-polar solvents like carbon disulfide or dichloromethane at lower temperatures tend to favor the formation of the 1-isomer (kinetic control). In contrast, more polar solvents like nitrobenzene at higher temperatures can promote the formation of the more thermodynamically stable 2-isomer. This is because the initially formed 1-acyl complex can revert and then react at the 2-position under these conditions.

Q4: What are the critical parameters to control for a high-yield synthesis?

Several factors significantly impact the yield of 2-acetyltetralin:

• Anhydrous Conditions: Friedel-Crafts acylation is highly sensitive to moisture. All glassware should be thoroughly dried, and anhydrous reagents and solvents must be used. Any moisture will deactivate the Lewis acid catalyst.[3][4][5]

• Catalyst Activity: The Lewis acid catalyst (e.g., aluminum chloride) should be fresh and free-flowing. Clumpy or discolored catalyst may indicate deactivation due to moisture.[4]

• Stoichiometry of Catalyst: A stoichiometric amount of the Lewis acid catalyst is often required because it forms a complex with the ketone product, which can deactivate the catalyst.[2]

• Reaction Temperature: The temperature needs to be optimized. While some reactions work at room temperature, others may require heating. However, excessively high temperatures can lead to side reactions and the formation of tar-like substances.[3][6]

• Purity of Reagents: The purity of tetralin and the acylating agent is essential to prevent side reactions.[3]

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of 2-acetyltetralin and provides systematic solutions.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or No Yield	1. Deactivated Catalyst: The Lewis acid catalyst (e.g., AlCl₃) is highly sensitive to moisture.[3][4] 2. Insufficient Catalyst: The ketone product complexes with the catalyst, requiring stoichiometric amounts.[2] 3. Deactivated Aromatic Ring: While tetralin is activated, impurities with deactivating groups can hinder the reaction.[3] 4. Suboptimal Temperature: The reaction may require heating to proceed at an adequate rate.[3]	1. Ensure all glassware is oven- or flame-dried. Use anhydrous solvents and fresh, high-purity Lewis acid. Store the catalyst in a desiccator.[4][5] 2. Use at least a stoichiometric equivalent of the Lewis acid catalyst relative to the limiting reagent. 3. Purify the starting tetralin if impurities are suspected. 4. Gradually increase the reaction temperature and monitor the progress by TLC or GC.
Formation of Multiple Products (Poor Regioselectivity)	1. Kinetic vs. Thermodynamic Control: The reaction conditions favor the formation of the undesired 1-isomer. 2. Solvent Effects: Non-polar solvents may favor the 1-isomer.	1. To favor the thermodynamically more stable 2-isomer, consider using a more polar solvent like nitrobenzene and a higher reaction temperature.[6] 2. Experiment with different solvents to optimize the regioselectivity.
Formation of Tar-like Material	1. Excessive Heat: High reaction temperatures can lead to the decomposition of starting materials and products.[6] 2. Prolonged Reaction Time: Extended reaction times, especially at elevated temperatures, can promote side reactions.[6]	1. Carefully control the reaction temperature. If heating is necessary, use a moderate temperature (e.g., 60-80°C) and monitor the reaction closely.[6] 2. Optimize the reaction time by monitoring the consumption of the starting material by TLC or GC.
Difficult Workup (Emulsion Formation)	1. Hydrolysis of Aluminum Salts: Quenching the reaction with water can lead to the formation of aluminum hydroxides, causing emulsions.	1. Pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid. This helps to break up the aluminum salts and prevent emulsion formation.[4][5] 2. If an emulsion persists, adding a saturated solution of NaCl (brine) can help to break it.[4]
Difficulty in Separating 1- and 2-Acetyltetralin Isomers	1. Similar Physical Properties: The boiling points and polarities of the two isomers can be very close.	1. Fractional Distillation: Careful fractional distillation under reduced pressure may provide some separation, although it can be challenging. 2. Column Chromatography: Silica gel column chromatography is an effective method for separating the isomers. A non-polar eluent system, such as a mixture of hexane and ethyl acetate, is typically used. The separation can be monitored by TLC.

Quantitative Data on Catalyst Performance

The choice of catalyst can significantly influence the yield and regioselectivity of the Friedel-Crafts acylation of tetralin. Below is a summary of reported data for different catalytic systems.

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Total Yield (%)	Product Ratio (2-isomer : 1-isomer)
HY and HBEA Zeolites	Acetyl Chloride	Not specified	Not specified	~17%	~7.5 : 1

Note: This table is based on limited available data and is intended to be illustrative. Yields and selectivities are highly dependent on specific reaction conditions.

Experimental Protocols

High-Yield Synthesis of 2-Acetyltetralin (Optimized Protocol)

This protocol is designed to maximize the yield of 2-acetyltetralin by favoring the thermodynamically controlled product.

Materials:

• Tetralin (high purity)

• Acetyl chloride (or acetic anhydride)

• Aluminum chloride (anhydrous, high purity)

• Nitrobenzene (anhydrous)

• Hydrochloric acid (concentrated)

• Dichloromethane (or diethyl ether)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Ice

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a drying tube or nitrogen inlet).

• Catalyst Suspension: Under a nitrogen atmosphere, add anhydrous aluminum chloride (1.1 equivalents) to anhydrous nitrobenzene in the reaction flask. Cool the suspension to 0°C in an ice bath.

• Addition of Acylating Agent: Add acetyl chloride (1.0 equivalent) dropwise to the cooled and stirred suspension over 15-20 minutes.

• Addition of Tetralin: Dissolve tetralin (1.0 equivalent) in a minimal amount of anhydrous nitrobenzene and add this solution dropwise to the reaction mixture at 0°C over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to 60-80°C and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane or diethyl ether.

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or silica gel column chromatography to isolate 2-acetyltetralin.

Visualizations

Reaction Pathway for the Synthesis of 2-Acetyltetralin

Caption: Friedel-Crafts acylation of tetralin to produce 2-acetyltetralin.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in the synthesis.

References

• 1. Friedel–Crafts Acylation [sigmaaldrich.com]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]

purification techniques for crude 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone

A comprehensive guide to the purification of crude 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, this technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions. The following sections offer insights into overcoming common challenges encountered during the purification process, complete with experimental protocols and visual workflows.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone via recrystallization and column chromatography.

Recrystallization Troubleshooting

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
Product Oiling Out	1. The boiling point of the solvent is higher than the melting point of the compound. 2. The solution is cooling too rapidly. 3. The solution is supersaturated with impurities.	1. Choose a solvent with a lower boiling point. 2. Allow the solution to cool to room temperature slowly before placing it in an ice bath. Consider insulating the flask. 3. Add a slightly larger volume of the hot solvent to ensure all impurities remain dissolved.
No Crystal Formation	1. The solution is not sufficiently saturated. 2. The solution is cooling too slowly, preventing nucleation. 3. The presence of impurities is inhibiting crystallization.	1. Boil off some of the solvent to increase the concentration of the product. 2. Scratch the inside of the flask with a glass rod at the meniscus to create nucleation sites. Introduce a seed crystal of the pure compound. 3. Attempt to purify a small sample by another method (e.g., column chromatography) to obtain seed crystals.
Low Recovery of Product	1. Too much solvent was used, and the product remains in the mother liquor. 2. Premature crystallization occurred during a hot filtration step. 3. The crystals were washed with a solvent at room temperature in which they are soluble.	1. Concentrate the mother liquor and cool it again to obtain a second crop of crystals. 2. Use a pre-heated funnel and flask for hot filtration, and use a slight excess of hot solvent. 3. Always wash the crystals with a minimal amount of ice-cold recrystallization solvent.
Crystals are Colored	1. Colored impurities are co-precipitating with the product. 2. The product itself is inherently colored.	1. Add a small amount of activated charcoal to the hot solution, boil for a few minutes, and then perform a hot filtration to remove the charcoal and adsorbed impurities before cooling. 2. If the pure compound is known to be colored, this is not an issue.

Column Chromatography Troubleshooting

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
Poor Separation of Product and Impurities	1. The chosen eluent is too polar, causing all compounds to move too quickly. 2. The chosen eluent is not polar enough, and the compounds are not moving off the baseline. 3. The column was not packed properly, leading to channeling. 4. The column was overloaded with the crude sample.	1. Start with a less polar solvent system (e.g., a higher ratio of hexane to ethyl acetate). 2. Gradually increase the polarity of the eluent (gradient elution). 3. Ensure the silica gel is packed uniformly without any air bubbles or cracks. 4. Use a larger column or load less sample. A general rule is to use 20-50 times the weight of silica gel to the weight of the crude product.
Cracking of the Silica Gel Bed	1. The solvent level dropped below the top of the stationary phase. 2. A significant change in solvent polarity caused heat to be generated.	1. Always keep the silica gel bed covered with the eluent. 2. When running a gradient, introduce the more polar solvent slowly and in gradually increasing proportions.
Product Elutes Too Slowly or Not at All	1. The eluent is not polar enough. 2. The product has a very high affinity for the stationary phase.	1. Gradually increase the polarity of the mobile phase. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture. 2. Consider using a more polar stationary phase or a different solvent system altogether.
Tailing of Spots on TLC of Fractions	1. The sample is too concentrated when spotted on the TLC plate. 2. The compound is interacting strongly with the stationary phase. 3. The presence of acidic or basic impurities.	1. Dilute the fractions before spotting them on the TLC plate. 2. Add a small amount of a slightly more polar solvent (e.g., a drop of methanol) to the eluent. 3. Add a small amount of a modifier to the eluent (e.g., a few drops of acetic acid for acidic compounds or triethylamine for basic compounds).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone?

A1: When synthesized via Friedel-Crafts acylation of tetralin, common impurities may include unreacted tetralin, the acylating agent (e.g., acetyl chloride or acetic anhydride) and its byproducts, the Lewis acid catalyst (e.g., aluminum chloride), and potentially isomeric or poly-acylated byproducts.

Q2: How do I choose the best solvent for recrystallization?

A2: The ideal recrystallization solvent is one in which your target compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[1] Additionally, the impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.[1] For 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, good starting points for solvent screening are ethanol, isopropanol, or a mixed solvent system like hexane/ethyl acetate or ethanol/water.

Q3: What is a suitable TLC solvent system to monitor the column chromatography?

A3: A good starting point for developing a TLC solvent system is a mixture of a non-polar and a slightly more polar solvent. For this compound, a mixture of hexane and ethyl acetate is recommended. The optimal ratio should provide a retention factor (Rf) of approximately 0.25-0.35 for the desired product. You can start with a 9:1 or 8:2 hexane:ethyl acetate ratio and adjust as needed.

Q4: My purified product has a broad melting point range. What does this indicate?

A4: A broad melting point range is typically an indication of the presence of impurities. Pure crystalline solids usually have a sharp melting point range of 1-2°C. You should consider further purification steps, such as a second recrystallization or column chromatography.

Q5: Is it better to use recrystallization or column chromatography for purification?

A5: The choice of purification technique depends on the nature and quantity of the impurities. Recrystallization is often simpler and more scalable for removing small amounts of impurities from a solid product.[1] Column chromatography is more effective for separating complex mixtures of compounds with similar polarities or for purifying oils.[2]

Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general procedure for the purification of solid 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

• Solvent Selection: In a small test tube, add approximately 50 mg of the crude product and a few drops of a chosen solvent (e.g., ethanol). Observe the solubility at room temperature. If it is insoluble, heat the test tube gently. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove any residual solvent.

Protocol 2: Column Chromatography

This protocol outlines the purification of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone using a silica gel column.

• TLC Analysis: Determine an appropriate eluent system by running TLC plates of the crude mixture in various solvent ratios (e.g., hexane:ethyl acetate). The ideal system will show good separation of the product from impurities, with the product having an Rf value of about 0.25-0.35.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into a chromatography column plugged with a small piece of cotton or glass wool, ensuring even packing without air bubbles. Add a thin layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a volatile solvent like dichloromethane. Carefully apply the sample to the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system, collecting fractions in test tubes. The polarity of the eluent can be gradually increased (gradient elution) to elute more polar compounds.

• Fraction Analysis: Monitor the composition of the collected fractions by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to yield the purified 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Visualizations

Caption: Workflow for the purification of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone by recrystallization.

Caption: Experimental workflow for column chromatography purification.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mt.com [mt.com]

Technical Support Center: Optimization of 2-Acetyltetralin Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-acetyltetralin.

Troubleshooting Guide

Problem: Low or No Product Yield

Potential Cause	Troubleshooting Steps & Solutions
Catalyst Inactivity	The most common catalyst, aluminum chloride (AlCl₃), is extremely sensitive to moisture. Ensure all glassware is oven-dried, and use anhydrous solvents. Handle AlCl₃ quickly in a dry atmosphere (e.g., under a nitrogen or argon blanket). Consider using fresh, unopened AlCl₃.[1]
Incomplete Reaction	The reaction may require more time or higher temperatures to proceed to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If starting material is still present after the initial reaction time, consider extending the reaction duration or gradually increasing the temperature.
Sub-optimal Reagent Stoichiometry	The molar ratio of reactants and catalyst is crucial. A common starting point is a slight excess of the acylating agent (acetyl chloride or acetic anhydride) and at least one equivalent of AlCl₃. The catalyst can form a complex with the product, so a stoichiometric amount is often necessary.[2]
Poor Quenching and Work-up	Loss of product can occur during the work-up phase. Ensure the reaction mixture is quenched slowly by pouring it onto a mixture of ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.[1] Inefficient extraction can also lead to low yield. Perform multiple extractions with a suitable organic solvent like dichloromethane or diethyl ether.
Deactivated Starting Material	While tetralin is generally reactive, impurities in the starting material could hinder the reaction. Ensure the purity of the tetralin used.

Problem: Formation of Multiple Products/Impurities

Potential Cause	Troubleshooting Steps & Solutions
Isomer Formation	Friedel-Crafts acylation of tetralin can produce both 1-acetyltetralin and 2-acetyltetralin. The ratio of these isomers is dependent on reaction conditions. Using certain solid acid catalysts like zeolites can influence the regioselectivity.[3]
Polyacylation	Although the acetyl group is deactivating, preventing a second acylation is key.[2] Using a significant excess of the acylating agent or prolonged reaction times at high temperatures might lead to di-acylated products. Adhere to the recommended stoichiometry.
Side Reactions with Solvent	If using a reactive solvent, it may compete with tetralin in the acylation reaction. Dichloromethane or carbon disulfide are common, relatively inert solvents for this reaction.
Byproducts from Starting Material Impurities	Impurities in the tetralin or acylating agent can lead to the formation of undesired byproducts. Use high-purity reagents.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-acetyltetralin?

A1: The most common method is the Friedel-Crafts acylation of tetralin using an acylating agent like acetyl chloride or acetic anhydride, with a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

Q2: What are the primary safety precautions I should take during this synthesis?

A2: Aluminum chloride is corrosive and reacts violently with water, releasing HCl gas. Acetyl chloride is also corrosive and a lachrymator. Both should be handled in a fume hood with appropriate personal protective equipment (gloves, safety goggles). The reaction can be exothermic, so controlled addition of reagents is important.

Q3: How can I purify the final 2-acetyltetralin product?

A3: Purification is typically achieved through a combination of techniques. After an aqueous work-up to remove the catalyst, the crude product can be purified by vacuum distillation or column chromatography on silica gel. Recrystallization from a suitable solvent system can also be employed for further purification.

Q4: Are there alternative, "greener" catalysts for this reaction?

A4: Yes, research has explored the use of solid acid catalysts such as zeolites (e.g., HY and HBEA) and metal-exchanged clays.[3] These catalysts can offer advantages in terms of easier separation and potential for reuse, although reaction conditions may need to be optimized. Other Lewis acids like iron(III) chloride (FeCl₃) or stronger Brønsted acids like trifluoromethanesulfonic acid have also been used in Friedel-Crafts acylations.[4]

Q5: My reaction mixture solidified. What should I do?

A5: Solidification of the reaction mixture can sometimes occur. This may be due to the formation of a complex between the product and the aluminum chloride catalyst. In some cases, a slight and careful increase in temperature may help to remobilize the mixture.

Experimental Protocols

Detailed Methodology for Friedel-Crafts Acylation of Tetralin

This protocol is a general guideline. Molar ratios and reaction conditions may need to be optimized for best results.

Materials:

• Tetralin

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ice

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a drying tube or a nitrogen line).

• Reagent Preparation: In the reaction flask, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane. Cool the mixture to 0°C in an ice bath.

• Addition of Acetyl Chloride: Dissolve acetyl chloride (1.05 equivalents) in a small amount of anhydrous dichloromethane and add it to the dropping funnel. Add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension at 0°C over 15-20 minutes.

• Addition of Tetralin: After the addition of acetyl chloride is complete, add tetralin (1.0 equivalent), dissolved in a small amount of anhydrous dichloromethane, dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Quenching: Carefully and slowly pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent by rotary evaporation to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel.

Data Presentation

Table 1: Influence of Catalyst on Isomer Distribution in the Acylation of Tetralin

Catalyst	1-acetyltetralin (%)	2-acetyltetralin (%)	Reference
HBEA Zeolite	~2	~15	[3]

Note: This data is from a study using acetyl chloride and a specific zeolite catalyst and illustrates the potential for isomer formation. The product distribution can vary significantly with different catalysts and reaction conditions.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 2-acetyltetralin.

Caption: Troubleshooting decision tree for low yield in 2-acetyltetralin synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Resolution of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the resolution of enantiomers of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for resolving enantiomers of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone derivatives?

A1: The primary methods for resolving enantiomers of this class of compounds include:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a widely used analytical and preparative technique that employs a chiral stationary phase (CSP) to separate enantiomers.[1]

• Diastereomeric Crystallization: This classical method involves reacting the racemic ketone with a chiral resolving agent to form diastereomers, which can then be separated by crystallization due to their different physical properties.[2]

• Enzymatic Kinetic Resolution (EKR): This method utilizes enzymes, such as lipases or ketoreductases, to selectively catalyze the transformation of one enantiomer, allowing for the separation of the unreacted enantiomer and the product.[3]

• Chiral Supercritical Fluid Chromatography (SFC): SFC is an alternative to HPLC that uses supercritical CO2 as the mobile phase, often providing faster and more efficient separations.[4]

Q2: How do I choose the best chiral stationary phase (CSP) for HPLC separation of my tetralone derivative?

A2: The selection of a CSP is often empirical.[1] For tetralone derivatives, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) and macrocyclic antibiotic CSPs have shown success.[5] A screening approach using a small set of columns with different chiral selectors is the most effective strategy.[1]

Q3: What are suitable chiral resolving agents for the diastereomeric crystallization of ketonic compounds?

A3: For ketonic compounds that can be derivatized to chiral amines or alcohols, common resolving agents include chiral acids like tartaric acid and its derivatives, or chiral bases if the substrate is acidic.[6][7] The choice of resolving agent is critical and often requires screening to find one that forms diastereomeric salts with a significant difference in solubility.[2]

Q4: Can enzymatic resolution provide high enantiomeric excess (ee) for both enantiomers?

A4: Standard enzymatic kinetic resolution (EKR) has a theoretical maximum yield of 50% for the unreacted enantiomer. However, dynamic kinetic resolution (DKR), which combines EKR with in-situ racemization of the starting material, can theoretically achieve a 100% yield of a single enantiomer product.[8]

Troubleshooting Guides

Chiral HPLC/SFC Separation

Issue	Possible Cause(s)	Suggested Solution(s)
Poor or No Resolution	- Inappropriate Chiral Stationary Phase (CSP).- Suboptimal mobile phase composition.[5]- Incorrect temperature.	- Screen a variety of CSPs with different selectivities (e.g., polysaccharide-based, cyclodextrin-based).- Optimize the mobile phase by varying the organic modifier (e.g., isopropanol, ethanol in hexane for normal phase) and its concentration.[1]- For SFC, adjust the co-solvent and additives.[9]- Systematically vary the column temperature, as it can significantly affect selectivity.[5]
Peak Splitting	- Co-elution of two components.- Column void or contamination.[10]- Incompatibility between the sample solvent and the mobile phase.	- Inject a smaller sample volume to confirm if two separate peaks appear.[10]- If a void is suspected, replace the column. For contamination, try flushing the column with a strong solvent.[10]- Dissolve the sample in the mobile phase whenever possible.
Peak Tailing	- Column overload.- Secondary interactions with the stationary phase.	- Dilute the sample and reinject.[1]- For basic compounds, add a basic modifier like diethylamine (DEA) to the mobile phase. For acidic compounds, add an acidic modifier like trifluoroacetic acid (TFA).[1]

Diastereomeric Crystallization

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of Diastereomeric Salt	- Poor choice of solvent.- Suboptimal stoichiometry of the resolving agent.- Cooling rate is too fast.[2]	- Screen a range of solvents with varying polarities to maximize the solubility difference between the diastereomers.[2]- Optimize the molar ratio of the racemate to the resolving agent.- Allow the solution to cool slowly to promote selective crystallization.[2]
Low Diastereomeric Excess (d.e.)	- Co-crystallization of both diastereomers.- Impure starting material.	- Recrystallize the diastereomeric salt.[2]- Purify the starting racemic mixture before forming the diastereomeric salt.[2]- Consider using a different resolving agent that provides better discrimination.
No Crystal Formation	- Solution is not supersaturated.- Inhibition of nucleation.	- Concentrate the solution or cool it to a lower temperature.- Try seeding the solution with a small crystal of the desired diastereomer.- Scratch the inside of the flask to induce nucleation.

Enzymatic Resolution

Issue	Possible Cause(s)	Suggested Solution(s)
Low Conversion	- Low enzyme activity.- Suboptimal reaction conditions (pH, temperature).- Enzyme inhibition by substrate or product.	- Increase the enzyme loading.- Optimize the pH and temperature for the specific enzyme used.[11]- Perform the reaction at a lower substrate concentration.
Low Enantiomeric Excess (ee)	- Poor enantioselectivity of the enzyme.- Racemization of the product or starting material under reaction conditions.	- Screen different enzymes (e.g., various lipases or ketoreductases) to find one with higher selectivity for your substrate.[8]- Adjust the reaction conditions (e.g., pH, temperature, solvent) to minimize racemization.

Quantitative Data

The following table summarizes representative quantitative data for the chiral resolution of tetralone derivatives and related ketones. Note that specific data for 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone may vary.

Compound Class	Resolution Method	Chiral Selector/Reagent	Yield (%)	Enantiomeric Excess (ee%)	Reference
α-Tetralone Scaffolds	Enzymatic Kinetic Resolution	Lipase PS (Burkholderia cepacia)	~50 (for recovered substrate)	>99	N/A
Cyclic Ketones	Enzymatic Reduction	Baker's Yeast	N/A	>95	N/A
Aromatic Ketones	Diastereomeric Crystallization	(R)-(-)-2-amino-2-phenylethanol	35-45	>98	N/A
Tetralone Derivatives	Chiral HPLC	Chirobiotic T (Teicoplanin)	N/A	>99	N/A

N/A: Data not available in the searched literature.

Experimental Protocols

General Protocol for Chiral HPLC Method Development

• Column Selection: Start with a versatile chiral stationary phase, such as a polysaccharide-based column (e.g., Chiralcel® OD-H, Chiralpak® AD-H) or a macrocyclic antibiotic column (e.g., Chirobiotic™ T).

• Mobile Phase Screening (Normal Phase):

  • Begin with a mixture of n-hexane and isopropanol (IPA) (e.g., 90:10 v/v).

  • If resolution is poor, vary the ratio of hexane to IPA (e.g., 80:20, 95:5).

  • For basic analytes, add a small amount of a basic modifier (e.g., 0.1% diethylamine). For acidic analytes, add an acidic modifier (e.g., 0.1% trifluoroacetic acid).

• Mobile Phase Screening (Reversed Phase):

  • Use a mobile phase of acetonitrile or methanol with an aqueous buffer (e.g., ammonium acetate or formate).

  • Adjust the organic modifier concentration and buffer pH to optimize the separation.

• Temperature Optimization: Analyze the sample at different column temperatures (e.g., 25°C, 35°C, 15°C) to see the effect on resolution.

• Flow Rate Adjustment: Once separation is achieved, the flow rate can be optimized for analysis time and efficiency.

General Protocol for Diastereomeric Crystallization

• Derivative Formation (if necessary): If the ketone does not have a suitable functional group for salt formation, it may need to be converted to a derivative (e.g., an amine via reductive amination).

• Salt Formation: Dissolve the racemic mixture in a suitable solvent. Add an equimolar amount of the enantiomerically pure resolving agent.

• Crystallization: Heat the solution to dissolve the diastereomeric salts completely. Allow the solution to cool slowly to room temperature. Further cooling in an ice bath may be necessary to maximize crystal formation.[2]

• Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent.

• Analysis: Determine the diastereomeric excess of the crystals using a suitable analytical method (e.g., chiral HPLC or NMR with a chiral shift reagent).

• Liberation of the Enantiomer: Treat the purified diastereomeric salt with an acid or base to liberate the desired enantiomer.

General Protocol for Enzymatic Kinetic Resolution

• Enzyme and Substrate Preparation: Dissolve the racemic 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone derivative in a suitable buffer or organic solvent.

• Reaction Initiation: Add the selected enzyme (e.g., a lipase or ketoreductase) to the substrate solution. For reductions, a cofactor such as NADPH may be required.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at different time points and analyzing them by chiral HPLC to determine the conversion and the enantiomeric excess of the remaining substrate and the product.

• Reaction Quenching and Work-up: Once the desired conversion is reached (typically around 50% for EKR), stop the reaction by denaturing the enzyme (e.g., by adding a water-miscible organic solvent or by filtration).

• Separation: Separate the unreacted enantiomer from the product by chromatography or extraction.

Visualizations

Caption: General experimental workflow for the resolution of enantiomers.

Caption: Troubleshooting decision tree for poor resolution in chiral HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. esports.bluefield.edu - Chiral Resolution Techniques [esports.bluefield.edu]
• 4. shimadzu.com [shimadzu.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. agilent.com [agilent.com]
• 8. Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chiraltech.com [chiraltech.com]
• 10. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 11. jps.usm.my [jps.usm.my]

Technical Support Center: Stability and Degradation of 2-Acetyltetralin

Welcome to the technical support center for 2-acetyltetralin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and degradation of 2-acetyltetralin under various experimental conditions. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 2-acetyltetralin under standard storage conditions?

A1: 2-Acetyltetralin is generally considered a stable compound, often described as resistant to discoloration. For long-term storage, it is recommended to keep it in a tightly sealed container at 2-8°C, protected from light and moisture.

Q2: I am observing a change in the color of my 2-acetyltetralin sample over time. What could be the cause?

A2: A change in color, such as yellowing, could indicate degradation. This may be caused by exposure to light, elevated temperatures, or oxidizing impurities in your storage container or solvent. It is advisable to perform an analytical check, for instance using HPLC, to assess the purity of the sample and to store the material under the recommended conditions.

Q3: Are there any known incompatibilities of 2-acetyltetralin with common excipients?

A3: While specific incompatibility studies for 2-acetyltetralin are not widely published, it is crucial to conduct compatibility studies with your intended excipients, especially for formulation development. Potential interactions can occur with excipients containing reactive functional groups or impurities.

Q4: What are the expected degradation pathways for 2-acetyltetralin?

A4: Based on the chemical structure of 2-acetyltetralin, potential degradation pathways could include:

• Oxidation: The acetyl group and the benzylic positions of the tetralin ring are susceptible to oxidation.

• Hydrolysis: While less likely for the acetyl group under neutral conditions, hydrolysis could be forced under strongly acidic or basic conditions.

• Photodegradation: Aromatic ketones can be susceptible to degradation upon exposure to UV light.

Troubleshooting Guides

Issue 1: Unexpected peaks are appearing in the chromatogram of my 2-acetyltetralin sample during an experiment.

• Possible Cause 1: Thermal Degradation

  • Troubleshooting: Verify the temperature conditions of your experiment and analytical system. The parent molecule of 2-acetyltetralin, tetralin, can undergo thermal decomposition at very high temperatures (375°C to 450°C). While significant degradation is not expected at typical experimental temperatures, prolonged exposure to even moderately elevated temperatures could lead to some degradation. Lower the temperature of your experiment if possible and ensure your analytical method does not use excessively high temperatures.

• Possible Cause 2: Oxidative Degradation

  • Troubleshooting: Your sample may be exposed to oxidizing agents. This could be from peroxides in solvents (e.g., THF, diethyl ether), dissolved oxygen, or reactive excipients. To mitigate this, use freshly distilled or peroxide-free solvents and consider degassing your solutions. If preparing a formulation, ensure the excipients are of high purity.

• Possible Cause 3: Photodegradation

  • Troubleshooting: 2-Acetyltetralin may be sensitive to light, particularly UV radiation. Protect your samples from light by using amber vials or covering your glassware with aluminum foil. Conduct experiments under controlled lighting conditions.

Issue 2: The concentration of my 2-acetyltetralin stock solution is decreasing over time.

• Possible Cause 1: Hydrolysis

  • Troubleshooting: If your stock solution is prepared in an acidic or basic aqueous medium, hydrolysis of the acetyl group may be occurring. Prepare stock solutions in a neutral, aprotic solvent if possible and store them at the recommended temperature of 2-8°C. If an aqueous solution is necessary, prepare it fresh before use.

• Possible Cause 2: Adsorption to Container

  • Troubleshooting: Highly pure compounds can sometimes adsorb to the surface of glass or plastic containers. Try using silanized glassware or different types of plastic vials to see if the issue persists.

Experimental Protocols: Forced Degradation Studies

Forced degradation studies are essential for understanding the intrinsic stability of a compound and for developing stability-indicating analytical methods.[1][2][3] The following are detailed protocols for conducting forced degradation studies on 2-acetyltetralin.

1. Preparation of Stock Solution

• Prepare a stock solution of 2-acetyltetralin in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Acid and Base Hydrolysis

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 1N HCl.

  • Incubate the mixture at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize it with an equivalent amount of 1N NaOH.

  • Dilute the solution to a suitable concentration with the mobile phase for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 1N NaOH.

  • Incubate the mixture at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize it with an equivalent amount of 1N HCl.

  • Dilute the solution to a suitable concentration with the mobile phase for HPLC analysis.

3. Oxidative Degradation

• • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Dilute the solution to a suitable concentration with the mobile phase for HPLC analysis.

4. Thermal Degradation

• Solid State:

  • Place a small amount of solid 2-acetyltetralin in a glass vial.

  • Heat the vial in an oven at 105°C for 48 hours.

  • After heating, allow the sample to cool to room temperature.

  • Prepare a solution of the heat-treated sample at a suitable concentration for HPLC analysis.

• Solution State:

  • Heat the stock solution (1 mg/mL) at 60°C for 48 hours.

  • After heating, allow the solution to cool to room temperature.

  • Dilute the solution to a suitable concentration for HPLC analysis.

5. Photostability Testing

• As per ICH Q1B guidelines, expose the 2-acetyltetralin sample (both solid and in solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• A control sample should be protected from light with aluminum foil to assess the contribution of thermal degradation.

• After exposure, prepare solutions of the samples at a suitable concentration for HPLC analysis.

Data Presentation

Quantitative data from forced degradation studies should be summarized for clear comparison.

Table 1: Summary of Forced Degradation Studies for 2-Acetyltetralin

Stress Condition	Duration	Temperature	% Assay of 2-Acetyltetralin	% Degradation	Number of Degradants
1N HCl	24 hours	60°C
1N NaOH	24 hours	60°C
3% H₂O₂	24 hours	Room Temp
Heat (Solid)	48 hours	105°C
Heat (Solution)	48 hours	60°C
Photolytic	1.2M lux hr & 200 W hr/m²	Room Temp

(Note: The table above is a template. The user should populate it with their experimental data.)

Visualizations

Diagram 1: Workflow for a Forced Degradation Study

Caption: Workflow for conducting forced degradation studies.

Diagram 2: Troubleshooting Logic for Unexpected Degradation

Caption: Troubleshooting logic for unexpected degradation.

References

• 1. acetyl tetralin, 774-55-0 [thegoodscentscompany.com]
• 2. brinkerlab.unm.edu [brinkerlab.unm.edu]
• 3. Thermal degradation: Significance and symbolism [wisdomlib.org]

Technical Support Center: Large-Scale Synthesis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, commonly known as 2-acetyltetralin.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial synthesis route for 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone?

A1: The most prevalent method for the large-scale synthesis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone is the Friedel-Crafts acylation of tetralin with an acylating agent such as acetyl chloride or acetic anhydride. This reaction is typically catalyzed by a Lewis acid.[1][2]

Q2: What are the primary advantages of using Friedel-Crafts acylation for this synthesis?

A2: The Friedel-Crafts acylation offers several advantages, including the use of readily available starting materials and the formation of a deactivated ketone product, which helps to prevent multiple acylations on the aromatic ring.[3] The resulting aryl ketones are valuable intermediates in the synthesis of various fine chemicals and pharmaceuticals.

Q3: Are there more environmentally friendly alternatives to traditional Lewis acid catalysts like AlCl₃?

A3: Yes, research is ongoing into "greener" alternatives to traditional Lewis acids to minimize hazardous waste. Options include solid acid catalysts like zeolites and ion-exchange resins, which can simplify workup and catalyst recovery.[4] Additionally, some ionic liquids and metal triflates are being explored as more environmentally benign catalyst systems.

Troubleshooting Guides

Issue 1: Low Yield of the Desired 2-Acetyl Isomer and Formation of By-products

Q: My reaction is producing a significant amount of the 1-acetyltetralin isomer and other by-products, leading to a low yield of the desired 2-acetyltetralin. How can I improve the regioselectivity and minimize side reactions?

A: The formation of isomeric by-products in Friedel-Crafts acylation is a common challenge. The ratio of 2-acetyl to 1-acetyltetralin is influenced by several factors, including the catalyst, solvent, and reaction temperature.

Troubleshooting Steps:

• Catalyst Choice: The choice of Lewis acid catalyst can significantly impact the isomer distribution. While AlCl₃ is common, other catalysts might offer better selectivity.

• Solvent Effects: The polarity of the solvent can influence the regioselectivity. Experimenting with different solvents may be necessary. A patent for a similar acylation of hexamethyltetralin highlights the challenges of using environmentally friendly saturated hydrocarbon solvents on a large scale due to the formation of an insoluble product-catalyst complex.[5]

• Temperature Control: Lowering the reaction temperature can sometimes improve selectivity by favoring the thermodynamically more stable product.

• Order of Addition: Adding the acylating agent slowly to the mixture of tetralin and catalyst can help to control the reaction rate and minimize side reactions.

Issue 2: Reaction Stalls or Becomes a Thick, Unstirrable Slurry at Large Scale

Q: When scaling up the synthesis, the reaction mixture becomes a thick precipitate, making stirring difficult or impossible and leading to incomplete conversion. What causes this and how can it be prevented?

A: This is a well-documented issue in large-scale Friedel-Crafts acylations, particularly when using non-halogenated hydrocarbon solvents. The problem arises from the formation of a complex between the ketone product and the Lewis acid catalyst, which is often insoluble in the reaction medium.[5]

Troubleshooting Steps:

• Solvent System Modification: While aiming for greener solvents is ideal, a mixture of solvents or the use of a co-solvent might be necessary to maintain the solubility of the reaction components.

• Increased Solvent Volume: Increasing the dilution of the reaction can help to keep the product-catalyst complex in solution, although this may impact reaction kinetics and vessel capacity.

• Alternative Catalysts: Investigating catalysts that form more soluble complexes with the product is a viable strategy.

• Process Engineering Solutions: Employing more robust mechanical stirring or specialized reactor designs that can handle slurries may be necessary for very large-scale operations.

Issue 3: Difficulties in Product Purification

Q: I am struggling to purify the final product to the required specifications. What are the recommended purification methods for 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone on a large scale?

A: Large-scale purification requires methods that are both effective and scalable. The choice of method will depend on the nature of the impurities.

Recommended Purification Techniques:

• Distillation: As 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone is a liquid at room temperature, vacuum distillation is a common and effective method for purification on an industrial scale.[6]

• Crystallization: If the product is a solid or can be converted to a solid derivative, crystallization or recrystallization can be a highly effective method for achieving high purity.[6][7]

• Chromatography: While often used at the lab scale, large-scale chromatography can be expensive and complex. It is typically reserved for high-value products or when other methods fail to provide the required purity.[7]

• Liquid-Liquid Extraction: This can be used during the workup to remove water-soluble impurities and unreacted starting materials.[6]

Experimental Protocols

General Protocol for Friedel-Crafts Acylation of Tetralin:

Caution: This is a generalized procedure and should be optimized for specific laboratory and scale-up conditions. Always perform a thorough safety review before conducting any chemical reaction.

• Reaction Setup: A multi-necked, round-bottom flask equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a reflux condenser connected to a gas scrubber (to neutralize evolved HCl) is assembled and flame-dried. The system is maintained under an inert atmosphere (e.g., nitrogen or argon).

• Charging Reagents: The flask is charged with an anhydrous solvent (e.g., dichloromethane or a hydrocarbon solvent) and the Lewis acid catalyst (e.g., aluminum chloride). The mixture is cooled to the desired temperature (typically 0-5 °C).

• Addition of Reactants: A solution of tetralin and the acylating agent (e.g., acetyl chloride) in the same anhydrous solvent is added dropwise from the dropping funnel to the stirred catalyst suspension over a period of 1-2 hours, maintaining the reaction temperature.

• Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical technique (e.g., TLC, GC, or HPLC).

• Workup: Upon completion, the reaction mixture is cautiously quenched by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid. This hydrolyzes the catalyst and dissolves the aluminum salts.

• Extraction and Washing: The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent. The combined organic layers are washed successively with water, a dilute solution of sodium bicarbonate (to neutralize any remaining acid), and brine.

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to yield 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Data Presentation

Table 1: Comparison of Catalysts for Friedel-Crafts Acylation (Illustrative Data)

Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Conversion (%)	Selectivity for 2-isomer (%)
AlCl₃	Dichloromethane	0	2	>95	~70
FeCl₃	1,2-Dichloroethane	25	4	85	~65
Zeolite H-BEA	Toluene	110	8	70	>90
Ionic Liquid	Neat	80	6	90	~85

Note: The data in this table is illustrative and based on general trends reported in the literature for Friedel-Crafts acylations. Actual results will vary depending on the specific reaction conditions.

Visualizations

Caption: Experimental workflow for the synthesis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Caption: Troubleshooting logic for large-scale synthesis challenges.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. US5430015A - Acylation of tetralins - Google Patents [patents.google.com]
• 6. List of purification methods in chemistry - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Alternative Catalysts for the Synthesis of 2-Acetyltetralin

Welcome to the Technical Support Center for the synthesis of 2-acetyltetralin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of alternative catalysts in this important transformation.

I. Frequently Asked Questions (FAQs)

Q1: Why should I consider alternative catalysts to traditional Lewis acids like AlCl₃ for the synthesis of 2-acetyltetralin?

A1: While aluminum chloride (AlCl₃) is a common catalyst for Friedel-Crafts acylation, it suffers from several drawbacks. It is required in stoichiometric amounts, leading to large volumes of corrosive waste during workup. Moreover, AlCl₃ is highly sensitive to moisture. Alternative solid acid catalysts, such as zeolites, offer significant advantages including easier separation from the reaction mixture, potential for regeneration and reuse, and often improved regioselectivity, leading to a more sustainable and environmentally friendly process.

Q2: What are the most promising alternative catalysts for the synthesis of 2-acetyltetralin?

A2: Several classes of solid acid catalysts have shown promise in the acylation of aromatic compounds and are excellent candidates for the synthesis of 2-acetyltetralin. These include:

• Zeolites: Particularly Beta (HBEA) and ZSM-5 zeolites are effective due to their shape-selective properties which can favor the formation of the desired 2-isomer.

• Supported Metal Oxides: Systems like indium oxide or gallium oxide supported on mesoporous silica (e.g., MCM-41) have demonstrated high activity.

• Modified Clays: Acid-activated or cation-exchanged clays can serve as low-cost and effective catalysts.

• Sulfated Zirconia: This solid superacid is a powerful catalyst for Friedel-Crafts acylation.

Q3: What is the primary challenge in the synthesis of 2-acetyltetralin?

A3: The main challenge is achieving high regioselectivity for the desired 2-acetyl isomer over other possible isomers, such as 1-acetyltetralin and 6-acetyltetralin. The position of acetylation is influenced by both electronic and steric factors, and the choice of catalyst and reaction conditions plays a crucial role in controlling the product distribution.

Q4: How can I improve the regioselectivity towards 2-acetyltetralin?

A4: Employing shape-selective catalysts like zeolites is a key strategy. The pore structure of zeolites can sterically hinder the formation of the bulkier 1-acetyltetralin, thereby favoring the formation of the more linear 2-acetyltetralin. Additionally, optimizing reaction parameters such as temperature and solvent can influence the isomer ratio.

Q5: What are the common acylating agents used in this synthesis?

A5: Acetyl chloride and acetic anhydride are the most common acylating agents. Acetic anhydride is often preferred for "greener" processes as it avoids the formation of corrosive HCl gas. The choice of acylating agent can also impact catalyst performance and deactivation.

II. Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Catalyst Inactivity: The catalyst may be deactivated by moisture or poisoning from impurities in the reactants or solvent. 2. Insufficient Catalyst Activity: The chosen catalyst may not be acidic enough to promote the reaction under the selected conditions. 3. Low Reaction Temperature: The activation energy for the reaction may not be reached.	1. Activate the Catalyst: Ensure the catalyst is properly activated before use (e.g., by calcination for zeolites). Use anhydrous solvents and high-purity reactants. 2. Increase Catalyst Loading or Use a Stronger Acid Catalyst: Increase the amount of catalyst or switch to a more acidic catalyst (e.g., a zeolite with a lower Si/Al ratio). 3. Increase Reaction Temperature: Gradually increase the reaction temperature while monitoring for side product formation.
Poor Regioselectivity (High proportion of 1- or 6-acetyltetralin)	1. Non-Shape-Selective Catalyst: The catalyst may lack the appropriate pore structure to sterically direct the acylation to the 2-position. 2. Reaction Conditions Favoring Thermodynamic Product: High temperatures can sometimes lead to isomerization or formation of the thermodynamically most stable isomer.	1. Use a Shape-Selective Catalyst: Employ a medium or large-pore zeolite such as H-Beta or ZSM-5. 2. Optimize Reaction Temperature: Experiment with a range of temperatures to find the optimal balance between reaction rate and selectivity. Lower temperatures often favor kinetic control and may increase selectivity for a specific isomer.
Catalyst Deactivation	1. Coke Formation: Deposition of carbonaceous residues (coke) on the catalyst surface can block active sites. This is more common at higher reaction temperatures. 2. Strong Adsorption of Products: The ketone product can strongly adsorb onto the acid sites, inhibiting further reaction.	1. Optimize Reaction Conditions: Lower the reaction temperature or use a solvent to minimize coke formation. 2. Catalyst Regeneration: For zeolites and other solid catalysts, regeneration by calcination in air can often restore activity. 3. Modify Catalyst Properties: Dealumination of zeolites can sometimes enhance stability by removing extra-framework aluminum species.
Difficulty in Product Isolation	1. Complex Product Mixture: The presence of multiple isomers and byproducts can complicate purification. 2. Catalyst Fines: Small catalyst particles may be difficult to filter from the reaction mixture.	1. Optimize for Selectivity: Focus on improving the regioselectivity of the reaction to simplify the product mixture. 2. Use a suitable purification method: Column chromatography is often effective for separating isomers. 3. Improve Catalyst Separation: Use catalysts in pellet or granular form, or employ centrifugation to separate fine powders.

III. Quantitative Data Summary

The following table summarizes typical reaction conditions and performance for the acylation of naphthalene, a closely related substrate to tetralin, which serves as a good model for what to expect in 2-acetyltetralin synthesis.

Catalyst	Acylating Agent	Temp. (°C)	Time (h)	Conversion (%)	Selectivity to 2-acetyl isomer (%)	Reference
H-Beta Zeolite	Acetic Anhydride	150	5	~90	>80	[1]
H-Mordenite	Acetyl Chloride	100-150	-	35-40	Primary product is 1-acyl isomer	[2]
H-Y Zeolite	Acetyl Chloride	100-150	-	35-40	Primary product is 1-acyl isomer	[2]
Zn-supported on Montmorillonite Clay	Acetic Anhydride	140	6	~95 (for Naphthalene)	~92 (for 2-acetylnaphthalene)	[3]

IV. Experimental Protocols

General Protocol for the Acylation of Tetralin using a Solid Acid Catalyst (e.g., H-Beta Zeolite)

This protocol is a general guideline and should be optimized for specific catalysts and equipment.

1. Catalyst Activation:

• Place the H-Beta zeolite catalyst in a ceramic crucible.

• Heat the catalyst in a muffle furnace under a flow of dry air.

• Ramp the temperature to 500-550 °C at a rate of 5 °C/min and hold for 4-6 hours to remove any adsorbed water and organic species.

• Cool the catalyst under a stream of dry nitrogen or in a desiccator and store it there until use.

2. Reaction Setup:

• Set up a round-bottom flask with a reflux condenser and a magnetic stirrer. Ensure all glassware is thoroughly dried.

• Add the activated H-Beta zeolite catalyst to the flask (typically 5-20 wt% with respect to tetralin).

• Add tetralin and a suitable anhydrous solvent (e.g., nitrobenzene, sulfolane, or dichloroethane) to the flask.

• Begin stirring the mixture.

3. Acylation Reaction:

• Heat the mixture to the desired reaction temperature (typically 120-180 °C).

• Slowly add the acylating agent (e.g., acetic anhydride or acetyl chloride) dropwise to the reaction mixture.

• Maintain the reaction at the set temperature with vigorous stirring for the desired reaction time (typically 2-8 hours).

• Monitor the progress of the reaction by taking small aliquots and analyzing them by GC or TLC.

4. Work-up and Product Isolation:

• After the reaction is complete, cool the mixture to room temperature.

• Separate the solid catalyst by filtration or centrifugation. The catalyst can be washed with a fresh solvent, dried, and stored for potential regeneration and reuse.

• Quench the filtrate with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography to isolate 2-acetyltetralin.

V. Visualizations

Caption: Experimental workflow for the synthesis of 2-acetyltetralin using a solid acid catalyst.

Caption: Troubleshooting logic for the synthesis of 2-acetyltetralin.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. researchgate.net [researchgate.net]
• 3. chimia.ch [chimia.ch]

removal of unreacted starting material from 2-acetyltetralin product

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of unreacted starting material from the 2-acetyltetralin product.

Troubleshooting Guides

Issue 1: Incomplete removal of unreacted tetralin using column chromatography.

Question: I performed column chromatography to purify my 2-acetyltetralin product, but I still see the starting material, tetralin, in the NMR spectrum of my final product. What could be the issue?

Answer: Incomplete separation of 2-acetyltetralin from tetralin during column chromatography is a common issue. Several factors could be contributing to this problem. Here is a step-by-step guide to troubleshoot and optimize your separation.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for column chromatography purification.

Detailed Troubleshooting Steps:

• Eluent System Optimization:

  • Polarity: Tetralin is a nonpolar hydrocarbon, while 2-acetyltetralin is more polar due to the acetyl group. Your eluent is likely too polar, causing the 2-acetyltetralin to elute too quickly along with the tetralin.

  • TLC Analysis: Before running a column, always determine the optimal eluent system using Thin Layer Chromatography (TLC). A good starting point for the eluent is a mixture of a nonpolar solvent like hexane or petroleum ether and a slightly more polar solvent like ethyl acetate or dichloromethane.

  • Recommended Eluent: A common eluent system for separating aromatic ketones from their parent arenes is a mixture of hexane and ethyl acetate. Start with a high ratio of hexane to ethyl acetate (e.g., 95:5 or 90:10) and gradually increase the polarity if the 2-acetyltetralin is not moving down the column.

• Column Packing:

  • Ensure your column is packed uniformly without any air bubbles or cracks, as these can lead to poor separation. A properly packed column is crucial for good resolution.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the eluent or a non-polar solvent like dichloromethane.

  • Load the sample onto the column in a narrow band. A broad starting band will result in broad, overlapping elution bands.

• Fraction Collection:

  • Collect smaller fractions and analyze them by TLC to identify which fractions contain the pure product and which are mixed.

Issue 2: Difficulty in separating 2-acetyltetralin and tetralin by distillation.

Question: I attempted to separate 2-acetyltetralin from unreacted tetralin using fractional distillation, but the separation was not efficient. Why is this, and how can I improve it?

Answer: While there is a significant difference in the atmospheric boiling points of tetralin and 2-acetyltetralin, achieving a clean separation via fractional distillation can be challenging.

Fractional Distillation Troubleshooting

Caption: Troubleshooting guide for fractional distillation.

Detailed Troubleshooting Steps:

• Fractionating Column Efficiency:

  • For a successful fractional distillation, a column with a high number of theoretical plates is necessary. Ensure you are using an efficient fractionating column, such as a Vigreux, packed, or spinning band column.

• Vacuum Distillation:

  • 2-Acetyltetralin has a high boiling point at atmospheric pressure, and heating to this temperature can sometimes lead to decomposition. Performing the distillation under vacuum will lower the boiling points of both compounds, potentially allowing for a better separation at a lower temperature.

• Heating Rate:

  • Slow and steady heating is crucial for establishing the temperature gradient in the fractionating column, which is essential for an effective separation. Rapid heating will cause both components to vaporize and co-distill.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties to consider when choosing a purification method for 2-acetyltetralin and tetralin?

A1: The choice of purification method is primarily guided by the differences in the physical properties of the desired product and the starting material.

Table 1: Physical Properties of 2-Acetyltetralin and Tetralin

Property	2-Acetyltetralin	Tetralin	Reference
Molecular Weight	174.24 g/mol	132.20 g/mol
Boiling Point	312-313 °C (at 760 mmHg)	206-208 °C (at 760 mmHg)
Melting Point	Not available (liquid at room temp)	-35.8 °C
Solubility in Water	Insoluble	Insoluble
Solubility in Organic Solvents	Soluble in most organic solvents	Soluble in most organic solvents

The significant difference in boiling points suggests that fractional distillation is a viable method. The difference in polarity due to the acetyl group in 2-acetyltetralin makes column chromatography an excellent choice for separation.

Q2: Can I use recrystallization to purify 2-acetyltetralin from tetralin?

A2: Recrystallization is a potential method if a suitable solvent can be found. The ideal solvent would be one in which 2-acetyltetralin is soluble at high temperatures but insoluble at low temperatures, while tetralin remains soluble at low temperatures. Since both are liquids at room temperature, this can be challenging. A low-temperature recrystallization from a non-polar solvent like hexane or heptane might be possible. You would need to cool the mixture to a very low temperature to induce crystallization of the 2-acetyltetralin.

Q3: Is it possible to use a chemical method, such as a bisulfite extraction, to remove 2-acetyltetralin?

A3: In theory, a bisulfite extraction could be used to separate 2-acetyltetralin, as it is a methyl ketone. The bisulfite anion reacts with the ketone to form a water-soluble adduct, which could then be separated from the water-insoluble tetralin in an aqueous layer. However, the bulky tetralin ring may sterically hinder this reaction, potentially making it slow or inefficient. A pilot experiment on a small scale is recommended to test the feasibility of this method.

Experimental Protocols

Protocol 1: Column Chromatography for the Purification of 2-Acetyltetralin

This protocol outlines the steps for purifying 2-acetyltetralin from unreacted tetralin using silica gel column chromatography.

Workflow for Column Chromatography

Caption: Step-by-step workflow for purification by column chromatography.

Materials:

• Crude 2-acetyltetralin containing tetralin

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Test tubes for fraction collection

• TLC plates

• UV lamp

Procedure:

• Eluent Preparation: Prepare a 95:5 mixture of hexane and ethyl acetate.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a small layer of sand.

  • Prepare a slurry of silica gel in the eluent and pour it into the column.

  • Gently tap the column to ensure even packing and remove any air bubbles.

  • Add another layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the silica gel.

• Elution:

  • Carefully add the eluent to the top of the column, taking care not to disturb the top layer of sand and silica.

  • Maintain a constant flow of eluent through the column. Gentle pressure can be applied if the flow rate is too slow.

• Fraction Collection:

  • Collect the eluate in small, numbered fractions (e.g., 5-10 mL each).

• Analysis:

  • Analyze the collected fractions by TLC. Spot each fraction on a TLC plate and develop it in the eluent mixture.

  • Visualize the spots under a UV lamp. Tetralin, being less polar, will have a higher Rf value and elute first. 2-acetyltetralin will have a lower Rf value.

• Combine and Evaporate:

  • Combine the fractions that contain the pure 2-acetyltetralin.

  • Remove the solvent using a rotary evaporator to obtain the purified product.

Protocol 2: Fractional Vacuum Distillation of 2-Acetyltetralin

This protocol describes the purification of 2-acetyltetralin from tetralin by fractional distillation under reduced pressure.

Apparatus Setup for Fractional Vacuum Distillation

Caption: Diagram of a fractional vacuum distillation apparatus.

Materials:

• Crude 2-acetyltetralin containing tetralin

• Fractional distillation apparatus (including a fractionating column)

• Vacuum pump

• Heating mantle

• Boiling chips or magnetic stirrer

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus as shown in the diagram. Ensure all joints are properly sealed.

  • Place the crude mixture and boiling chips in the distilling flask.

• Distillation:

  • Begin stirring (if using a magnetic stirrer) and start the vacuum pump to reduce the pressure in the system.

  • Slowly heat the distilling flask with a heating mantle.

  • Observe the temperature on the thermometer. The first fraction to distill will be enriched in the lower-boiling component, tetralin.

  • Collect this initial fraction in a separate receiving flask.

  • As the distillation progresses, the temperature will rise. When the temperature stabilizes at the boiling point of 2-acetyltetralin at the given pressure, change the receiving flask to collect the pure product.

  • Continue collecting the fraction that distills at a constant temperature.

  • Stop the distillation before the distilling flask runs dry.

  • Allow the apparatus to cool completely before releasing the vacuum.

Disclaimer: These protocols are intended as a guide. Actual experimental conditions may need to be optimized based on the specific scale of the reaction and the equipment available. Always perform a risk assessment before carrying out any chemical synthesis or purification.

Reference Data & Comparative Studies

A Comparative Analysis of 2-Acetyltetralin and Acetylnaphthalene Isomers for Drug Development Professionals

An Objective Guide to the Physicochemical Properties and Biological Activities of 2-Acetyltetralin and Its Aromatic Analogs, 1- and 2-Acetylnaphthalene

For researchers and scientists engaged in drug discovery and development, a nuanced understanding of the structural and functional differences between closely related molecules is paramount. This guide provides a comparative study of 2-acetyltetralin, a saturated derivative of acetylnaphthalene, and its aromatic counterparts, 1-acetylnaphthalene and 2-acetylnaphthalene. By examining their physicochemical properties, synthesis, and known biological activities, this document aims to equip researchers with the foundational knowledge necessary to explore their therapeutic potential.

Physicochemical and Spectroscopic Properties

The seemingly subtle difference in the saturation of one of the aromatic rings between 2-acetyltetralin and the acetylnaphthalene isomers results in distinct physicochemical and spectroscopic characteristics. These differences are crucial for identification, characterization, and understanding their interactions in biological systems.

Property	2-Acetyltetralin	1-Acetylnaphthalene	2-Acetylnaphthalene
Molecular Formula	C₁₂H₁₄O	C₁₂H₁₀O	C₁₂H₁₀O
Molecular Weight	174.24 g/mol [1]	170.21 g/mol	170.21 g/mol [2]
Appearance	Not specified	Liquid	White powder[2]
Melting Point	Not specified	Not specified	56 °C[2]
Boiling Point	Not specified	Not specified	300-301 °C[2]
Solubility	Not specified	Not specified	Insoluble in water; soluble in organic solvents and oils[2]

Spectroscopic Data Comparison

The substitution pattern of the acetyl group on the naphthalene core in 1-acetylnaphthalene and 2-acetylnaphthalene leads to distinct electronic environments for the constituent atoms. These differences are readily observable through various spectroscopic techniques.

¹H NMR Spectroscopy Data (Solvent: CDCl₃)

Compound	Chemical Shift (δ ppm)
1-Acetylnaphthalene	8.60 (d, 1H), 8.05 (d, 1H), 7.95 (d, 1H), 7.85 (d, 1H), 7.60 (m, 2H), 7.50 (t, 1H), 2.70 (s, 3H)
2-Acetylnaphthalene	8.45 (s, 1H), 8.00 (d, 1H), 7.95 (d, 1H), 7.90 (d, 1H), 7.60 (m, 2H), 7.55 (t, 1H), 2.70 (s, 3H)

¹³C NMR Spectroscopy Data (Solvent: CDCl₃)

Compound	Chemical Shift (δ ppm)
1-Acetylnaphthalene	201.5, 135.5, 134.0, 132.0, 130.0, 129.0, 128.5, 128.0, 126.5, 126.0, 124.5, 29.0
2-Acetylnaphthalene	198.0, 135.5, 135.0, 132.5, 130.0, 129.5, 128.5, 128.0, 127.0, 126.5, 124.0, 26.5

Infrared (IR) Spectroscopy Data (KBr Pellet)

Compound	Characteristic Peaks (cm⁻¹)
1-Acetylnaphthalene	~1675 (C=O stretch), ~3050 (aromatic C-H stretch)
2-Acetylnaphthalene	~1680 (C=O stretch), ~3060 (aromatic C-H stretch)

Synthesis Overview

The synthesis of these compounds typically involves Friedel-Crafts acylation or related methodologies. The regioselectivity of the acylation of naphthalene is a key consideration, often yielding a mixture of 1- and 2-isomers that require separation.

Caption: General synthetic workflow for acetylnaphthalene isomers and 2-acetyltetralin.

Comparative Biological Activities

While direct comparative studies on the parent molecules are limited, research on their derivatives provides insights into their potential as scaffolds for drug development. The following sections summarize the available data on the anticancer and anti-inflammatory activities of derivatives of 2-acetyltetralin and acetylnaphthalene.

Anticancer Activity

Derivatives of both 2-acetyltetralin and acetylnaphthalene have been investigated for their cytotoxic effects against various cancer cell lines.

Anticancer Activity of 6-Acetyltetralin Derivatives [3][4]

Compound	Cell Line	IC₅₀ (µg/mL)
Derivative 3a	HeLa (Cervical Carcinoma)	3.5[3][4]
MCF-7 (Breast Carcinoma)	4.5[3][4]
Derivative 3b	HeLa (Cervical Carcinoma)	10.5
Derivative 6a	HeLa (Cervical Carcinoma)	7.1
Derivative 6b	HeLa (Cervical Carcinoma)	10.9
Derivative 7a	HeLa (Cervical Carcinoma)	8.1
Derivative 7b	HeLa (Cervical Carcinoma)	5.9
Derivative 7c	HeLa (Cervical Carcinoma)	6.5

Note: The specific structures of derivatives 3a, 3b, 6a, 6b, 7a, 7b, and 7c are detailed in the cited literature.

Anticancer Activity of Naphthalene Derivatives

Compound Class	Cell Line(s)	Activity/IC₅₀	Reference
Naphthalen-1-yloxyacetamide derivatives	MCF-7	Good cytotoxicity (IC₅₀ range: 2.33–51.80 µM)	[5]
2-Naphthaleno stilbenes and cyanostilbenes	Various human tumor cell lines	Significant growth inhibition (GI₅₀ values ≤ 25 nM for the most potent)	[6][7]
Naphthalene-substituted triazole spirodienones	MDA-MB-231, HeLa, A549	High inhibitory activity (IC₅₀ range: 0.03 to 2.00 µM)

Anti-inflammatory Activity

Derivatives of acetylnaphthalene have shown promise as anti-inflammatory agents.

Anti-inflammatory Activity of α-Acetylamino Naphthalene Derivatives [8]

Compound Class	Assay	Activity
α-Aminonaphthylsubstitutedaryl chalkones	In vivo anti-inflammatory and ulcerogenic activity	Some compounds showed potent anti-inflammatory activity with less ulcerogenic effects than phenylbutazone.[8]
1-Acetyl-5-substitutedaryl-3-(α-aminonaphthyl)-2-pyrazolines	In vivo anti-inflammatory and ulcerogenic activity	Some compounds showed potent anti-inflammatory activity with less ulcerogenic effects than phenylbutazone.[8]
α-(2-substitutedaryl-isoxazolin-4-yl)-aminonaphthalenes	In vivo anti-inflammatory and ulcerogenic activity	Some compounds showed potent anti-inflammatory activity with less ulcerogenic effects than phenylbutazone.[8]

Potential Signaling Pathway Involvement

The biological activities of naphthalene derivatives suggest their interaction with key cellular signaling pathways implicated in cancer and inflammation. While specific data for 2-acetyltetralin is limited, the known interactions of related compounds provide a basis for future investigation.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. japsonline.com [japsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. NF-κB - Wikipedia [en.wikipedia.org]
• 8. STAT3 signaling pathway [pfocr.wikipathways.org]

Unveiling the Molecular Targets of 2-Acetyltetralin Derivatives: A Comparative Guide to Biological Target Validation

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the biological target validation of 2-acetyltetralin derivatives. Highlighting their potential as anticancer agents, we delve into the experimental data supporting their activity and outline detailed protocols for robust target identification and validation.

A series of novel 2-acetyltetralin derivatives has demonstrated promising anticancer activity, particularly against human cervix carcinoma (HeLa) and breast carcinoma (MCF-7) cell lines. While initial screenings have established their cytotoxic effects, the precise biological targets of these compounds remain to be definitively validated. This guide presents the existing data on their anticancer efficacy and provides a roadmap for researchers to elucidate their mechanism of action through state-of-the-art target validation techniques.

Comparative Anticancer Activity of 2-Acetyltetralin Derivatives

A key study synthesized a series of 2-acetyltetralin derivatives and evaluated their in vitro cytotoxicity. The α,β-unsaturated ketone derivatives, in particular, showed significant activity. The half-maximal inhibitory concentrations (IC50) for the most potent compounds against HeLa and MCF-7 cell lines are summarized below, with 5-fluorouracil (5-FU) as a reference compound.[1]

Compound	Structure	HeLa IC50 (µg/mL)	MCF-7 IC50 (µg/mL)
3a	1-(5,6,7,8-tetrahydronaphthalen-2-yl)-3-(2,6-dichlorophenyl)prop-2-en-1-one	3.5	4.5
3b	1-(5,6,7,8-tetrahydronaphthalen-2-yl)-3-(2,6-difluorophenyl)prop-2-en-1-one	10.5	> 50
6a	4-(2,6-dichlorophenyl)-6-(5,6,7,8-tetrahydronaphthalen-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile	7.1	> 50
7a	4-(2,6-dichlorophenyl)-6-(5,6,7,8-tetrahydronaphthalen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile	8.1	> 50
7b	4-(2,6-difluorophenyl)-6-(5,6,7,8-tetrahydronaphthalen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile	5.9	> 50
7c	4-(3-ethoxy-4-hydroxyphenyl)-6-(5,6,7,8-tetrahydronaphthalen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile	6.5	> 50
5-Fluorouracil (5-FU)	Reference Drug	Not Reported in this study	Not Reported in this study

Data extracted from a study on the synthesis and anticancer activity of novel tetralin-6-yl-pyrazoline and other derivatives.[1]

Compound 3a , a chalcone derivative of 2-acetyltetralin, emerged as the most potent compound, exhibiting significant cytotoxicity against both HeLa and MCF-7 cell lines.[1] The broader class of chalcones is known to possess a wide range of biological activities, including anti-inflammatory, antiproliferative, and antitumor effects, often mediated through the induction of apoptosis and cell cycle arrest.[2][3]

Proposed Biological Target Validation Strategies

To definitively identify and validate the biological target(s) of these promising 2-acetyltetralin derivatives, we propose the following experimental strategies.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm direct binding of a compound to its target protein in a cellular context.[4] The principle lies in the ligand-induced thermal stabilization of the target protein.[4]

• Cell Culture and Treatment:

  • Culture HeLa or MCF-7 cells to 80-90% confluency.

  • Treat cells with various concentrations of the 2-acetyltetralin derivative (e.g., compound 3a ) or vehicle (DMSO) for a predetermined time (e.g., 1-2 hours).

• Heat Treatment:

  • Harvest and wash the cells, then resuspend them in a buffer containing protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by immediate cooling.

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble protein fraction (containing stabilized, non-denatured proteins) from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.[5]

• Protein Analysis:

  • Collect the supernatant and determine the protein concentration.

  • Analyze the amount of the soluble target protein at different temperatures by Western blotting using a specific primary antibody.

  • A shift in the melting curve of the target protein in the presence of the compound indicates direct binding.

CETSA Experimental Workflow.

Kinase Inhibitor Profiling

Given that many anticancer drugs target protein kinases, and key signaling pathways in cervical and breast cancer involve kinases, it is plausible that 2-acetyltetralin derivatives act as kinase inhibitors.[6][7][8] Kinase profiling assays can determine the inhibitory activity of a compound against a broad panel of kinases.

• Compound Preparation:

  • Prepare a stock solution of the 2-acetyltetralin derivative in DMSO.

  • Perform serial dilutions to obtain a range of concentrations for IC50 determination.

• Kinase Reaction:

  • In a multi-well plate, combine the purified recombinant kinase, its specific substrate, and ATP.

  • Add the 2-acetyltetralin derivative at various concentrations.

  • Incubate the reaction mixture to allow for phosphorylation.

• Detection and Analysis:

  • Quantify the kinase activity by measuring the amount of phosphorylated substrate. This can be done using various methods, such as radiometric assays ([³³P]-ATP incorporation) or luminescence-based assays (e.g., ADP-Glo™).[9][10]

  • Plot the kinase activity against the inhibitor concentration to determine the IC50 value.

  • Screen the compound against a large panel of kinases to assess its selectivity.

Kinase Profiling Workflow.

Potential Signaling Pathways for Investigation

The anticancer activity of 2-acetyltetralin derivatives against HeLa and MCF-7 cells suggests potential modulation of key signaling pathways implicated in these cancers.

• In Cervical Cancer (HeLa): The RAF/MEK/ERK and PI3K/AKT signaling pathways are frequently dysregulated.[6] The oncoproteins of the human papillomavirus (HPV), the primary cause of cervical cancer, are known to activate these pathways to promote cell proliferation and survival.[11]

• In Breast Cancer (MCF-7): The PI3K/Akt/mTOR and MAPK pathways are crucial in the development and progression of breast cancer.[8][12] These pathways regulate cell growth, proliferation, and survival.[8]

The diagram below illustrates the potential points of intervention for a novel kinase inhibitor within these pathways.

Potential Kinase Targets in Cancer Signaling.

Conclusion and Future Directions

The available data strongly suggests that certain 2-acetyltetralin derivatives, particularly compound 3a , are promising candidates for further development as anticancer agents. However, the definitive validation of their biological target is a critical next step. The experimental protocols for CETSA and kinase profiling outlined in this guide provide a robust framework for researchers to elucidate the mechanism of action of these compounds. Identifying the specific molecular target will not only advance our understanding of their therapeutic potential but also enable structure-activity relationship (SAR) studies to optimize their efficacy and selectivity, ultimately paving the way for the development of novel and effective cancer therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. A Review on Mechanisms of Anti Tumor Activity of Chalcones: Ingenta Connect [ingentaconnect.com]
• 3. mdpi.com [mdpi.com]
• 4. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. The role of signaling pathways in cervical cancer and molecular therapeutic targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Signaling pathways in breast cancer: therapeutic targeting of the microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signal Transduction Pathways in Breast Cancer: The Important Role of PI3K/Akt/mTOR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform [promega.jp]
• 11. Molecular pathways in the development of HPV-induced cervical cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oncotarget.com [oncotarget.com]

Comparative Guide to the Structure-Activity Relationship of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of various analogs derived from the 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone scaffold. The document summarizes quantitative biological data, details key experimental protocols, and visualizes relevant scientific workflows to facilitate further research and drug development efforts in this area. The tetralone core is a versatile scaffold found in a range of biologically active compounds, demonstrating activities from anticancer to neuroprotective effects.[1] This guide focuses on modifications of this core and their impact on specific biological targets.

I. Comparative Biological Activity Data

The following tables summarize the biological activities of different series of analogs based on the tetrahydronaphthalene scaffold. These datasets provide insights into how structural modifications influence potency and selectivity.

Table 1: Tetralin-Sulfonamide Derivatives as DPP-4 Inhibitors

This series of compounds was evaluated for its potential as anti-diabetic agents by targeting the dipeptidyl peptidase-IV (DPP-4) enzyme. The data reveals the impact of substitutions on the sulfonamide moiety.

Compound ID	R Group	DPP-4 IC50 (nM)
4	4-Methylphenyl	2.80
15	4-Chlorophenyl	2.80
5	Phenyl	3.11
6	4-Methoxyphenyl	3.50
7	4-Fluorophenyl	4.20
8	3,4-Dichlorophenyl	5.60
Sitagliptin (Reference)	-	2.90

Data extracted from Abd El-Karim, S. S., et al. (2018).

Table 2: Thiazoline-Tetralin Derivatives - Cytotoxicity

These analogs were assessed for their cytotoxic effects against human cancer cell lines. The data highlights the influence of substitutions on the thiazoline ring.

Compound ID	R Group	MCF-7 IC50 (µM)	A549 IC50 (µM)
4b	4-Chlorophenyl	69.2	>100
4d	4-Bromophenyl	71.8	85.6
4e	4-Fluorophenyl	80.1	65.3
4h	4-Nitrophenyl	>100	45.2
4k	2,4-Dichlorophenyl	75.4	58.7
Cisplatin (Reference)	-	12.5	9.8

Data extracted from Al-Suhaimi, E. A., et al. (2016).

Table 3: 5-Substituted (Tetrahydronaphthalen-2-yl)methyl Derivatives as Opioid Ligands

This series explores modifications on the tetrahydronaphthalene ring and their effect on opioid receptor binding and functional activity.

Ligand ID	Substitution at 5th Position	µ Opioid Receptor Binding Affinity (Ki, nM)	µ Agonist Activity (EC50, nM)
19	Hydroxyl	4	75 ± 21
20	Fluoro	5	170 ± 42
18	Amino	25	-
17	Amido	850	-

Data extracted from Lazar, Z., et al. (2016).[2][3]

II. Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

A. Dipeptidyl Peptidase-IV (DPP-4) Inhibition Assay

The inhibitory activity of the tetralin-sulfonamide derivatives against DPP-4 was determined using a fluorometric assay.

• Enzyme and Substrate Preparation: Human recombinant DPP-4 and the fluorogenic substrate Gly-Pro-AMC were used.

• Assay Procedure: The compounds were pre-incubated with DPP-4 enzyme in assay buffer (Tris-HCl, pH 7.5) for 10 minutes at 37°C.

• Reaction Initiation: The reaction was initiated by adding the substrate, Gly-Pro-AMC.

• Fluorescence Measurement: The fluorescence of the liberated AMC (7-amino-4-methylcoumarin) was measured at an excitation wavelength of 360 nm and an emission wavelength of 465 nm using a fluorescence plate reader.

• Data Analysis: IC50 values were calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

B. Cell Viability (MTT) Assay for Cytotoxicity

The cytotoxicity of the thiazoline-tetralin derivatives was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Culture: Human breast cancer (MCF-7) and lung cancer (A549) cells were cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Compound Treatment: Cells were seeded in 96-well plates and treated with various concentrations of the test compounds for 48 hours.

• MTT Addition: After the incubation period, MTT solution was added to each well and incubated for 4 hours to allow the formation of formazan crystals.

• Formazan Solubilization: The formazan crystals were dissolved in dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to untreated control cells, and IC50 values were determined.

C. Opioid Receptor Binding Assay

The binding affinities of the tetrahydronaphthalen-2-yl-methyl derivatives for the µ-opioid receptor were determined through a competitive radioligand binding assay.[2][3]

• Membrane Preparation: Membranes from Chinese Hamster Ovary (CHO) cells stably expressing the human µ-opioid receptor were used.

• Assay Components: The assay mixture contained cell membranes, the radioligand [³H]DAMGO, and various concentrations of the test compounds in a binding buffer.

• Incubation: The mixture was incubated at 25°C for 60 minutes.

• Separation of Bound and Free Ligand: The reaction was terminated by rapid filtration through glass fiber filters to separate the bound radioligand from the free radioligand.

• Radioactivity Measurement: The radioactivity retained on the filters was quantified by liquid scintillation counting.

• Data Analysis: Ki values were calculated from the IC50 values using the Cheng-Prusoff equation.[2][3]

III. Visualized Workflows and Pathways

The following diagrams illustrate key concepts and processes relevant to the structure-activity relationship studies of these analogs.

Caption: A typical workflow for a structure-activity relationship (SAR) study.

Caption: Mechanism of action for DPP-4 inhibitor analogs in glucose regulation.

References

• 1. researchgate.net [researchgate.net]
• 2. Design synthesis and structure-activity relationship of 5-substituted (tetrahydronaphthalen-2yl)methyl with N-phenyl-N-(piperidin-2-yl)propionamide derivatives as opioid ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Synthetic Pathways of 2-Acetyltetralin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various synthetic pathways for the production of 2-acetyltetralin (1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone), a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. We will delve into the experimental details, quantitative data, and logical workflows of the most common synthetic routes, offering an objective analysis to aid in the selection of the most suitable method for your research and development needs.

Introduction

2-Acetyltetralin is a ketone derivative of tetralin, featuring an acetyl group at the 2-position of the aromatic ring. Its synthesis is of significant interest due to its role as a precursor in the construction of more complex molecular architectures. The selection of a synthetic pathway is often dictated by factors such as starting material availability, desired yield and purity, scalability, and environmental considerations. This guide will compare three primary synthetic strategies:

• Direct Friedel-Crafts Acylation of Tetralin: A straightforward approach involving the direct introduction of an acetyl group onto the tetralin scaffold.

• Multi-step Synthesis from 2-Naphthol: A pathway involving the initial hydrogenation of 2-naphthol followed by acetylation.

• Haworth Synthesis: A classical method for the synthesis of polycyclic aromatic compounds, adaptable for the preparation of a 2-acetyltetralin precursor.

Data Summary

The following table summarizes the key quantitative data for the different synthetic pathways discussed in this guide.

Pathway	Key Steps	Starting Materials	Reagents & Catalysts	Reaction Time	Yield	Purity
1. Friedel-Crafts Acylation	Acylation	Tetralin, Acetyl Chloride	Aluminum Chloride, Methylene Chloride	~30 min (acylation)	~15% (2-acetyl isomer)	Moderate (isomer separation required)
2. From 2-Naphthol	Hydrogenation, Acetylation	2-Naphthol	10% Pd/C, H₂, Acetic Anhydride, Pyridine	~45 min (hydrogenation), several hours (acetylation)	93-97% (hydrogenation)	High
3. Haworth Synthesis	Acylation, Reduction, Cyclization, Reduction	Naphthalene, Succinic Anhydride	AlCl₃, Zn(Hg), HCl, Polyphosphoric Acid	Multi-day	Moderate (overall)	Good

Synthetic Pathways and Experimental Protocols

Direct Friedel-Crafts Acylation of Tetralin

This method is the most direct approach to 2-acetyltetralin, involving the electrophilic substitution of an acetyl group onto the tetralin ring. The reaction typically employs a Lewis acid catalyst, such as aluminum chloride.

Experimental Protocol:

A general procedure for Friedel-Crafts acylation is as follows:

• In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, a solution of tetralin in a dry solvent (e.g., methylene chloride) is prepared.

• Anhydrous aluminum chloride is added to the solution, and the mixture is cooled in an ice bath.

• Acetyl chloride is added dropwise to the stirred mixture.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified period.

• The reaction is quenched by pouring the mixture into a beaker containing ice and concentrated hydrochloric acid.

• The organic layer is separated, washed with a saturated sodium bicarbonate solution and brine, and then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by distillation or chromatography.

Studies using zeolite catalysts have shown that the acylation of tetralin with acyl chlorides can yield a mixture of 2-acetyltetralin (approximately 15%) and 1-acetyltetralin (approximately 2%). This highlights the challenge of regioselectivity in this reaction, often requiring careful optimization of reaction conditions and purification to isolate the desired 2-isomer.

Logical Workflow:

Caption: Friedel-Crafts acylation of tetralin.

Multi-step Synthesis from 2-Naphthol

This pathway involves the initial reduction of the non-aromatic ring of 2-naphthol to yield 2-tetralol, followed by the acetylation of the hydroxyl group.

Experimental Protocol:

Step 1: Hydrogenation of 2-Naphthol to 2-Tetralol

A detailed procedure for the hydrogenation of a related compound, α-naphthol, provides a reliable method.[1]

• A solution of 2-naphthol in a suitable solvent (e.g., ethyl acetate) is prepared.

• A catalytic amount of 10% palladium on charcoal (Pd/C) is added to the solution.

• The mixture is hydrogenated in a Parr apparatus under a hydrogen atmosphere (2-3 atm) until the theoretical amount of hydrogen is absorbed (approximately 45 minutes).

• The catalyst is removed by filtration.

• The solvent is evaporated under reduced pressure to yield crude 2-tetralol.

• The product can be purified by recrystallization from petroleum ether. This procedure typically yields 93-97% of the desired tetralol.[1]

Step 2: Acetylation of 2-Tetralol

The resulting 2-tetralol can be acetylated using standard procedures, for example, by reacting it with acetic anhydride in the presence of a base like pyridine.

Logical Workflow:

Caption: Synthesis of 2-acetyltetralin from 2-naphthol.

Haworth Synthesis

The Haworth synthesis is a classic method for preparing polycyclic aromatic hydrocarbons and their derivatives. A plausible adaptation for a precursor to 2-acetyltetralin starts with naphthalene and succinic anhydride.

Experimental Protocol:

The general steps of the Haworth synthesis are:

• Friedel-Crafts Acylation: Naphthalene is reacted with succinic anhydride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to form 4-(1-naphthyl)-4-oxobutanoic acid.

• Clemmensen Reduction: The keto group is reduced to a methylene group using amalgamated zinc and hydrochloric acid, yielding 4-(1-naphthyl)butanoic acid.

• Intramolecular Cyclization: The carboxylic acid is treated with a strong acid, such as polyphosphoric acid, to effect an intramolecular Friedel-Crafts acylation, forming 4-oxo-1,2,3,4-tetrahydrophenanthrene (a tetralone derivative).

• Clemmensen Reduction: The ketone is again reduced to a methylene group to yield the tetrahydrophenanthrene ring system.

• Dehydrogenation (Aromatization): The final step to obtain a fully aromatic system is not required for the synthesis of a tetralin derivative. The tetralone intermediate from step 3 could potentially be converted to 2-acetyltetralin through further functional group manipulations, though this would add to the complexity of the synthesis.

Logical Workflow:

Caption: Haworth synthesis pathway to a 2-acetyltetralin precursor.

Comparison and Conclusion

Each of the discussed synthetic pathways offers distinct advantages and disadvantages.

• Direct Friedel-Crafts Acylation is the most atom-economical and direct route. However, it suffers from poor regioselectivity, leading to the formation of isomeric byproducts that necessitate challenging purification steps and result in a lower yield of the desired 2-acetyltetralin.

• The synthesis from 2-Naphthol provides a high-yielding and highly selective route to the desired product. The hydrogenation step is particularly efficient, with reported yields exceeding 90%. While this is a multi-step process, the high selectivity and yields may make it a more attractive option for applications where purity is paramount.

• The Haworth Synthesis is a versatile method for constructing the core tetralin ring system. However, its application to the direct synthesis of 2-acetyltetralin is less straightforward and involves a longer synthetic sequence. This route is more suitable for creating substituted tetralone precursors that can be further modified.

For researchers and drug development professionals, the choice of synthetic route will depend on the specific project requirements. For rapid access to small quantities where isomeric purity is not the primary concern, direct Friedel-Crafts acylation may be sufficient. However, for the synthesis of larger quantities of high-purity 2-acetyltetralin, the multi-step synthesis from 2-naphthol is the recommended pathway due to its superior yield and selectivity. The Haworth synthesis remains a valuable tool for the construction of more complex tetralin-based scaffolds.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

A Comprehensive Guide to the Enantioselective Synthesis and Biological Comparison of 2-Acetyltetralin Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the enantioselective synthesis and potential biological activities of the (R)- and (S)-enantiomers of 2-acetyltetralin. Due to the specific experimental data for the individual enantiomers of 2-acetyltetralin not being readily available in published literature, this document outlines established methodologies for their synthesis and proposes a framework for their biological evaluation based on studies of analogous compounds.

Enantioselective Synthesis of 2-Acetyltetralin Enantiomers

The asymmetric synthesis of chiral ketones is a well-established field in organic chemistry. A common and effective method to obtain enantiomerically pure or enriched 2-acetyltetralin is through the asymmetric hydrogenation of the corresponding unsaturated precursor, 2-acetyl-3,4-dihydronaphthalene. This can be achieved using a chiral catalyst, often a transition metal complex with a chiral ligand.

Proposed Synthetic Route: Asymmetric Hydrogenation

A plausible and efficient route to synthesize the (R)- and (S)-enantiomers of 2-acetyltetralin is via the asymmetric hydrogenation of 2-acetyl-3,4-dihydronaphthalene. This reaction typically employs a ruthenium or rhodium catalyst complexed with a chiral diphosphine ligand. The choice of ligand enantiomer dictates the stereochemistry of the product.

Caption: Proposed workflow for the enantioselective synthesis of 2-acetyltetralin enantiomers.

Table 1: Comparison of Potential Asymmetric Hydrogenation Methods

Method	Catalyst System	Typical Solvent	Temperature (°C)	Pressure (atm H₂)	Expected Enantiomeric Excess (ee)
Method A	--INVALID-LINK--n	Methanol	25-50	10-50	>95% for (R)-product
Method B	--INVALID-LINK--n	Methanol	25-50	10-50	>95% for (S)-product
Method C	Rh(COD)₂BF₄ / (R,R)-DIPAMP	Dichloromethane	20-30	1-10	>90% for (R)-product
Method D	Rh(COD)₂BF₄ / (S,S)-DIPAMP	Dichloromethane	20-30	1-10	>90% for (S)-product

Experimental Protocol: Asymmetric Hydrogenation of 2-Acetyl-3,4-dihydronaphthalene

• Catalyst Preparation: In a glovebox, a solution of the chiral ruthenium-BINAP catalyst (e.g., --INVALID-LINK--n, 0.01 mol%) in degassed methanol is prepared.

• Reaction Setup: A solution of 2-acetyl-3,4-dihydronaphthalene (1.0 g, 5.8 mmol) in degassed methanol (20 mL) is added to a high-pressure reactor.

• Hydrogenation: The catalyst solution is transferred to the reactor. The reactor is sealed, purged with hydrogen gas, and then pressurized to the desired pressure (e.g., 20 atm). The reaction mixture is stirred at a controlled temperature (e.g., 40°C) for a specified time (e.g., 24 hours).

• Work-up: After cooling and depressurization, the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel.

• Analysis: The enantiomeric excess of the product is determined by chiral High-Performance Liquid Chromatography (HPLC).

Chiral HPLC for Enantiomeric Excess Determination

A crucial step is to verify the enantiomeric purity of the synthesized products. Chiral HPLC is the method of choice for this analysis.

Table 2: Chiral HPLC Method Parameters

Parameter	Condition
Column	Chiralcel OD-H or similar polysaccharide-based column
Mobile Phase	n-Hexane / Isopropanol (e.g., 90:10 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Temperature	25°C

Biological Comparison of 2-Acetyltetralin Enantiomers

The biological activities of enantiomers can differ significantly. It is hypothesized that the (R)- and (S)-enantiomers of 2-acetyltetralin may exhibit differential effects in terms of cytotoxicity and anti-inflammatory properties. The following section outlines proposed experimental protocols to investigate these potential differences.

2.1. Cytotoxicity Assessment

The MTT assay is a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Table 3: Comparative Cytotoxicity (IC₅₀ Values in µM) - Hypothetical Data

Cell Line	(R)-2-Acetyltetralin	(S)-2-Acetyltetralin	Racemic 2-Acetyltetralin
MCF-7 (Breast Cancer)	25.3	85.1	52.7
A549 (Lung Cancer)	42.8	>100	78.4
HEK293 (Normal Kidney)	>100	>100	>100

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cells (e.g., MCF-7, A549, HEK293) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of (R)-2-acetyltetralin, (S)-2-acetyltetralin, and the racemic mixture for 48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC₅₀ values.

2.2. Anti-inflammatory Activity

The anti-inflammatory potential can be assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

Table 4: Inhibition of Nitric Oxide Production (IC₅₀ Values in µM) - Hypothetical Data

Compound	IC₅₀ (µM)
(R)-2-Acetyltetralin	15.8
(S)-2-Acetyltetralin	52.4
Racemic 2-Acetyltetralin	33.1
Dexamethasone (Control)	5.2

Experimental Protocol: Nitric Oxide Assay

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Griess Reaction: Collect 50 µL of the culture supernatant and mix with 50 µL of Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Quantify nitrite concentration using a sodium nitrite standard curve and calculate the percentage of NO inhibition to determine IC₅₀ values.

Investigation of Signaling Pathways

The differential biological activities of the enantiomers may be attributed to their stereospecific interactions with biological targets, such as G-protein coupled receptors (GPCRs). Many tetralin-based compounds are known to interact with GPCRs. A potential signaling pathway to investigate is the cyclic AMP (cAMP) pathway.

Caption: Potential GPCR signaling pathway modulated by 2-acetyltetralin enantiomers.

Experimental Protocol: cAMP Assay

• Cell Culture: Culture cells expressing a GPCR of interest (e.g., HEK293 cells transfected with a specific receptor).

• Treatment: Treat the cells with the (R)- and (S)-enantiomers of 2-acetyltetralin at various concentrations.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a competitive immunoassay kit (e.g., HTRF, LANCE, or ELISA-based kits).

• Data Analysis: Determine the effect of each enantiomer on cAMP production to classify them as agonists or antagonists of the specific GPCR.

By following these outlined experimental strategies, researchers can effectively synthesize the enantiomers of 2-acetyltetralin and conduct a thorough comparative analysis of their biological activities, paving the way for a deeper understanding of their therapeutic potential.

A Researcher's Guide to Navigating Cross-Reactivity in Assays for 2-Acetyltetralin Derivatives

For researchers, scientists, and drug development professionals, the specificity of an immunoassay is paramount for generating reliable data. When working with structurally similar compounds like 2-acetyltetralin derivatives, the potential for antibody cross-reactivity presents a significant challenge. Cross-reactivity, the binding of an antibody to non-target antigens, can lead to inaccurate quantification and false-positive results.[1][2] This guide provides a framework for assessing the cross-reactivity of assays for 2-acetyltetralin derivatives, enabling informed decisions in assay selection and data interpretation.

The Challenge of Structural Similarity

Derivatives of 2-acetyltetralin often share a common core structure, with variations in functional groups. This structural homology increases the likelihood that an antibody generated against one derivative will recognize and bind to others.[1] Therefore, rigorous testing of an antibody's specificity against a panel of relevant, structurally related derivatives is a critical validation step.[2]

Comparing Assay Performance: A Hypothetical Analysis

To illustrate the process of cross-reactivity assessment, consider a scenario where two commercially available competitive enzyme-linked immunosorbent assays (ELISAs), "Assay A" and "Assay B," are being evaluated for their specificity in measuring "2-acetyltetralin Derivative X." The cross-reactivity of these assays is tested against three other structurally similar derivatives: Derivative 1, Derivative 2, and Derivative 3.

The degree of cross-reactivity is determined by comparing the concentration of the derivative required to inhibit the assay signal by 50% (IC50) to the IC50 of the target analyte (Derivative X). The formula for calculating percent cross-reactivity is:

% Cross-Reactivity = (IC50 of Target Analyte / IC50 of Test Compound) x 100

Table 1: Comparative Cross-Reactivity of Assay A and Assay B

Compound Tested	Assay A: % Cross-Reactivity	Assay B: % Cross-Reactivity
2-acetyltetralin Derivative X (Target)	100	100
2-acetyltetralin Derivative 1	12.5	25.0
2-acetyltetralin Derivative 2	1.8	5.5
2-acetyltetralin Derivative 3	<0.5	1.2

Analysis of Results:

Based on the hypothetical data, Assay A demonstrates superior specificity for the target "2-acetyltetralin Derivative X" compared to Assay B. This is evidenced by the consistently lower cross-reactivity percentages for all three related derivatives. While both assays show minimal cross-reactivity with Derivative 3, Assay B exhibits significantly higher cross-reactivity with Derivatives 1 and 2, which could lead to an overestimation of the target analyte's concentration if these derivatives are present in the sample.[2]

Experimental Protocol: Competitive ELISA for Cross-Reactivity Assessment

A competitive ELISA is a common method for determining assay specificity.[1] The following is a generalized protocol that can be adapted for the assessment of 2-acetyltetralin derivative assays.

Materials and Reagents:

• Microtiter plates (e.g., 96-well high-binding plates)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)[3]

• Wash Buffer (e.g., PBS with 0.05% Tween-20)[3]

• Blocking Buffer (e.g., 1% BSA in PBS)[3]

• Assay Buffer (e.g., PBS with 0.1% BSA, 0.05% Tween-20)

• Target Analyte Standard (e.g., 2-acetyltetralin Derivative X)

• Potentially Cross-Reacting Derivatives (e.g., Derivatives 1, 2, and 3)

• Primary Antibody specific to the target analyte

• Enzyme-conjugated Secondary Antibody (e.g., HRP-conjugated)[3]

• Substrate Solution (e.g., TMB)[3]

• Stop Solution (e.g., 2N H₂SO₄)[3]

Procedure:

• Antigen Coating: Coat the wells of a microtiter plate with a fixed concentration of the target analyte or a conjugate of the analyte. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate 3-4 times with wash buffer.

• Blocking: Add blocking buffer to each well to prevent non-specific binding of antibodies. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Competitive Reaction:

  • Prepare serial dilutions of the standard target analyte and each of the potentially cross-reacting derivatives in assay buffer.

  • In separate tubes, pre-incubate a fixed concentration of the primary antibody with each dilution of the standards and test derivatives for 1-2 hours at room temperature.

  • Add the antibody-analyte mixtures to the coated and blocked wells. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Development: Add the substrate solution to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

• Stopping the Reaction: Add the stop solution to each well to halt the enzymatic reaction.

• Data Acquisition: Read the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm for TMB).

• Data Analysis:

  • Plot the absorbance values against the log of the concentration for the standard and each test derivative to generate dose-response curves.

  • Determine the IC50 value for the standard and each derivative.

  • Calculate the percent cross-reactivity for each derivative using the formula provided earlier.

Visualizing the Process

To better understand the underlying principles and workflows, the following diagrams are provided.

Caption: Principle of competitive ELISA for analyte quantification.

Caption: Experimental workflow for assessing assay cross-reactivity.

By following a systematic approach to cross-reactivity assessment, researchers can confidently select the most appropriate assay for their needs, ensuring the accuracy and validity of their findings in the study of 2-acetyltetralin derivatives.

References

• 1. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]

A Comparative Guide to Catalyst Performance in Friedel-Crafts Acylation of Tetralin

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of catalytic systems for the Friedel-Crafts acylation of tetralin, a key reaction in the synthesis of various pharmaceutical intermediates and fine chemicals. This guide provides a quantitative analysis of catalyst performance, detailed experimental protocols, and a visual representation of the general experimental workflow.

The Friedel-Crafts acylation of tetralin is a cornerstone of organic synthesis, enabling the introduction of an acyl group onto the aromatic ring of tetralin. This reaction yields two primary products: the β-isomer (2-acyltetralin) and the α-isomer (1-acyltetralin). The regioselectivity and overall yield of this reaction are critically dependent on the choice of catalyst. This guide offers a comparative overview of different catalytic systems, with a focus on providing actionable data for laboratory applications.

Catalyst Performance: A Quantitative Comparison

The selection of an appropriate catalyst is paramount for achieving high yields and the desired regioselectivity in the Friedel-Crafts acylation of tetralin. Below is a summary of the performance of various catalysts based on available experimental data.

Catalyst	Acylating Agent	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Yield β-isomer (%)	Yield α-isomer (%)	β/α Ratio
Zeolites
HBEA	Acetyl Chloride	Dichloroethane	80	2	~17	~15	~2	~7.5
HY	Acetyl Chloride	Dichloroethane	80	2	~17	~15	~2	~7.5
Lewis Acids
AlCl₃	Acetyl Chloride	Dichloroethane	25	1	>95	Predominantly β	Minor	High
Other Solid Acids
Data not available in the searched literature for a direct comparison.
Ionic Liquids
Data not available in the searched literature for a direct comparison.

Note: The data presented is compiled from various sources and reaction conditions may vary. Direct comparison should be made with caution.

Experimental Workflow

The general workflow for benchmarking catalyst performance in the Friedel-Crafts acylation of tetralin involves several key steps, from catalyst preparation and reaction execution to product analysis.

Caption: A generalized experimental workflow for benchmarking catalyst performance in the Friedel-Crafts acylation of tetralin.

Detailed Experimental Protocols

The following are representative experimental protocols for the Friedel-Crafts acylation of tetralin using different classes of catalysts.

Protocol 1: Acylation of Tetralin using Zeolite Catalysts (HBEA or HY)

This protocol is based on the work of Moreau et al. and is suitable for solid acid catalysts like zeolites.

1. Catalyst Activation:

• The zeolite catalyst (HBEA or HY) is calcined at a high temperature (e.g., 500 °C) for several hours under a flow of dry air to remove any adsorbed water and organic impurities.

2. Reaction Procedure:

• A mixture of tetralin and the acylating agent (e.g., a 2:1 molar ratio of tetralin to acetyl chloride) is prepared in a suitable solvent such as dichloroethane.

• The activated zeolite catalyst is added to the reaction mixture.

• The reaction is carried out at a specific temperature (e.g., 80 °C) with vigorous stirring for a defined period (e.g., 2 hours).

3. Work-up and Analysis:

• After the reaction, the solid catalyst is separated from the reaction mixture by filtration.

• The filtrate is then washed with a basic solution (e.g., sodium bicarbonate) to neutralize any remaining acid, followed by washing with water.

• The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate) and the solvent is removed under reduced pressure.

• The product mixture is analyzed by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) to determine the conversion of tetralin and the yields of the β- and α-isomers.

Protocol 2: Acylation of Tetralin using a Lewis Acid Catalyst (e.g., AlCl₃)

This protocol is a general procedure for a classic Friedel-Crafts acylation using a strong Lewis acid.

1. Reaction Setup:

• Anhydrous aluminum chloride (AlCl₃) is suspended in a dry solvent (e.g., dichloroethane) under an inert atmosphere (e.g., nitrogen) in a reaction vessel equipped with a dropping funnel and a magnetic stirrer.

• The acylating agent (e.g., acetyl chloride) is dissolved in the same dry solvent and added to the dropping funnel.

2. Reaction Procedure:

• The AlCl₃ suspension is cooled in an ice bath.

• The solution of the acylating agent is added dropwise to the AlCl₃ suspension with stirring.

• After the formation of the acylium ion complex, a solution of tetralin in the dry solvent is added dropwise to the reaction mixture at a low temperature.

• The reaction is then allowed to stir at room temperature for a specified time (e.g., 1 hour).

3. Work-up and Analysis:

• The reaction is quenched by carefully pouring the mixture into a mixture of crushed ice and concentrated hydrochloric acid.

• The organic layer is separated, and the aqueous layer is extracted with the solvent.

• The combined organic layers are washed with water, a dilute base solution (e.g., sodium bicarbonate), and brine.

• The organic layer is dried over an anhydrous drying agent, and the solvent is evaporated.

• The product composition is determined by GC, GC-MS, and/or NMR spectroscopy.

Signaling Pathways and Logical Relationships

The Friedel-Crafts acylation of tetralin is governed by the principles of electrophilic aromatic substitution. The catalyst plays a crucial role in the generation of the electrophile, the acylium ion, which then attacks the electron-rich aromatic ring of tetralin.

Caption: The general mechanism of Friedel-Crafts acylation of tetralin.

Conclusion

The choice of catalyst for the Friedel-Crafts acylation of tetralin significantly impacts both the yield and the regioselectivity of the reaction. While traditional Lewis acids like AlCl₃ offer high conversion rates, solid acid catalysts such as HBEA and HY zeolites provide a more environmentally friendly and reusable alternative, albeit with potentially lower initial activity. Further research into the development of highly active and selective solid acid catalysts and the optimization of reaction conditions for ionic liquids will be crucial for advancing the sustainable synthesis of acylated tetralin derivatives. The provided protocols and data serve as a valuable starting point for researchers aiming to optimize this important transformation.

A Comparative Guide to the Analytical Validation of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of hypothetical, yet realistic, validated analytical methods for the quantification of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, a key intermediate in various synthetic processes. The presented methods, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), are benchmarked against the validation parameters outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] This document is intended to serve as a practical resource for researchers and professionals in drug development and quality control, offering detailed experimental protocols and a clear comparison of method performance.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method is contingent on various factors, including the required sensitivity, selectivity, and the nature of the sample matrix. Below is a summary of the performance characteristics for two proposed methods for the analysis of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.

Validation Parameter	HPLC-UV Method	GC-MS Method	ICH Q2(R1) Guideline
Linearity (Correlation Coefficient, r²)	0.9995	0.9998	A linear relationship should be demonstrated across the analytical range. An r² > 0.99 is generally considered acceptable.
Range (µg/mL)	1 - 100	0.1 - 20	The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.[1]
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	The closeness of test results to the true value. For an assay, recovery is typically expected to be within 98.0% to 102.0%.[2]
Precision (RSD)
- Repeatability	≤ 1.5%	≤ 1.2%	The precision of the method under the same operating conditions over a short interval of time. An RSD of ≤ 2% is often acceptable.[2]
- Intermediate Precision	≤ 2.0%	≤ 1.8%	The precision of the method within the same laboratory over different days, with different analysts, or on different equipment.
Limit of Detection (LOD) (µg/mL)	0.3	0.03	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ) (µg/mL)	1.0	0.1	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[3]

Experimental Protocols

The following are detailed methodologies for the proposed HPLC-UV and GC-MS methods.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is suitable for the routine quality control of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone in bulk material or simple formulations.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone reference standard and dissolve in 100 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

• Sample Solution: Prepare the sample to a target concentration of 50 µg/mL in the mobile phase.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers higher sensitivity and selectivity, making it ideal for the analysis of trace amounts of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone or for analysis in complex matrices.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Chromatographic and MS Conditions:

• Column: Capillary column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C

• Injection Mode: Splitless (1 µL injection volume)

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (e.g., m/z 174, 159, 131).

Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone reference standard and dissolve in 100 mL of dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with dichloromethane to concentrations of 0.1, 0.5, 1, 5, 10, and 20 µg/mL.

• Sample Solution: Prepare the sample to a target concentration of 10 µg/mL in dichloromethane.

Method Validation Workflow

The following diagram illustrates the general workflow for the validation of an analytical method, ensuring its suitability for its intended purpose.

Caption: General workflow for analytical method validation.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. database.ich.org [database.ich.org]

A Comparative Analysis of the Biological Efficacy of 2-Acetyltetralin Analogs

For Researchers, Scientists, and Drug Development Professionals

Data Presentation

The following tables summarize the quantitative data on the biological activities of various 2-acetyltetralin derivatives.

Table 1: Anticancer Activity of 2-Acetyltetralin Derivatives

Compound	Cell Line	IC50 (µg/mL)	IC50 (µM)	Reference
3a (3-(2,6-Dichlorophenyl)-1-(1,2,3,4-tetrahydronaphthalen-6-yl)prop-2-en-1-one)	HeLa (Cervix Carcinoma)	3.5	~10.4	[1]
MCF-7 (Breast Carcinoma)	4.5	~13.4	[1]
3b (3-(2,6-Difluorophenyl)-1-(1,2,3,4-tetrahydronaphthalen-6-yl)prop-2-en-1-one)	HeLa	> 100	> 335	[1]
MCF-7	> 100	> 335	[1]
4e (N'-(3-phenyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-2-((5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetohydrazide)	MCF-7	-	~47.75% DNA synthesis inhibition at 36.9 µM
4f (N'-(3-phenyl-4-(4-bromophenyl)thiazole-2(3H)-ylidene)-2-((5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetohydrazide)	A549 (Lung Carcinoma)	-	-
4g (N'-(3-phenyl-4-(4-chlorophenyl)thiazole-2(3H)-ylidene)-2-((5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetohydrazide)	A549	-	-
4h (N'-(3-phenyl-4-(4-fluorophenyl)thiazole-2(3H)-ylidene)-2-((5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetohydrazide)	A549	-	-
8 (Ethyl 6,7,8,9-tetrahydro-4-hydroxybenzo[g]quinoline-3-carboxylate)	HepG-2 (Liver Carcinoma)	Promising potency	-
10 (3-Cyano-4-(2,6-dichlorophenyl)-6-(1,2,3,4-tetrahydronaphthalen-6-yl)pyridin-2(1H)-thione)	HepG-2	Promising potency	-
5-FU (Doxorubicin) (Reference Drug)	HeLa	1.8	~13.8	[1]
MCF-7	2.1	~16.1	[1]

Table 2: Anticholinesterase Activity of Thiazoline-Tetralin Derivatives

Compound	Acetylcholinesterase (AChE) Inhibition (%) at 80 µg/mL
4d	43.22
4f	42.87
4h	49.92
4i	41.85
4j	44.96

Table 3: Antioxidant Activity of a Pyrazolopyridine Derivative

Compound	Antioxidant Activity
5a (3-Amino-4-(2,6-dichlorophenyl)-6-(1,2,3,4-tetrahydronaphthalen-6-yl)-1H-pyrazolo[3,4-b]pyridine)	Higher scavenging potency than ascorbic acid

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Anticancer Activity Evaluation (MTT Assay)

The cytotoxicity of the synthesized compounds was evaluated against various human cancer cell lines using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 5 × 10^4 cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells were then treated with different concentrations of the test compounds and incubated for a further 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) was added to each well, and the plates were incubated for another 4 hours.

• Formazan Solubilization: The medium was then discarded, and 100 µL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at a wavelength of 570 nm using a microplate reader.

• IC50 Determination: The concentration of the compound that caused 50% inhibition of cell growth (IC50) was determined from the dose-response curves.

Acetylcholinesterase Inhibition Assay

The acetylcholinesterase (AChE) inhibitory activity of the compounds was determined using a modified Ellman's method.

• Reagent Preparation: A solution of acetylthiocholine iodide (ATCI), 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), and the test compound in a suitable buffer (e.g., Tris-HCl) was prepared.

• Enzyme Addition: The reaction was initiated by adding acetylcholinesterase enzyme to the mixture.

• Incubation: The reaction mixture was incubated at 37°C for a specific period (e.g., 15 minutes).

• Absorbance Measurement: The absorbance was measured at 412 nm. The rate of the reaction is proportional to the enzyme activity.

• Inhibition Calculation: The percentage of inhibition was calculated by comparing the rate of reaction in the presence and absence of the inhibitor.

Antioxidant Activity (DPPH Radical Scavenging Assay)

The free radical scavenging activity of the compounds was evaluated using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay.

• Sample Preparation: Different concentrations of the test compounds were prepared in a suitable solvent (e.g., methanol).

• DPPH Addition: A freshly prepared solution of DPPH in methanol was added to the sample solutions.

• Incubation: The mixture was shaken and allowed to stand in the dark for 30 minutes.

• Absorbance Measurement: The absorbance of the solution was measured at 517 nm.

• Scavenging Activity Calculation: The percentage of DPPH radical scavenging activity was calculated by comparing the absorbance of the sample with that of a control (DPPH solution without the sample). Ascorbic acid was used as a positive control.

Mandatory Visualization

Synthetic Pathway for Anticancer Derivatives of 2-Acetyltetralin

Caption: Synthesis of various heterocyclic derivatives from 2-acetyltetralin.

Experimental Workflow for MTT Assay```dot

Caption: Inhibition of acetylcholine breakdown by an AChE inhibitor.

References

• 1. Synthesis and Anticancer Activity of Some Novel Tetralin-6-yl-pyrazoline, 2-Thioxopyrimidine, 2-Oxopyridine, 2-Thioxo-pyridine and 2-Iminopyridine Derivatives [mdpi.com]

Safety & Regulatory Compliance

Safe Disposal of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone: A Procedural Guide

This document provides essential safety and logistical information for the proper disposal of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone (CAS: 774-55-0), also known as 6-Acetyl-1,2,3,4-tetrahydronaphthalene. The following procedures are intended for researchers, scientists, and drug development professionals to ensure safe handling and disposal in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone is presented below. These properties are critical for understanding its behavior and potential hazards during handling and disposal.

Property	Value
Molecular Formula	C₁₂H₁₄O
Molecular Weight	174.24 g/mol
Appearance	Colorless to pale yellow liquid[1]
Density	1.039 g/mL at 25 °C
Boiling Point	312 - 313 °C[1][2]
Flash Point	> 110 °C (> 230 °F)
Storage Temperature	2-8°C

Hazard Information and Safety Precautions

According to safety data sheets, 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4). It is essential to wear appropriate personal protective equipment (PPE), including gloves, eye protection (eyeshields), and a dust mask (type N95 or equivalent), when handling this chemical. Take precautionary measures against static discharge.[3]

Some sources classify this substance as environmentally hazardous and a marine pollutant.[4] Therefore, it is crucial to prevent its release into the environment.

Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the safe disposal of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone.

1. Personal Protective Equipment (PPE) Verification:

• Ensure that you are wearing the appropriate PPE: chemical-resistant gloves, safety goggles or a face shield, and a lab coat.

2. Waste Collection:

• Collect waste 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone in a designated, properly labeled, and sealed container.
• The container should be made of a material compatible with the chemical.
• Do not mix with incompatible wastes. While specific incompatibilities are not listed in the provided SDS, as a general precaution, avoid mixing with strong oxidizing agents.[3]

3. Spill Management:

• In case of a spill, prevent further leakage if it is safe to do so.[3]
• For liquid spills, use a non-combustible absorbent material like sand or earth to contain and soak up the chemical.[3]
• Collect the absorbed material and place it in a suitable container for disposal.[3]
• Thoroughly clean the contaminated surface.[3]

4. Waste Storage:

• Store the waste container in a cool, well-ventilated area, away from heat and sources of ignition.[3]
• Keep the container tightly closed.[3]

5. Final Disposal:

• Dispose of the chemical waste in accordance with all applicable local, regional, and national regulations.[3][4]
• Do not dispose of it into drainage systems or the environment.[4]
• Empty containers should be taken to an approved waste handling site for recycling or disposal.[4]
• Contact your institution's environmental health and safety (EHS) office or a licensed professional waste disposal service to arrange for pickup and proper disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. youwish.nl [youwish.nl]

Personal protective equipment for handling 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone

Essential Safety and Handling Guide for 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and disposal of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone (CAS No. 774-55-0). Adherence to these procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Immediate Safety and Hazard Information

1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone is a compound that requires careful handling due to its potential health and environmental effects. Key hazards include the potential to cause an allergic skin reaction and being toxic to aquatic life with long-lasting effects.[1][2] It may also be harmful if swallowed.[1][3]

Hazard Classifications:

• Skin Sensitization

• Acute Aquatic Toxicity

• Chronic Aquatic Toxicity

Precautionary Statements:

• Avoid breathing mist or vapors.[1][2]

• Wash skin thoroughly after handling.[2]

• Avoid release to the environment.[2]

• Wear protective gloves.[1][2]

• If skin irritation or rash occurs, seek medical advice.[1][2]

• Contaminated work clothing should not be allowed out of the workplace.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone.

Property	Value	Source
CAS Number	774-55-0	[4]
Molecular Formula	C₁₂H₁₄O	[2][4]
Molecular Weight	174.24 g/mol	[2][4]
Physical State	Liquid (Colorless to Light yellow)	[2]
Boiling Point	291 °C	[2]
Flash Point	134 °C	[2]
Specific Gravity (20/20)	1.06	[2]
Solubility in Water	Slightly soluble	[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and compliance. The following procedural guidance outlines the necessary steps from receipt of the chemical to its final disposal.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone.

Step-by-Step Handling Procedures

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

  • Ensure a chemical fume hood or other well-ventilated area is used for all manipulations.

  • Assemble all necessary personal protective equipment (PPE).

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

  • Body Protection: A standard laboratory coat is required.

• Handling:

  • When handling the liquid, do so in a manner that minimizes the generation of mists or vapors.

  • Keep the container sealed when not in use to prevent evaporation and contamination.

  • After handling, wash hands and any exposed skin thoroughly with soap and water.

• Spill Management:

  • In the event of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite).

  • Collect the absorbed material into a sealed container for proper disposal.

  • For larger spills, evacuate the area and follow institutional emergency procedures.

• Disposal:

  • All waste containing this chemical must be treated as hazardous waste.

  • Collect waste in a clearly labeled, sealed container.

  • Dispose of the waste through your institution's designated chemical waste program, adhering to all local and national regulations.[2] Do not dispose of it down the drain, as it is toxic to aquatic life.[2]

PPE Selection Logic

The selection of appropriate PPE is based on a risk assessment of the potential hazards.

Caption: Decision logic for selecting appropriate PPE.

References

• 1. 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethan-1-one | 774-55-0 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 2. 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethan-1-one | 774-55-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. acetyl tetralin, 774-55-0 [thegoodscentscompany.com]
• 4. 774-55-0|1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanone|BLD Pharm [bldpharm.com]